2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Core Science & Biosynthesis

Chemical structure and properties of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

An In-Depth Technical Guide to the Chemical Structure and Properties of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a compelling, yet sparsely documented, bifunctional molecule featuring a reactive β-ketoaldehyde system coupled with a thiophene heterocycle. This guide provides a comprehensive analysis of its structure, predicted properties, and potential synthetic utility. By deconstructing its constituent functional groups and drawing insights from closely related analogues, we present a predictive overview of its spectroscopic signature, chemical reactivity, and prospective applications in medicinal chemistry and organic synthesis. This document serves as a foundational resource for researchers seeking to explore the untapped potential of this versatile chemical scaffold.

Structural and Physicochemical Profile

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a β-ketoaldehyde characterized by a propanal backbone substituted with a methyl group at the α-position (C2) and a thiophen-3-yl ketone at the β-position (C3). The presence of an aldehyde, a ketone, an acidic α-hydrogen, and an aromatic heterocycle within a compact structure suggests a rich and diverse chemical reactivity.

The molecule's structure is defined by the connectivity of these groups, creating a chiral center at the C2 position. The thiophene ring, a bioisostere of a benzene ring, imparts specific electronic properties and potential for biological interactions. While direct experimental data for this exact compound is not widely available in public repositories, its properties can be reliably predicted based on its structure and data from near-analogs like 2-methyl-3-oxo-3-(thiophen-3-yl)propanenitrile[1].

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Basis of Prediction
Molecular Formula	C₈H₈O₂S	Structural Analysis
Molecular Weight	168.21 g/mol	Calculation from Formula
IUPAC Name	2-Methyl-3-oxo-3-(thiophen-3-yl)propanal	IUPAC Nomenclature Rules
CAS Number	Not assigned	Database Search
Predicted XlogP	~1.5	Extrapolation from nitrile analog (XlogP 1.7)[1]
Hydrogen Bond Donors	0	Structural Analysis
Hydrogen Bond Acceptors	2 (two C=O groups)	Structural Analysis
Predicted Boiling Point	~240-260 °C	Comparison with similar structures[2]
Appearance	Likely a pale yellow oil or low-melting solid	Analogy to similar β-dicarbonyls

A critical feature of this molecule is its potential for keto-enol tautomerism. The hydrogen on the C2 carbon is acidic due to its position between two carbonyl groups, allowing for the formation of an enol isomer. This equilibrium is fundamental to its reactivity, particularly in reactions where the enol or enolate form acts as a nucleophile.

Figure 1: Keto-Enol Tautomerism of the target molecule.

Proposed Retrosynthetic Analysis and Forward Synthesis

The synthesis of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is not explicitly described in the reviewed literature. However, a logical synthetic route can be proposed based on established organic chemistry reactions, such as the Claisen condensation, which is used to form β-dicarbonyl compounds.

Retrosynthesis

A plausible retrosynthetic pathway involves a Claisen-type condensation between an ester of thiophene-3-carboxylic acid and propionaldehyde, followed by methylation. A more direct and controllable approach, however, would be the acylation of a suitable propanal derivative. The most logical disconnection is at the C2-C3 bond, pointing to a reaction between an activated thiophene-3-carbonyl species and the enolate of propanal.

Figure 2: Retrosynthetic analysis of the target compound.

Proposed Forward Synthesis Protocol

The following protocol outlines a robust method for synthesizing the target compound via the acylation of a propanal enamine derivative (a Stork enamine acylation). This method offers excellent control over the site of acylation and avoids common side reactions like self-condensation.

Step 1: Formation of Propanal Enamine

• To a stirred solution of pyrrolidine (1.1 equivalents) in anhydrous toluene (2 M), add propanal (1.0 equivalent) dropwise at 0 °C under an inert atmosphere (N₂ or Ar).

• Fit the reaction flask with a Dean-Stark apparatus and reflux the mixture for 2-4 hours to remove water azeotropically.

• Once the reaction is complete (monitored by TLC or GC-MS), cool the mixture and remove the solvent under reduced pressure to yield the crude 1-(prop-1-en-1-yl)pyrrolidine, which is used immediately in the next step.

Step 2: Acylation with Thiophene-3-carbonyl Chloride

• Dissolve the crude enamine from Step 1 in anhydrous tetrahydrofuran (THF, 1.5 M) and cool to 0 °C.

• Add triethylamine (1.2 equivalents) to the solution.

• Add a solution of thiophene-3-carbonyl chloride (1.0 equivalent) in anhydrous THF dropwise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

Step 3: Hydrolysis and Workup

• Quench the reaction by adding a 10% aqueous HCl solution.

• Stir vigorously for 1 hour at room temperature to hydrolyze the resulting iminium salt.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Predicted Spectroscopic Signature

Characterization of the final compound would rely on standard spectroscopic methods. The expected data are as follows:

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR (CDCl₃)	δ ~9.7 ppm (d, 1H, -CHO); δ ~8.2-7.3 ppm (m, 3H, thiophene protons); δ ~3.8 ppm (q, 1H, -CH(CH₃)-); δ ~1.4 ppm (d, 3H, -CH₃). The aldehyde proton will be a doublet due to coupling with the adjacent methine proton[3].
¹³C NMR (CDCl₃)	δ ~200 ppm (aldehyde C=O); δ ~195 ppm (ketone C=O); δ ~140-125 ppm (thiophene carbons); δ ~50 ppm (methine C-H); δ ~15 ppm (methyl C).
IR Spectroscopy	ν ~2820, 2720 cm⁻¹ (aldehyde C-H stretch); ν ~1725 cm⁻¹ (aldehyde C=O stretch); ν ~1685 cm⁻¹ (ketone C=O stretch, conjugated)[4].
Mass Spec. (EI)	M⁺ at m/z = 168. Prominent fragments corresponding to loss of -CHO (m/z = 139) and the thiophen-3-yl-carbonyl cation (m/z = 111).

Chemical Reactivity and Synthetic Utility

The molecule's two carbonyl groups and the thiophene ring provide multiple sites for chemical modification, making it a valuable synthetic intermediate. Its reactivity profile is a synthesis of the individual functional groups.

Figure 3: Key reactivity pathways for the title compound.

• At the Aldehyde: The aldehyde is susceptible to oxidation (e.g., using Pinnick oxidation) to form the corresponding carboxylic acid. It can be selectively reduced to a primary alcohol (e.g., with NaBH₄ at low temperatures) and will readily undergo nucleophilic additions and condensation reactions.

• At the Ketone: The ketone can be reduced to a secondary alcohol or targeted by strong nucleophiles like Grignard reagents.

• At the α-Carbon: The acidic proton allows for deprotonation to form an enolate, which can participate in alkylation, acylation, and various condensation reactions (e.g., Knoevenagel, Aldol).

• At the Thiophene Ring: The thiophene ring can undergo electrophilic aromatic substitution, although the electron-withdrawing nature of the carbonyl substituent will direct incoming electrophiles primarily to the C5 position.

Potential Applications in Drug Discovery

While this specific molecule is not cited as a bioactive agent, its core structure is present in compounds of significant medicinal interest. Thiophene-containing molecules are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[5].

Notably, structurally related β-keto-amides and β-keto-esters are key intermediates in the synthesis of major pharmaceuticals. For instance, N-methyl-3-oxo-3-(thiophen-2-yl) propanamide is a precursor to (S)-duloxetine, a widely used antidepressant[6][7]. The title compound could serve as a versatile starting material for building libraries of novel heterocyclic compounds for high-throughput screening. Its bifunctional nature allows for the divergent synthesis of pyrazoles, isoxazoles, and pyrimidines, which are privileged structures in medicinal chemistry.

Safety and Handling

No specific safety data sheet (SDS) exists for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. However, based on the hazards associated with similar reactive aldehydes, such as 3-(Methylmercapto)propionaldehyde, stringent safety precautions are warranted.

• GHS Hazard Classification (Predicted):

  • Combustible liquid.

  • Harmful if swallowed or inhaled[8].

  • Toxic in contact with skin.

  • Causes skin irritation and may cause an allergic skin reaction[8].

  • Causes serious eye damage.

• Handling Recommendations:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

  • Keep away from heat, sparks, and open flames.

  • Avoid contact with skin, eyes, and clothing. Do not breathe vapors.

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal represents a promising, albeit under-explored, chemical entity. Its combination of a reactive β-dicarbonyl system and a thiophene heterocycle makes it a highly versatile building block for organic synthesis. The predictive analysis provided in this guide, from its physicochemical properties and spectroscopic signature to its reactivity and potential applications, offers a solid foundation for researchers. The proposed synthetic route provides a clear and actionable starting point for its preparation. Further investigation into this molecule is warranted and could unlock novel pathways for the development of complex chemical structures and new therapeutic agents.

References

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• MDPI. (E)-3-Methyl-6-(3-oxo-3-(thiophen-2-yl)-1-propenyl)-2(3H)-benzothiazolone. (2016). Available from: [Link]

• ResearchGate. Highly enantioselective bioreduction of N-methyl-3-oxo-3-(thiophen-2-yl) propanamide for the production of (S)-duloxetine. (2011). Available from: [Link]

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An In-depth Technical Guide to the Thermodynamic Stability of Thiophene-Based β-Keto Aldehydes

Abstract

Thiophene-based β-keto aldehydes are a class of organic compounds of significant interest in medicinal chemistry and materials science, owing to the unique electronic properties of the thiophene ring and the versatile reactivity of the β-keto aldehyde moiety.[1][2] Their utility, however, is intrinsically linked to their thermodynamic stability, which is dominated by a dynamic equilibrium between keto and enol tautomers. This guide provides a comprehensive technical overview of the factors governing the stability of these compounds, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the synthesis, the nuances of keto-enol tautomerism, the influence of substituents and solvent effects, and the critical analytical techniques for characterization. This document is designed to be a self-validating system, explaining the causality behind experimental choices and providing detailed, actionable protocols.

Introduction: The Significance of Thiophene-Based β-Keto Aldehydes in Modern Research

The thiophene ring is a privileged scaffold in drug discovery, recognized as a bioisostere of the benzene ring and a key component in numerous FDA-approved drugs.[1] Its presence can enhance a molecule's metabolic stability and receptor binding affinity.[1] When coupled with the β-keto aldehyde functionality—a potent synthetic intermediate—the resulting molecular architecture becomes a versatile platform for the synthesis of novel heterocyclic compounds with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3]

However, the inherent reactivity of the β-keto aldehyde group presents significant challenges related to stability. These molecules are susceptible to several degradation pathways, including:

• Retro-Claisen Condensation: Carbon-carbon bond cleavage under basic conditions.[4]

• Oxidation: The aldehyde group is readily oxidized to a carboxylic acid.[4]

• Aldol Condensation: Self-condensation reactions leading to complex side products.[4]

Central to their stability and reactivity is the phenomenon of keto-enol tautomerism, an equilibrium that dictates the population of the keto and enol forms.[5] Understanding and controlling this equilibrium is paramount for the successful synthesis, purification, storage, and application of these valuable compounds.

The Heart of the Matter: Keto-Enol Tautomerism

Thiophene-based β-keto aldehydes exist as a dynamic equilibrium between two constitutional isomers: the keto form and the enol form. This is not a resonance phenomenon, as it involves the breaking and forming of sigma bonds and the movement of a proton.[5] The interconversion can be catalyzed by either acid or base.[6]

The position of this equilibrium, quantified by the equilibrium constant (Keq = [Enol]/[Keto]), is a direct measure of the relative thermodynamic stability of the two forms. The enol form is often stabilized by the formation of an intramolecular hydrogen bond between the enolic hydroxyl group and the keto oxygen, forming a pseudo-six-membered ring.[6][7] Further stabilization is conferred by conjugation of the C=C double bond with both the carbonyl group and the thiophene ring.

Synthesis of Thiophene-Based β-Keto Aldehydes: A Practical Approach

A reliable method for the synthesis of thiophene-based β-keto aldehydes is the Claisen condensation, a robust carbon-carbon bond-forming reaction.[8][9][10] This approach involves the reaction of a thiophene-containing ester with an ester possessing α-hydrogens in the presence of a strong base.

Experimental Protocol: Synthesis of 3-oxo-3-(thiophen-2-yl)propanal via Claisen Condensation

This protocol describes the synthesis of a representative thiophene-based β-keto aldehyde.

Materials:

• Ethyl 2-thenoate

• Ethyl acetate

• Sodium ethoxide

• Anhydrous diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (argon or nitrogen), add sodium ethoxide (1.1 equivalents) to anhydrous diethyl ether.

• Addition of Esters: A mixture of ethyl 2-thenoate (1 equivalent) and ethyl acetate (1.2 equivalents) is added dropwise to the stirred suspension of sodium ethoxide at room temperature.

• Reaction: The reaction mixture is stirred at room temperature for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: The reaction is quenched by the slow addition of 1 M hydrochloric acid at 0 °C until the pH is acidic. The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• Purification: The combined organic layers are washed with saturated sodium bicarbonate solution, followed by brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Final Purification: The crude β-keto ester is then subjected to acidic hydrolysis and decarboxylation to yield the target β-keto aldehyde. Further purification can be achieved by column chromatography on silica gel.

Factors Influencing Thermodynamic Stability

The delicate balance of the keto-enol equilibrium is influenced by several interconnected factors.

Substituent Effects

The electronic nature of substituents on the thiophene ring can significantly alter the stability of the tautomers.

• Electron-withdrawing groups (EWGs): EWGs on the thiophene ring increase the acidity of the α-protons, which can favor enolization.

• Electron-donating groups (EDGs): EDGs can have a more complex effect, potentially stabilizing the keto form through resonance.

Steric hindrance from bulky substituents can also play a role, potentially destabilizing the planar enol form.[8]

Solvent Effects

The choice of solvent has a profound impact on the keto-enol equilibrium.[11]

• Polar Protic Solvents (e.g., water, methanol): These solvents can form hydrogen bonds with the carbonyl group of the keto tautomer, thus stabilizing it and shifting the equilibrium towards the keto form.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are less effective at solvating the keto form and can favor the enol form.[4]

• Nonpolar Solvents (e.g., hexane, toluene): In nonpolar environments, the intramolecularly hydrogen-bonded enol form is often favored, as it minimizes unfavorable interactions with the solvent.[4]

Analytical Techniques for Characterization and Quantification

Several analytical techniques are indispensable for studying the thermodynamic stability of thiophene-based β-keto aldehydes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for both qualitative and quantitative analysis of keto-enol tautomerism.[12] The keto and enol forms are in slow exchange on the NMR timescale, resulting in distinct signals for each tautomer.

Key ¹H NMR Signals:

• Enol Tautomer:

  • A characteristic downfield signal for the enolic hydroxyl proton (δ 12-16 ppm) due to strong intramolecular hydrogen bonding.

  • A signal for the vinylic proton (δ 5-6 ppm).

• Keto Tautomer:

  • A signal for the methylene protons (α-protons) adjacent to the two carbonyl groups (δ 3-4 ppm).

  • A signal for the aldehydic proton (δ 9-10 ppm).

The ratio of the keto and enol forms can be determined by integrating the respective signals, allowing for the calculation of the equilibrium constant (Keq).

Tautomer	Characteristic ¹H NMR Chemical Shifts (δ, ppm)
Keto	Aldehydic H: 9.5-10.0, Methylene H: 3.5-4.5
Enol	Enolic OH: 12.0-16.0, Vinylic H: 5.5-6.5

Table 1: Representative ¹H NMR chemical shifts for thiophene-based β-keto aldehydes.

UV-Vis Spectroscopy

UV-Vis spectroscopy can also be used to study tautomeric equilibria. The keto and enol forms have different chromophores and thus exhibit distinct absorption maxima (λmax).[13] The keto form typically absorbs at shorter wavelengths, while the conjugated system of the enol form results in a red-shifted absorption. By analyzing the spectra in different solvents, the relative amounts of each tautomer can be inferred.[13]

Computational Chemistry

Density Functional Theory (DFT) calculations are a valuable tool for predicting the relative stabilities of the keto and enol tautomers.[6][14][15] These calculations can provide thermodynamic parameters such as the difference in Gibbs free energy (ΔG) between the tautomers, which can be used to predict the equilibrium constant.[16]

Implications for Drug Development

The thermodynamic stability of thiophene-based β-keto aldehydes has significant implications for their use in drug discovery and development.

• Chemical Stability and Shelf-life: The inherent reactivity of the aldehyde and the potential for degradation reactions necessitate careful handling and storage, often at low temperatures and under an inert atmosphere, to ensure the compound's integrity.[4]

• Reactivity and Synthetic Utility: The keto-enol equilibrium influences the compound's reactivity as a synthetic intermediate. Different tautomers may exhibit different reaction pathways.

• Biological Activity: The specific tautomeric form present can affect how the molecule interacts with its biological target. The different shapes and hydrogen bonding capabilities of the keto and enol forms can lead to different binding affinities.[13]

• Stereochemical Stability: If a chiral center is present at the α-carbon, keto-enol tautomerism can lead to racemization, potentially resulting in a loss of biological activity if only one enantiomer is active.[17]

Conclusion

The thermodynamic stability of thiophene-based β-keto aldehydes is a multifaceted issue governed by the intricate interplay of their keto-enol tautomerism. A thorough understanding of the factors influencing this equilibrium—substituents, solvent, and temperature—is crucial for their successful application. By employing a combination of robust synthetic protocols and powerful analytical techniques such as NMR, UV-Vis spectroscopy, and computational modeling, researchers can effectively characterize and control the stability of these promising compounds, unlocking their full potential in the development of novel therapeutics and advanced materials.

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• SYNTHESIS, REACTIONS OF 3-OXO-3-(3-OXO-3H-BENZO[f] CHROMEN-2-YL)-2-(2-PHENYLHYDRAZONO) PROPANAL, AND INVESTIGATION OF THEIR ANTITUMOR ACTIVITY. (n.d.).
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The Synthetic Utility of 3-Thienyl Propanal Derivatives: From Asymmetric Catalysis to Advanced Materials

Executive Summary

Thiophene derivatives are privileged scaffolds in both medicinal chemistry and materials science. Specifically, 3-thienyl propanal derivatives—such as 2-(3-thienyl)propanal and 3-thiophenepropanal—serve as highly versatile electrophilic hubs. This technical whitepaper explores the dual utility of these compounds: their role as critical intermediates in the asymmetric synthesis of α-heteroarylpropanoic acids (NSAID precursors)[1] and their application as monomeric building blocks for chiral conducting polythiophenes[2].

Catalytic Asymmetric Synthesis of 2-(3-Thienyl)propanal

The synthesis of optically active α-heteroarylpropanoic acids, such as analogues of the anti-inflammatory drug tiaprofenic acid, requires strict stereocontrol[1]. The asymmetric hydroformylation of 3-vinylthiophene provides a direct, atom-economical route to 2-(3-thienyl)propanal[1].

Causality of Catalyst Selection: The Rh(I)-(R,S)-BINAPHOS complex is selected due to the unique asymmetric environment generated by its phosphine-phosphite bidentate structure. This ligand effectively differentiates the enantiofaces of the vinyl group, promoting the highly regioselective formation of the branched aldehyde over the linear isomer, while simultaneously establishing the stereocenter with high enantiomeric excess (ee)[1].

Protocol 1: Rh-Catalyzed Asymmetric Hydroformylation of 3-Vinylthiophene

Self-Validating System: The reaction's success is validated by the absence of linear aldehyde byproducts in crude 1 H NMR and the confirmation of enantiopurity via chiral HPLC[1].

• Catalyst Pre-coordination: In a rigorously dried 20 mL Schlenk tube under an argon atmosphere, charge Rh(acac)(CO) 2​ (0.5 mol %) and (R,S)-BINAPHOS (2.0 mol %). Add anhydrous benzene or toluene (5 mL) and stir for 5 minutes.

  • Insight: Pre-coordination of the bidentate ligand to the Rh center is critical to prevent the formation of unselective, unmodified Rh carbonyl species.

• Substrate Introduction: Introduce 3-vinylthiophene (1.0 mmol) into the reaction vessel[1].

• Pressurization: Transfer the Schlenk tube to a high-pressure autoclave. Purge the system three times with a 1:1 mixture of CO/H 2​ , then pressurize to 20 atm.

  • Insight: High syngas pressure accelerates the migratory insertion of CO, outcompeting potential β-hydride elimination that would lead to isomerization of the starting material.

• Reaction: Heat the autoclave to 60 °C and stir for 24 hours[1].

• Workup & Validation: Vent the gases carefully. Concentrate the mixture in vacuo. Purify the crude product via silica gel column chromatography (hexane:EtOAc = 10:1) to isolate 2-(3-thienyl)propanal[1].

  • Validation Check: Analyze the crude mixture via 1 H NMR to confirm the absence of the linear aldehyde byproduct. Determine the ee using chiral HPLC (e.g., CHIRALPAK IA column) to validate the asymmetric induction[1].

Oxidation to α-Heteroarylpropanoic Acids (Pharmaceutical Applications)

To convert the chiral aldehyde to the corresponding carboxylic acid without racemization, mild oxidation conditions are paramount[1].

Causality of Reagent Selection: The Pinnick oxidation utilizes sodium chlorite (NaClO 2​ ) and sodium dihydrogen phosphate (NaH 2​ PO 4​ ). Crucially, 2-methyl-2-butene is added as a scavenger. Without this scavenger, the hypochlorite byproduct would induce electrophilic chlorination of the electron-rich thiophene ring and potentially cause epimerization at the sensitive α-chiral center[1].

Protocol 2: Pinnick-Type Oxidation of 2-(3-Thienyl)propanal

• Reaction Setup: In a 20 mL Schlenk tube, dissolve 2-(3-thienyl)propanal (1.0 equiv) in t BuOH (10 mL)[1].

• Buffer and Scavenger Addition: Add 2-methyl-2-butene (2.0 M in THF, excess) and NaH 2​ PO 4​ ·2H 2​ O (buffer, ~2.5 equiv) dissolved in H 2​ O (2 mL). Cool the mixture to 0 °C[1].

  • Insight: Cooling to 0 °C suppresses the exothermic over-oxidation of the thiophene sulfur atom to a sulfoxide or sulfone.

• Oxidant Addition: Dropwise add NaClO 2​ (excess) dissolved in H 2​ O (2 mL). The mild oxidant selectively targets the aldehyde[1].

• Quenching: After stirring for 30 minutes, quench the reaction with saturated aqueous Na 2​ SO 3​ [1].

  • Insight: This step is mandatory to neutralize any remaining active chlorine species before workup, preventing post-reaction degradation.

• Extraction & Validation: Acidify the aqueous phase with 1 M aqueous HCl and extract with EtOAc. Dry over Na 2​ SO 4​ and concentrate to yield the enantiopure 2-(3-thienyl)propanoic acid[1].

  • Validation Check: Verify the retention of enantiomeric excess via chiral HPLC to confirm that no epimerization occurred during the oxidation[1].

Rh-catalyzed asymmetric hydroformylation and oxidation pathway to NSAID precursors.

3-Thiophenepropanal in the Synthesis of Chiral Polythiophenes

Beyond pharmaceuticals, 3-thienyl propanals are pivotal in synthesizing chiral conducting polymers[2]. 3-Thiophenepropanal is reacted with optically active diethyl tartrate to form a chiral 1,3-dioxolane ring appended to the thiophene core[2].

Causality of Polymerization Method: The resulting monomers undergo anodic polymerization or chemical oxidation via FeCl 3​ [3]. The chiral acetal pendant group induces a supramolecular helical twist in the polymer backbone, which is critical for applications in chiral sensors, asymmetric catalysis supports, and polarized light emission[2]. The use of an inert electrolyte like Bu 4​ NBF 4​ in CH 2​ Cl 2​ during anodic polymerization prevents premature chain termination and ensures the progressive electrochemical growth of the stable polymer film[2].

Synthesis workflow of chiral polythiophenes from 3-thiophenepropanal.

Quantitative Data Summary

The following table summarizes the efficiency and stereoretention of the methodologies discussed, providing a quick-reference benchmark for synthetic planning.

Substrate	Transformation	Catalyst / Reagents	Product	Yield (%)	Enantiomeric Excess (ee %)
3-Vinylthiophene	Asymmetric Hydroformylation	Rh(I)-(R,S)-BINAPHOS, CO/H 2​	(R)-2-(3-Thienyl)propanal	~68-75%	>85%
(R)-2-(3-Thienyl)propanal	Pinnick Oxidation	NaClO 2​ , NaH 2​ PO 4​ , Scavenger	(R)-2-(3-Thienyl)propanoic acid	>85%	>85% (Retention)
3-Thiophenepropanal	Acetalization	Optically Active Diethyl Tartrate	Chiral 1,3-Dioxolane Thiophene	~50-87%	N/A (Diastereopure)

References

• [1] Title: Synthesis of α-Heteroarylpropanoic Acid via Asymmetric Hydroformylation Catalyzed by Rh(I)-(R,S)-BINAPHOS and the Subsequent Oxidation Source: The Journal of Organic Chemistry - ACS Publications URL:

• [2] Title: Chiral Polythiophenes: Part I: Syntheses of Monomeric Precursors Source: Semantic Scholar / Polymer Chemistry URL:

• [3] Title: Chiral Polythiophenes: Part I: Syntheses of Monomeric Precursors (PMC - NIH) Source: PMC - NIH URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Chiral Polythiophenes: Part I: Syntheses of Monomeric Precursors - PMC [pmc.ncbi.nlm.nih.gov]

Molecular Weight and Solubility Profiling of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal: A Technical Guide

Executive Summary

In preclinical drug development and advanced organic synthesis, the physicochemical profiling of building blocks is a critical determinant of downstream success. 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a highly reactive β -keto aldehyde featuring a thiophene ring—a prevalent bioisostere in medicinal chemistry. This whitepaper provides an authoritative analysis of its molecular weight, theoretical solubility profile, and the structural dynamics that govern its behavior in solution. Furthermore, we detail a self-validating experimental protocol for determining its thermodynamic solubility, ensuring robust data generation for formulation and synthesis applications.

Molecular Identity and Physicochemical Properties

The structural architecture of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal consists of a thiophene heterocycle conjugated to a 1,3-dicarbonyl system (a ketone and an aldehyde separated by an α -carbon bearing a methyl group). This specific arrangement dictates its molecular weight and intrinsic reactivity.

Quantitative Molecular Data

Property	Value
IUPAC Name	2-Methyl-3-oxo-3-(thiophen-3-yl)propanal
Molecular Formula	C₈H₈O₂S
Molecular Weight	168.21 g/mol
Monoisotopic Mass	168.0245 Da
Structural Class	β -Keto Aldehyde / Thiophene Derivative

The molecular weight of 168.21 g/mol places this compound well within the optimal range for fragment-based drug discovery (FBDD) and as a low-molecular-weight building block for synthesizing complex heterocycles like pyrazoles and pyrimidines.

Mechanistic Insights: Keto-Enol Tautomerism

To accurately predict and measure the solubility of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal, one must understand the causality behind its structural fluidity. β -keto aldehydes exhibit rapid keto-enol tautomerism due to the high acidity of the α -hydrogen[1].

This tautomerization is not merely a structural curiosity; it fundamentally alters the molecule's polarity and solubility. In the enol form , the molecule forms a strong intramolecular hydrogen bond between the enol hydroxyl group and the adjacent carbonyl oxygen. This internal stabilization masks the molecule's hydrogen-bonding capacity from the solvent, reducing its overall dipole moment and paradoxically increasing its solubility in non-polar environments. Conversely, highly polar aprotic solvents disrupt this intramolecular network, shifting the equilibrium toward the highly polar keto form [2].

Thermodynamic equilibrium of keto-enol tautomerization and solvent-induced polarity shifts.

Solubility Profile and Solvent Compatibility

Based on the physicochemical properties of analogous thiophene derivatives (such as 3-acetylthiophene) and the behavior of β -keto aldehydes, the solubility profile of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is highly solvent-dependent. The lipophilic nature of the thiophene ring restricts aqueous solubility, while the dicarbonyl system ensures excellent solubility in organic solvents.

Predicted Solubility Data Across Solvent Classes

Solvent Class	Representative Solvent	Estimated Solubility	Mechanistic Rationale
Aqueous	Water (pH 7.4)	Poor (< 1 mg/mL)	High lipophilicity of the thiophene ring prevents efficient aqueous hydration.
Polar Aprotic	DMSO	Excellent (> 50 mg/mL)	Strong H-bond acceptor; disrupts enol intramolecular bonds, solvating the keto form.
Polar Protic	Ethanol	Good (~ 20 mg/mL)	Moderate H-bonding capacity; effectively solvates both keto and enol tautomers.
Non-Polar	Hexane	Sparingly Soluble	Lack of dipole interactions; relies solely on weak dispersion forces.

Standardized Protocol: Thermodynamic Solubility Determination

While kinetic solubility assays (which rely on diluting DMSO stock solutions into aqueous buffers) are common in early high-throughput screening, they frequently induce supersaturation, leading to false-positive solubility data[3].

For authoritative physicochemical profiling, the Shake-Flask Method is the gold standard[4]. This method builds equilibrium from the solid state up, rather than from a solvated state down. To ensure trustworthiness, the protocol described below is designed as a self-validating system : by measuring concentrations at two distinct time points, researchers can definitively prove that thermodynamic equilibrium has been reached.

Step-by-Step Methodology

• Preparation of the Solid Phase: Weigh approximately 10 mg of solid 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal into two separate, chemically inert glass vials.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., phosphate-buffered saline at pH 7.4) to each vial. The presence of visible, undissolved solid is mandatory to ensure the solution can reach saturation.

• Thermal Incubation & Agitation: Seal the vials and place them in a thermomixer set to 25.0 ± 0.1 °C with an agitation speed of 800 rpm.

• Time-Course Sampling (The Self-Validation Step):

  • Vial A is incubated for 24 hours.

  • Vial B is incubated for 48 hours.

• Phase Separation: After their respective incubation periods, centrifuge the vials at 10,000 rpm for 15 minutes at exactly 25°C. Strict temperature control during centrifugation is critical; a drop in temperature will cause premature precipitation, while a rise will artificially inflate solubility.

• Quantification: Carefully extract the supernatant and dilute it in a compatible mobile phase. Quantify the concentration using HPLC-UV against a pre-established calibration curve.

• Data Validation: Compare the calculated concentrations from Vial A (24h) and Vial B (48h). If the values are within 5% of each other, thermodynamic equilibrium is confirmed. If the 48h value is significantly higher, equilibrium was not reached, and the incubation time must be extended.

Self-validating shake-flask workflow for thermodynamic solubility determination.

Applications in Drug Discovery

The precise molecular weight (168.21 g/mol ) and the dual-reactivity of the β -keto aldehyde moiety make 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal a highly versatile intermediate. In medicinal chemistry, condensation reactions between this compound and hydrazines or amidines yield thiophene-substituted pyrazoles and pyrimidines, respectively. Understanding its exact solubility profile in both polar and non-polar solvents allows synthetic chemists to optimize reaction conditions, minimize solvent waste, and improve the overall yield of these critical active pharmaceutical ingredient (API) precursors.

References

• Title: Beta-Keto Aldehydes: Definition, Formation, and Significance Source: Univen FM URL: [Link]

• Title: Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling Source: University of Barcelona / Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. univenfm.co.za [univenfm.co.za]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. diposit.ub.edu [diposit.ub.edu]

Structural Informatics and Synthetic Utility of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal: A Technical Guide

Executive Summary

In modern drug discovery, 1,3-dicarbonyl compounds containing heterocyclic motifs serve as privileged scaffolds. They are critical precursors for the synthesis of complex pharmacophores, including pyrazoles, isoxazoles, and pyrimidines. This whitepaper provides an in-depth structural, cheminformatic, and synthetic analysis of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal . By dissecting its Simplified Molecular-Input Line-Entry System (SMILES) string, International Chemical Identifier (InChI), and providing a self-validating synthetic protocol, this guide serves as a foundational resource for synthetic chemists and computational drug discovery professionals.

Nomenclature and Structural Elucidation

The IUPAC name 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal systematically defines the molecule's topology:

• Propanal Backbone: A three-carbon chain terminating in an aldehyde group (C1).

• C2 Substitution: A methyl group is attached to the alpha-carbon, introducing a chiral center.

• C3 Substitution: A ketone carbonyl (oxo group) is bonded directly to the C3 position of a thiophene ring.

SMILES String Derivation

The SMILES string is a topological line notation that represents the molecule as a spanning tree. For this compound, the canonical SMILES is: CC(C=O)C(=O)c1ccsc1

Mechanistic Breakdown of the SMILES:

• C: The terminal methyl group attached to the alpha-carbon.

• C(C=O): The chiral alpha-carbon (C2), which branches off to the aldehyde group (C=O).

• C(=O): The ketone carbon (C3).

• c1ccsc1: The thiophen-3-yl ring. The lowercase letters denote aromaticity. The ring closure is indicated by the numeral 1, and the attachment point is at the second carbon of the conjugated system relative to the sulfur atom (position 3).

Figure 1: Hierarchical mapping of the SMILES string components to the structural features.

Cheminformatics Identifiers: InChI and InChIKey

To ensure database interoperability and exact structural matching, the IUPAC International Chemical Identifier (InChI) and its hashed counterpart (InChIKey) are utilized.

The Standard InChI

The theoretical standard InChI for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is: InChI=1S/C8H8O2S/c1-6(5-9)8(10)7-2-3-11-4-7/h2-6H,1H3

Layer-by-Layer Analysis:

• Version Layer (1S): Indicates standard InChI version 1.

• Formula Layer (/C8H8O2S): The exact elemental composition.

• Connectivity Layer (/c1-6(5-9)8(10)7-2-3-11-4-7): Maps the heavy atom skeleton. Carbon 6 (alpha-carbon) connects to 1 (methyl), 5-9 (aldehyde C=O), and 8(10) (ketone C=O). The ketone is attached to 7, which initiates the thiophene ring 7-2-3-11-4-7 (where 11 is sulfur).

• Hydrogen Layer (/h2-6H,1H3): Maps the exact placement of protons, confirming the aldehyde proton (5H), the alpha-proton (6H), the thiophene protons (2-4H), and the methyl protons (1H3).

The InChIKey

Because InChI strings can become unwieldy for database indexing, the InChIKey is generated via a SHA-256 cryptographic hash of the InChI string. The resulting 27-character identifier follows a strict 14-10-1 format.

• Block 1 (14 characters): Encodes the core molecular skeleton and connectivity.

• Block 2 (10 characters): Encodes stereochemistry and isotopic substitution. Because C2 is a chiral center, resolving the molecule into its pure (R) or (S) enantiomer would alter this specific block.

• Block 3 (1 character): Indicates the InChI version.

Physicochemical Properties

Understanding the quantitative physicochemical properties of this building block is essential for predicting its behavior in subsequent synthetic steps and its influence on the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of downstream active pharmaceutical ingredients (APIs).

Property	Value	Computational Significance
Molecular Formula	C₈H₈O₂S	Defines stoichiometry for synthetic equivalents.
Molecular Weight	168.21 g/mol	Optimal low-MW fragment for lead generation.
Exact Mass	168.0245 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
H-Bond Donors	0	Enhances lipophilicity and membrane permeability.
H-Bond Acceptors	2	Oxygen atoms act as primary interaction sites for target proteins.
Rotatable Bonds	3	Provides necessary conformational flexibility for receptor binding.
Topological Polar Surface Area	~62.4 Ų	Well within the <140 Ų limit for favorable oral bioavailability.

Synthetic Methodology: Claisen Formylation

The most robust method for synthesizing 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is via the crossed Claisen condensation (formylation) of 1-(thiophen-3-yl)propan-1-one [1][2].

Causality and Reagent Selection

• Base Selection (Sodium Hydride): NaH is a strong, non-nucleophilic base. It is required to quantitatively and irreversibly deprotonate the alpha-carbon of the starting ketone (pKa ~16-18). Weaker bases (like alkoxides) create an equilibrium that can lead to undesired self-condensation of the ketone [2].

• Electrophile (Ethyl Formate): Ethyl formate is utilized because it lacks alpha-protons. This strictly prevents it from enolizing, forcing it to act exclusively as the electrophilic acceptor in the crossed Claisen condensation, thereby ensuring high regioselectivity [1].

Self-Validating Experimental Protocol

• Substrate Preparation: Dissolve 10.0 mmol of 1-(thiophen-3-yl)propan-1-one in 30 mL of anhydrous Tetrahydrofuran (THF) under an inert nitrogen atmosphere.

• Deprotonation: Cool the solution to 0 °C. Slowly add 12.0 mmol (1.2 eq) of Sodium Hydride (60% dispersion in mineral oil).

  • Validation Checkpoint: The immediate evolution of H₂ gas visually confirms that active deprotonation is occurring.

• Enolate Formation: Stir the mixture at room temperature for 30 minutes.

  • Validation Checkpoint: TLC analysis (Hexane:EtOAc 3:1) should show the complete disappearance of the starting ketone, confirming quantitative sodium enolate formation.

• Formylation: Cool the mixture back to 0 °C and add 15.0 mmol (1.5 eq) of anhydrous ethyl formate dropwise.

• Reaction Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. The sodium enolate of the product will precipitate, driving the reaction forward by Le Chatelier's principle.

• Quench and Isolation: Quench the reaction carefully with 1M HCl until the pH reaches 3-4. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography.

Figure 2: Step-by-step Claisen condensation workflow for the formylation of the ketone.

References

• Danheiser, R. L., et al. "Organic Syntheses Procedure: Detrifluoroacetylative Diazo Group Transfer". Organic Syntheses, vol. 80, p. 160. Available at:[Link]

• Muller, T. J. J. "Synthesis by Formylation of Enolates". Science of Synthesis, Thieme E-Books. Available at:[Link]

The Electronic Interplay Between Thiophene and Aliphatic Aldehydes: A Mechanistic Guide to Propanal Reactivity

Executive Summary

In the fields of medicinal chemistry and organic materials science, the thiophene scaffold is highly valued for its stability, unique electronic properties, and bioisosterism with the benzene ring (1)[1]. When a thiophene ring is tethered to an aliphatic aldehyde—such as in 3-(thiophen-2-yl)propanal—it creates a bifunctional molecule whose reactivity is strictly governed by the electronic transmission between the π -excessive heterocycle and the electrophilic carbonyl group.

As a Senior Application Scientist, I have designed this technical guide to dissect the electronic effects of the thiophene ring on propanal reactivity. By contrasting isolated systems against conjugated analogs, this whitepaper provides researchers with the mechanistic causality required to optimize nucleophilic additions, control alpha-enolization, and suppress degradation pathways during complex syntheses.

Structural & Electronic Fundamentals: Resonance vs. Inductive Effects

The fundamental reactivity of any aldehyde is dictated by the electrophilicity of its carbonyl carbon. The thiophene ring is a π -excessive system (six π -electrons delocalized over five atoms), making it significantly more electron-rich than a standard phenyl ring (2)[2]. How this electron density interacts with a carbonyl group depends entirely on the structural linker.

The Conjugated System (e.g., 3-Thiophenecarboxaldehyde)

When the aldehyde is directly attached to the thiophene ring, the sulfur lone pairs and the diene system donate electron density directly into the carbonyl's π∗ antibonding orbital via resonance (+M effect). This delocalization reduces the partial positive charge on the carbonyl carbon, raising its Lowest Unoccupied Molecular Orbital (LUMO) and rendering it less electrophilic (3)[3].

The Isolated System (e.g., 3-(Thiophen-2-yl)propanal)

In a propanal derivative, an ethyl spacer (-CH₂-CH₂-) separates the thiophene ring from the carbonyl. This sp³-hybridized spacer completely breaks the resonance conjugation. Consequently, the electron-donating +M effect is blocked. The only remaining electronic communication is transmitted through the σ -framework via the inductive effect. Because the sp² carbons of the thiophene ring are slightly more electronegative than the sp³ carbons of the alkyl chain, the ring exerts a mild electron-withdrawing (-I) effect. This lowers the LUMO of the carbonyl, making 3-(thiophen-2-yl)propanal highly electrophilic and exceptionally reactive towards nucleophilic attack (3)[3].

Fig 1. Electronic transmission pathways in conjugated vs. isolated thiophene aldehydes.

Quantitative Data: Reactivity Profiling

To translate these theoretical principles into practical expectations, the following table summarizes the comparative reactivity metrics between isolated and conjugated thiophene aldehydes.

Table 1: Comparative Reactivity Profile of Thiophene-Based Aldehydes

Property / Metric	3-(Thiophen-2-yl)propanal (Isolated)	3-Thiophenecarboxaldehyde (Conjugated)
Direct Conjugation	No (Blocked by ethyl spacer)	Yes
Dominant Electronic Effect	Inductive (-I)	Resonance (+M)
Carbonyl Electrophilicity	High (LUMO lowered)	Low (LUMO raised)
Nucleophilic Addition Rate	Fast (Exothermic)	Slow (Requires forcing conditions)
Aldol/Knoevenagel Reactivity	High (Prone to self-condensation)	Low to Moderate
Steric Hindrance at Carbonyl	Minimal	Moderate (Proximity to ring)

Data synthesized from comparative reactivity studies on thiophene derivatives (3)[3].

Impact on α -Enolization and Side Reactions

The reactivity of 3-(thiophen-2-yl)propanal is not limited to the carbonyl carbon; the presence of α -protons introduces the potential for enolization. Because the carbonyl is highly electrophilic, the molecule is highly susceptible to self-aldol condensation under basic conditions.

Furthermore, the electron-rich thiophene ring is prone to electrophilic aromatic substitution. If the reaction conditions generate carbocations (e.g., under strong Lewis acid catalysis), the thiophene ring can act as a nucleophile in a Friedel-Crafts-type alkylation, leading to the formation of bis(2-thienyl)methane byproducts and subsequent polymerization (4)[4]. Therefore, experimental protocols must be carefully designed to avoid strong acids and uncontrolled exotherms.

Field-Proven Experimental Methodologies

To harness the high reactivity of 3-(thiophen-2-yl)propanal while suppressing side reactions, workflows must be designed as self-validating systems. Below are two optimized protocols detailing the causality behind each step.

Protocol A: Chemoselective Wittig Olefination

This protocol leverages the high electrophilicity of the isolated carbonyl while preventing base-catalyzed self-condensation.

• Ylide Generation (Irreversible Deprotonation): Suspend the phosphonium salt in anhydrous THF at 0 °C. Add Sodium Hydride (NaH) portion-wise. Causality: Using a strong, non-nucleophilic base ensures complete, irreversible formation of the ylide before the aldehyde is introduced. This prevents unreacted base from triggering the self-aldol condensation of the propanal substrate.

• Substrate Addition (Thermal Control): Add 3-(thiophen-2-yl)propanal dropwise to the ylide solution, maintaining the temperature at 0 °C. Causality: The high electrophilicity of this specific aldehyde makes the nucleophilic addition highly exothermic. Low temperatures control the reaction rate and prevent thermal degradation of the thiophene ring.

• In-Process Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc 8:2). Causality: The starting aldehyde is highly UV-active due to the thiophene ring. The complete disappearance of this spot validates the endpoint of the nucleophilic attack without requiring reaction sampling for NMR.

• Mild Quench: Quench the reaction with saturated aqueous NH₄Cl. Causality: Avoid strong mineral acids (like HCl), which can protonate the intermediate and trigger Friedel-Crafts polymerization of the electron-rich thiophene moiety (4)[4].

Fig 2. Self-validating experimental workflow for the chemoselective Wittig olefination.

Protocol B: Knoevenagel Condensation Kinetics

Because 3-(thiophen-2-yl)propanal lacks the resonance stabilization found in 3-thiophenecarboxaldehyde, it reacts significantly faster in Knoevenagel condensations.

• Catalyst Selection: Dissolve the aldehyde and active methylene compound in ethanol. Add catalytic amounts of piperidine and glacial acetic acid (1:1 ratio). Causality: This weak base/weak acid buffer system facilitates the formation of a highly reactive iminium ion intermediate while keeping the bulk pH near neutral, preventing the base-catalyzed aldol degradation of the propanal chain.

• Reaction Execution: Stir at room temperature. Causality: Unlike conjugated thiophene aldehydes which often require reflux conditions to overcome their resonance-stabilized low electrophilicity, the isolated propanal derivative reacts rapidly at ambient temperature.

References

• Title : Electrochemical Postfunctionalization of Thiophene–Fluorene Alternating Copolymers via Anodic C–H Phosphonylation Source : Macromolecules - ACS Publications URL : [Link]

• Title : Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications Source : MDPI URL : [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-(Chloromethyl)thiophene | 765-50-4 | Benchchem [benchchem.com]

The Genesis of a Privileged Scaffold: A Technical Guide to the History and Discovery of Methyl-Substituted Thiophene Propanals

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene ring, a sulfur-containing five-membered heterocycle, stands as a cornerstone in medicinal chemistry, recognized for its versatile pharmacophoric properties.[1][2] Its derivatives are integral to a multitude of FDA-approved drugs, showcasing a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4] This in-depth technical guide navigates the historical landscape and synthetic evolution of a particularly significant subclass: methyl-substituted thiophene propanals. These molecules are not merely chemical curiosities but pivotal intermediates in the synthesis of potent therapeutic agents, most notably serotonin-norepinephrine reuptake inhibitors (SNRIs).[5] We will dissect the foundational discoveries that enabled their creation, from the initial isolation of thiophene to the development of sophisticated synthetic methodologies for regioselective functionalization and chain extension. This guide provides a comprehensive examination of the key synthetic strategies, detailed experimental protocols, and analytical characterization techniques, offering valuable insights for researchers engaged in the design and development of novel thiophene-based therapeutics.

From Coal Tar to Clinic: A Historical Perspective

The journey of thiophene and its derivatives began in 1882 with Viktor Meyer's serendipitous discovery of the parent heterocycle as an impurity in benzene derived from coal tar.[1] It was observed that the formation of a blue dye, indophenin, upon mixing with isatin and sulfuric acid, was not a reaction of benzene itself, but of this previously unknown sulfur-containing compound.[1] This discovery unveiled a new class of aromatic compounds with properties remarkably similar to their benzene counterparts, a concept now known as bioisosterism.[6] The close physical properties, such as boiling points, made their separation from benzene fractions a significant challenge.[7]

The initial syntheses of thiophene were of great academic interest, with Meyer himself reporting a method involving acetylene and elemental sulfur in the same year as his discovery.[8] Over time, more practical and generalizable methods for constructing the thiophene ring were developed, laying the groundwork for the synthesis of substituted derivatives. These classical methods, such as the Paal-Knorr thiophene synthesis from 1,4-diketones and a sulfurizing agent like phosphorus pentasulfide (P₄S₁₀), and the Gewald aminothiophene synthesis, became fundamental tools for organic chemists.[8][9]

The realization of thiophene's potential in medicinal chemistry grew as chemists began to substitute the benzene ring in known biologically active molecules with a thiophene ring, often with retention or even improvement of activity.[10] This strategy's success is attributed to the thiophene ring's ability to mimic the steric and electronic properties of a phenyl group while offering unique metabolic profiles and opportunities for further functionalization.[2]

The Advent of Methyl-Substituted Thiophene Propanals: A Synthetic Challenge

The synthesis of methyl-substituted thiophene propanals is not a single, historically documented event but rather the culmination of advancements in several key areas of organic synthesis. The core challenge lies in the regioselective introduction of both a methyl group and a three-carbon aldehyde chain onto the thiophene ring. The general synthetic approach can be logically broken down into two main stages:

• Formation of a Methyl-Substituted Thiophenecarboxaldehyde: This involves the introduction of a formyl group (-CHO) onto a pre-existing methylthiophene.

• Two-Carbon Chain Extension: The aldehyde is then converted into a propanal through the addition of a two-carbon unit.

Crafting the Precursor: Formylation of Methylthiophenes

The introduction of a formyl group onto an aromatic ring, known as formylation, is a cornerstone of synthetic chemistry. For electron-rich heterocycles like methylthiophene, several methods have proven effective, with the Vilsmeier-Haack and Rieche formylations being the most prominent.

The Vilsmeier-Haack reaction , developed in the 1920s, utilizes a Vilsmeier reagent, an electrophilic iminium salt, generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[11][12] This method is particularly well-suited for the formylation of activated aromatic systems and offers good regioselectivity.[13][14] In the case of 2-methylthiophene, the formylation reaction shows a strong preference for the vacant C5 position, yielding 5-methyl-2-thiophenecarboxaldehyde as the major product.[1] This selectivity is governed by the directing effect of the methyl group and the inherent reactivity of the α-positions of the thiophene ring.

The Rieche formylation , on the other hand, employs dichloromethyl methyl ether in the presence of a strong Lewis acid, such as titanium tetrachloride (TiCl₄).[13] This method is also effective for formylating electron-rich aromatics.

A third approach involves the lithiation of a methyl-substituted thiophene followed by quenching with a formylating agent like DMF. This method provides excellent regiocontrol, as the position of lithiation can be directed by the starting material and reaction conditions.[15]

Table 1: Comparison of Formylation Methods for 2-Methylthiophene

Method	Reagents	Typical Conditions	Yield	Regioselectivity (5-position)	Advantages	Disadvantages
Vilsmeier-Haack	POCl₃, DMF	0°C to room temp, 2-15 h	Good to Excellent	High	Well-established, common reagents[1]	Can be harsh for sensitive substrates[1]
Rieche Formylation	Dichloromethyl methyl ether, TiCl₄	0°C to room temp	Moderate to Good	Good	Effective for electron-rich aromatics[1]	Lewis acid can be harsh; requires anhydrous conditions[1]
Lithiation-Formylation	n-BuLi, DMF	-78°C to room temp	Good	Excellent	High regioselectivity, mild conditions for formylation step[15]	Requires cryogenic temperatures, organolithium reagents are highly reactive

Extending the Chain: From Aldehyde to Propanal

With the methyl-thiophenecarboxaldehyde in hand, the next critical step is the two-carbon chain extension to form the propanal. This transformation is typically achieved in a two-step sequence involving the formation of an α,β-unsaturated aldehyde followed by its selective reduction.

The Wittig reaction , for which Georg Wittig was awarded the Nobel Prize in Chemistry in 1979, is a powerful method for converting aldehydes and ketones into alkenes.[4][16] It involves the reaction of a carbonyl compound with a phosphorus ylide (a Wittig reagent).[16][17] For the synthesis of the propenal intermediate, a Wittig reagent bearing a two-carbon unit is required.

A widely used and often more practical variation is the Horner-Wadsworth-Emmons (HWE) reaction .[18] This method utilizes a phosphonate carbanion, which is generally more reactive than the corresponding phosphorus ylide and often provides better stereoselectivity, favoring the formation of the (E)-alkene.[18][19] The byproducts of the HWE reaction are water-soluble phosphates, which are more easily removed during workup compared to the triphenylphosphine oxide generated in the Wittig reaction.

An alternative approach to the two-carbon chain extension is the Darzens condensation (also known as the glycidic ester condensation).[13][20] This reaction involves the condensation of an α-haloester with an aldehyde or ketone in the presence of a base to form an α,β-epoxy ester (a glycidic ester).[13][20] Subsequent hydrolysis and decarboxylation of the glycidic ester can yield a new aldehyde with a one-carbon extension. While not a direct two-carbon extension to a propanal, this method can be adapted to achieve the desired transformation.

Once the methyl-substituted thienylpropenal is synthesized, the final step is the selective reduction of the carbon-carbon double bond to afford the desired propanal. A common and effective method for this transformation is catalytic hydrogenation using a catalyst such as Raney Nickel.[6] This method allows for the reduction of the alkene functionality while preserving the aldehyde group.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of a representative methyl-substituted thiophene propanal, 3-(5-methylthiophen-2-yl)propanal.

Protocol 1: Synthesis of 5-Methyl-2-thiophenecarboxaldehyde via Vilsmeier-Haack Reaction

This protocol is adapted from established procedures for the formylation of electron-rich heterocycles.[1]

Materials:

• 2-Methylthiophene

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of anhydrous DMF (3 equivalents) in anhydrous DCM in a three-necked flask equipped with a dropping funnel and a nitrogen inlet, slowly add POCl₃ (1.2 equivalents) at 0°C under an inert atmosphere.

• Stir the mixture at 0°C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 2-methylthiophene (1 equivalent) in anhydrous DCM to the Vilsmeier reagent at 0°C.

• Allow the reaction mixture to warm to room temperature and then heat to 40°C for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it slowly onto crushed ice with vigorous stirring.

• Neutralize the mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield 5-methyl-2-thiophenecarboxaldehyde.

Protocol 2: Synthesis of 3-(5-Methylthiophen-2-yl)propenal via Horner-Wadsworth-Emmons Reaction

Materials:

• 5-Methyl-2-thiophenecarboxaldehyde

• Triethyl phosphonoacetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Diisobutylaluminium hydride (DIBAL-H), 1.0 M solution in hexanes

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a suspension of NaH (1.1 equivalents) in anhydrous THF at 0°C under an inert atmosphere, add triethyl phosphonoacetate (1.1 equivalents) dropwise.

• Stir the mixture at room temperature for 1 hour until the evolution of hydrogen gas ceases.

• Cool the resulting solution to 0°C and add a solution of 5-methyl-2-thiophenecarboxaldehyde (1 equivalent) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Cool the reaction mixture to -78°C and add DIBAL-H (2.2 equivalents) dropwise, maintaining the temperature below -70°C.

• Stir the reaction at -78°C for 2-3 hours.

• Quench the reaction by the slow addition of methanol, followed by a saturated aqueous solution of Rochelle's salt, and allow it to warm to room temperature.

• Extract the mixture with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 3-(5-methylthiophen-2-yl)propenal.

Protocol 3: Synthesis of 3-(5-Methylthiophen-2-yl)propanal via Catalytic Hydrogenation

This protocol is based on the selective reduction of α,β-unsaturated aldehydes.[6]

Materials:

• 3-(5-Methylthiophen-2-yl)propenal

• Raney Nickel (catalyst)

• Hydrogen gas (H₂)

• Ethanol

• Celite

Procedure:

• In a hydrogenation vessel, dissolve 3-(5-methylthiophen-2-yl)propenal (1 equivalent) in ethanol.

• Carefully add a catalytic amount of Raney Nickel to the solution under an inert atmosphere.

• Pressurize the vessel with hydrogen gas (typically 1-3 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or Gas Chromatography (GC) until the starting material is consumed.

• Carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to yield the crude 3-(5-methylthiophen-2-yl)propanal.

• If necessary, purify the product by column chromatography on silica gel.

Analytical Characterization

The unambiguous identification and characterization of methyl-substituted thiophene propanals rely on a combination of modern spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for 3-(5-Methylthiophen-2-yl)propanal

Technique	Feature	Predicted Chemical Shift / Wavenumber
¹H NMR (CDCl₃)	Aldehyde proton (-CHO)	δ 9.8 (t, J ≈ 1.5 Hz)
Thiophene protons	δ 6.8-7.2 (m)
Methylene protons (-CH₂-CHO)	δ 2.8 (dt, J ≈ 7.5, 1.5 Hz)
Methylene protons (-Th-CH₂-)	δ 3.1 (t, J ≈ 7.5 Hz)
Methyl protons (-CH₃)	δ 2.5 (s)
¹³C NMR (CDCl₃)	Carbonyl carbon (C=O)	δ ~200
Thiophene carbons	δ ~125-145
Methylene carbons	δ ~25, ~45
Methyl carbon	δ ~15
FTIR	C-H stretch (aldehyde)	2820-2850 cm⁻¹ and 2720-2750 cm⁻¹
C=O stretch (aldehyde)	1720-1740 cm⁻¹ (strong)
C-H stretch (thiophene)	~3100 cm⁻¹
C=C stretch (thiophene)	~1500-1600 cm⁻¹
Mass Spectrometry	Molecular Ion (M⁺)	m/z = 154
Major Fragments	Loss of -CHO (m/z = 125), fragments characteristic of the methyl-thienyl moiety

Note: Predicted values are based on the analysis of similar compounds and general spectroscopic principles. Actual experimental values may vary.[3][6]

Significance in Drug Discovery and Development

Methyl-substituted thiophene propanals are valuable intermediates in the synthesis of a wide range of biologically active molecules.[5][21] Their primary utility lies in their conversion to 3-(methylthiophen-2-yl)propylamine scaffolds, which are key pharmacophores in a number of centrally acting therapeutic agents.[5]

The antidepressant drug Duloxetine , a potent serotonin-norepinephrine reuptake inhibitor (SNRI), features a 3-(thiophen-2-yl)propylamine core.[5] The synthesis of Duloxetine and its analogues often proceeds through intermediates derived from 3-(thiophen-2-yl)propanal. The methyl group on the thiophene ring can serve as a point for modulating the compound's pharmacokinetic and pharmacodynamic properties, such as its potency, selectivity, and metabolic stability.[2]

The aldehyde functionality of these propanals provides a versatile handle for a variety of chemical transformations, including reductive amination to form primary, secondary, or tertiary amines, oxidation to carboxylic acids, and further carbon-carbon bond-forming reactions. This synthetic flexibility allows for the creation of large libraries of compounds for high-throughput screening in drug discovery campaigns.

Conclusion

The history and discovery of methyl-substituted thiophene propanals are intrinsically linked to the broader evolution of organic synthesis and medicinal chemistry. From the initial isolation of thiophene to the development of sophisticated, regioselective C-C bond-forming reactions, the ability to construct these valuable building blocks has been a testament to the ingenuity of synthetic chemists. This in-depth technical guide has provided a comprehensive overview of the key synthetic strategies, detailed experimental protocols, and analytical characterization methods for these important compounds. As the demand for novel therapeutics continues to grow, the methyl-substituted thiophene propanal scaffold will undoubtedly remain a fertile ground for the discovery and development of the next generation of medicines.

Diagrams

Synthetic Workflow for 3-(5-Methylthiophen-2-yl)propanal

Caption: Synthetic pathway to 3-(5-methylthiophen-2-yl)propanal.

Logical Relationship of Key Synthetic Reactions

Caption: Key reactions in the synthesis of methyl-thiophene propanals.

References

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• Thiophene derivative and use thereof. Google Patents. US11299485B2.
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• King WJ, Nord FF. PREPARATION OF THIOPHENE-2-ALDEHYDE AND SOME SUBSTITUTED THIOPHENE ALDEHYDES. The Journal of Organic Chemistry. 1948;13(5):635-640. Available from: [Link]

• Palupanuri N, Konda S, Sara L, Nikitha B. Synthesis, Characterization of thiophene derivatives and its biological applications. World Journal of Advanced Research and Reviews. 2025;26(03):687-701. Available from: [Link]

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• Wittig reaction. Revolvy. Available from: [Link]

• Stadlbauer W, Karmasin K, Kappe TO. Heterocyclic Analogs of Thioflavones: Synthesis and NMR Spectroscopic Investigations. Molecules. 2009;14(10):3814-3828. Available from: [Link]

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• Wang Z, Zhou Y, He C. CuH-Catalyzed Regio- and Enantioselective Formal Hydroformylation of Vinyl Arenes. The Journal of Organic Chemistry. 2024. Available from: [Link]

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• Experimental (FT-IR, Laser-Raman and NMR) and Theoretical Spectroscopic Analysis of 3-[(N-methylanilino)methyl]-5-(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione. ResearchGate. 2017. Available from: [Link]

• Al-Warhi T, El-Gamal A, El-Shaer S, et al. Biological Activities of Thiophenes. Encyclopedia. 2024;4(1):1-20. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Building block for thiophene-containing heterocycles (e.g., pyrazoles, isoxazoles, pyrimidines) in active pharmaceutical ingredients (APIs).

Introduction & Mechanistic Rationale

The synthesis of β-ketoaldehydes via Claisen condensation is a foundational transformation in organic chemistry. Specifically, the α-formylation of ketones using ethyl formate and a strong base is a highly reliable method for generating these versatile, bifunctional electrophiles [1]. In the context of drug development, thiophene-containing β-dicarbonyls are critical intermediates for constructing complex heterocyclic frameworks that exhibit significant pharmacological activities [2].

The target compound, 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal , is synthesized from the commercially available precursor [3].

Causality in Experimental Design

• Base Selection (NaH vs. Alkoxides): While sodium methoxide (NaOMe) is often used for formylations, the use of Sodium Hydride (NaH) in anhydrous Tetrahydrofuran (THF) ensures the irreversible and quantitative formation of the kinetic enolate. This strictly suppresses unwanted self-condensation (aldol addition) of the starting ketone.

• Temperature Control: The reaction is initiated at 0 °C to safely manage the exothermic evolution of hydrogen gas during enolate formation, and to stabilize the chelated tetrahedral intermediate formed upon the addition of ethyl formate[1].

• Tautomerism: Researchers should note that α-substituted β-ketoaldehydes predominantly exist in their enol form (hydroxymethylene tautomer) due to strong intramolecular hydrogen bonding. This dictates the expected analytical profile (e.g., a highly deshielded OH proton in ^1H NMR).

Experimental Workflow

Fig 1. Experimental workflow for the synthesis of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role
1-(Thiophen-3-yl)propan-1-one	140.20	1.0	1.40 g	Starting Material
Sodium Hydride (60% in mineral oil)	24.00	1.5	0.60 g	Strong Base
Ethyl Formate	74.08	2.0	1.48 g (1.62 mL)	Electrophile / Formylating Agent
Tetrahydrofuran (THF) , anhydrous	N/A	N/A	20 mL	Solvent
Hydrochloric Acid (1M aq.)	36.46	Excess	~20 mL	Quenching Agent

Step-by-Step Protocol

Base Preparation

• Oven-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with Argon or Nitrogen.

• Add Sodium Hydride (0.60 g, 60% dispersion in mineral oil) to the flask.

• Suspend the NaH in 10 mL of anhydrous THF and cool the suspension to 0 °C using an ice-water bath.

Enolate Generation

• Dissolve 1-(thiophen-3-yl)propan-1-one (1.40 g, 10 mmol) in 5 mL of anhydrous THF.

• Add the ketone solution dropwise to the NaH suspension over 10 minutes.

• Self-Validation Check: You must observe a steady evolution of H2 gas. The cessation of bubbling (typically after 30–45 minutes) serves as a visual confirmation that quantitative enolate formation is complete.

Electrophilic Addition (Formylation)

• While maintaining the reaction at 0 °C, add ethyl formate (1.62 mL, 20 mmol) dropwise via syringe.

• Causality Note: Ethyl formate is highly volatile (bp 54 °C). Adding it at 0 °C prevents solvent/reagent boil-off and stabilizes the resulting tetrahedral alkoxide intermediate.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir under inert atmosphere for 12 hours.

Quenching and Extraction

• Cool the reaction mixture back to 0 °C.

• Carefully quench the reaction by dropwise addition of 1M aqueous HCl until the aqueous layer reaches pH 2–3.

• Self-Validation Check: Verify the pH using indicator paper. Why is this critical? Under basic conditions, the product exists as a water-soluble sodium enolate. Strict acidification is required to protonate the enolate and partition the neutral β-ketoaldehyde into the organic phase.

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Purification

• Purify the crude residue via silica gel flash column chromatography using a gradient of Hexanes/Ethyl Acetate (typically 9:1 to 4:1) to afford the pure product.

Analytical Characterization

The isolated product exists predominantly as the enol tautomer. The following table summarizes the expected quantitative analytical data used to validate the structural integrity of the synthesized compound.

Parameter	Expected Result	Diagnostic Significance
Appearance	Pale yellow to amber oil	Typical physical state for low-molecular-weight β-ketoaldehydes.
LC-MS (ESI+)	m/z 169.0 [M+H]⁺	Confirms the molecular weight of the target compound (Exact Mass: 168.02).
¹H NMR (400 MHz, CDCl3)	δ 14.5 (br s, 1H), 8.1 (d, 1H), 7.6-7.3 (m, 3H), 1.8 (s, 3H)	The highly deshielded proton (δ > 14) confirms the intramolecularly hydrogen-bonded enol OH. The methyl group appears as a singlet due to the rigid enol double bond.
¹³C NMR (100 MHz, CDCl3)	δ 190.2, 175.4, 138.1, 128.5, 127.2, 126.0, 105.3, 12.1	Carbonyl and enol carbons (δ 190.2, 175.4) confirm the β-dicarbonyl system.
FT-IR (ATR)	1630 cm⁻¹, 1590 cm⁻¹	Broad, shifted C=O stretch indicates strong intramolecular hydrogen bonding (enol form).

References

• Detrifluoroacetylative Diazo Group Transfer: (E)-1-Diazo-4-phenyl-3-buten-2-one Organic Syntheses URL:[Link][1]

• 1-(Thiophen-3-yl)propan-1-one | CID 529944 National Center for Biotechnology Information (PubChem) URL:[Link][3]

• Synthesis of (E)-3-Methyl-6-(3-oxo-3-(thiophen-2-yl)-1-propenyl)-2(3H)-benzothiazolone MDPI - Molbank URL:[Link][2]

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Application Note: Knoevenagel Condensation Strategies for Thiophene-Substituted Propanals

Introduction & Mechanistic Rationale

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction utilized extensively in the synthesis of α,β-unsaturated compounds, which serve as vital intermediates in medicinal chemistry and materials science[1]. Thiophene-substituted compounds, in particular, are highly valued in drug development due to the electron-rich nature of the thiophene moiety, which frequently appears in kinase inhibitors, GPR40 agonists, and antimicrobial agents[2][3][4].

When executing a Knoevenagel condensation, the structural relationship between the thiophene ring and the aldehyde dictates the reaction's causality and optimal conditions. In directly conjugated systems like thiophene-2-carboxaldehyde, the electrophilicity of the carbonyl carbon is strongly influenced by the electron-donating or withdrawing nature of substituents on the thiophene ring[5]. However, in thiophene-substituted propanals (e.g., 3-(thiophen-2-yl)propanal), the two-carbon alkyl chain insulates the aldehyde from the heteroaromatic ring's electronic effects.

Causality in Catalyst Selection: Because thiophene-propanals behave as highly reactive aliphatic aldehydes, they are susceptible to unwanted side reactions, such as self-aldol condensation or Michael additions, if subjected to harsh basic conditions[6][7]. Therefore, the selection of a mild secondary amine (like piperidine) or a specialized green catalyst is critical. Piperidine acts dually: it deprotonates the active methylene to form a resonance-stabilized enolate, and it temporarily condenses with the aldehyde to form an iminium ion intermediate. This iminium species lowers the lowest unoccupied molecular orbital (LUMO) of the electrophile, accelerating the targeted Knoevenagel addition while suppressing competing aldol pathways[4].

Reaction Pathway Visualization

Caption: Knoevenagel condensation mechanism for thiophene-substituted propanals.

Quantitative Data Presentation

The following table summarizes validated reaction conditions for the Knoevenagel condensation of various thiophene-aldehydes and propanals with active methylene compounds. This data serves as a comparative baseline for optimizing novel thiophene-propanal derivatives.

Aldehyde Substrate	Active Methylene	Catalyst System	Solvent	Temp	Time	Yield
3-(Thiophen-2-yl)propanal	Malononitrile	Piperidine (0.1 eq)	Ethanol	Reflux	2–6 h	90%[8]
5-Methyl-2-thiophenecarboxaldehyde	Cyanoacetic Acid	KOH (20 mol%)	Water	75 °C (MW)	20 min	>95%
Thiophene-2-carboxaldehyde	Malononitrile	Polyguanidine (20 mol%)	Water	25 °C	30 min	98%[6]
Thiophene-2-carboxaldehyde	Ethyl Cyanoacetate	Carbonic Acid (in-situ)	EtOH:H₂O (1:1)	25 °C	3 min	>90%[3]

Experimental Protocols

Protocol A: Classical Piperidine-Catalyzed Condensation

This protocol represents the gold standard for synthesizing (E)-3-(3-(thiophen-2-yl)propylidene)malononitrile from 3-(thiophen-2-yl)propanal[9][8]. The use of ethanol as a protic solvent aids in the stabilization of the transition states.

Materials:

• 3-(Thiophen-2-yl)propanal (1.0 mmol)

• Malononitrile (1.0 mmol)

• Piperidine (0.1 mmol, catalytic)

• Absolute Ethanol (10 mL)

Step-by-Step Methodology:

• Preparation: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 1.0 mmol of 3-(thiophen-2-yl)propanal and 1.0 mmol of malononitrile.

• Solvation: Dissolve the reactants in 10 mL of absolute ethanol. Stir at room temperature for 5 minutes to ensure complete homogenization.

• Catalysis: Add 0.1 equivalents of piperidine dropwise to the solution. Self-Validation Check: A slight exothermic reaction and a shift in solution color (typically towards pale yellow) indicate the formation of the enolate and iminium species.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C).

• Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) eluent system. The reaction is typically complete within 2 to 6 hours[1][8].

• Workup: Cool the reaction mixture to room temperature. If the product precipitates, isolate it via vacuum filtration and wash with ice-cold ethanol. If no precipitate forms, concentrate the mixture under reduced pressure and purify via silica gel column chromatography.

Protocol B: Green Aqueous Condensation (Microwave-Assisted)

For laboratories optimizing for green chemistry, avoiding volatile organic solvents (VOCs) and utilizing water as a solvent is highly effective, particularly when paired with microwave irradiation to overcome the hydrophobic nature of the thiophene-propanal[1][6].

Materials:

• 3-(Thiophen-2-yl)propanal (1.0 mmol)

• Cyanoacetic Acid or Malononitrile (1.0 mmol)

• Aqueous Base (e.g., KOH 20 mol% or Polyguanidine)

• Deionized Water (5 mL)

Step-by-Step Methodology:

• Setup: In a microwave-safe reaction vial, combine the aldehyde, active methylene, and catalyst in 5 mL of deionized water.

• Irradiation: Seal the vessel and place it in a dedicated microwave synthesizer. Irradiate the mixture at 75 °C for 20 minutes with continuous magnetic stirring[1].

• Isolation: Cool the vessel to room temperature. If cyanoacetic acid was used, acidify the mixture with 1 M HCl to precipitate the product[1].

• Purification: Filter the resulting solid, wash thoroughly with cold water to remove residual catalyst, and dry under high vacuum.

Self-Validating Systems & Troubleshooting

To ensure the scientific integrity of the synthesized compounds, the following self-validating checks must be integrated into the workflow:

• TLC Validation: The disappearance of the aldehyde spot (which can be visualized using 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain, turning orange) confirms consumption of the starting material.

• NMR Shift Causality: In ¹H-NMR, the diagnostic aldehyde proton signal (typically a triplet around δ 9.7–9.8 ppm for aliphatic propanals) will completely disappear. It will be replaced by a new vinylic proton signal ( δ 7.0–8.0 ppm), confirming the formation of the α,β-unsaturated olefin.

• Aldol Byproducts: If complex mixtures are observed on TLC (multiple spots), it indicates that the aliphatic nature of the propanal led to self-aldol condensation[6]. Corrective Action: Reduce the reaction temperature to 0 °C during base addition, or switch to a milder catalyst system like in-situ generated carbonic acid[3].

References

• New conditions for the synthesis of thiophenes via the Knoevenagel/Gewald reaction sequence. ResearchGate. Available at: [Link]

• Polyguanidine as a Highly Efficient and Reusable Catalyst for Knoevenagel Condensation Reactions in Water. Australian Journal of Chemistry. Available at:[Link]

• A new parallel, rapid, and green Knoevenagel Condensation catalyzed by in-situ generated carbonic acid. ResearchGate. Available at:[Link]

• Versatile function of malononitrile in the development of organic synthesis. Asian Journal of Research in Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ajrconline.org [ajrconline.org]
• 5. benchchem.com [benchchem.com]
• 6. connectsci.au [connectsci.au]
• 7. Give the expected products for the aldol condensations of (a) pro... | Study Prep in Pearson+ [pearson.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Catalytic Enantioselective Functionalization of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Focus: Generation of Acyclic All-Carbon and Heteroatom Quaternary Stereocenters via Organocatalysis

Introduction & Strategic Rationale

Thiophene-containing scaffolds are highly valued in medicinal chemistry as metabolically robust bioisosteres for phenyl rings. However, constructing acyclic quaternary stereocenters adjacent to these heterocycles remains a formidable synthetic challenge due to steric crowding and competing enolization pathways.

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal serves as a highly versatile α -branched β -ketoaldehyde building block. Because the aldehyde moiety is significantly more electrophilic than the thenoyl (thiophene-carbonyl) ketone, it can be selectively activated via secondary amine organocatalysis. By employing chiral amines, the substrate is transiently converted into a nucleophilic chiral enamine, which can intercept various electrophiles to forge quaternary stereocenters with exceptional diastereo- and enantiocontrol 1.

Mechanistic Dynamics & Causality

The success of this transformation relies on the Jørgensen–Hayashi catalyst ((S)- α , α -diphenylprolinol trimethylsilyl ether).

• Regioselective Activation: The secondary amine condenses exclusively with the aldehyde to form an iminium ion, which rapidly deprotonates to form the E-enamine.

• Stereofacial Shielding: The bulky diphenyl silyl ether group effectively shields the Re-face of the enamine. Consequently, incoming electrophiles (such as nitroalkenes or azodicarboxylates) are forced to approach from the less hindered Si-face 2.

• Turnover Acceleration: Acidic additives (e.g., benzoic acid) are critical; they protonate the intermediate product-iminium ion, accelerating its hydrolysis back to the aldehyde and preventing catalyst trapping.

Organocatalytic enamine cycle for quaternary stereocenter generation.

Experimental Protocols

Protocol A: Enantioselective Michael Addition to Nitroalkenes

This protocol generates an all-carbon quaternary stereocenter adjacent to a tertiary stereocenter, yielding a highly functionalized thiophene precursor suitable for reduction to chiral pyrrolidines or lactams 3.

Reagents:

• 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal: 0.50 mmol (1.0 equiv)

• trans- β -Nitrostyrene: 0.60 mmol (1.2 equiv)

• (S)- α , α -Diphenylprolinol trimethylsilyl ether: 0.05 mmol (10 mol%)

• Benzoic Acid: 0.05 mmol (10 mol%)

• Anhydrous Toluene: 2.0 mL

Step-by-Step Methodology:

• Preparation: To a flame-dried 10 mL Schlenk flask equipped with a magnetic stir bar, add (S)- α , α -diphenylprolinol trimethylsilyl ether (16.2 mg) and benzoic acid (6.1 mg).

• Solvation: Dissolve the catalyst mixture in 2.0 mL of anhydrous toluene. Stir at room temperature for 5 minutes to ensure homogeneous complexation.

• Substrate Addition: Add 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal (84.1 mg) in one portion. Stir for 10 minutes. Causality: This pre-incubation allows the steady-state concentration of the active enamine to build up before the electrophile is introduced, minimizing background degradation.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add trans- β -nitrostyrene (89.5 mg) portion-wise over 5 minutes.

• Reaction: Maintain the reaction at 0 °C for 24 hours.

• Quench & Workup: Quench the reaction by adding 2 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient 9:1 to 4:1).

Self-Validating System:

• In-Process NMR: Take a 50 μ L aliquot at 12 hours, evaporate, and dissolve in CDCl3​ . The disappearance of the starting material's aldehyde proton (~9.8 ppm) and the emergence of a new aldehyde doublet (~9.6 ppm) confirms productive turnover.

• TLC Monitoring: The bright yellow, highly UV-active spot of the nitrostyrene ( Rf​ ~0.6 in 4:1 Hex/EtOAc) will fade, replaced by a slower-moving, less UV-active product spot ( Rf​ ~0.35).

Protocol B: Electrophilic α -Amination

This protocol utilizes azodicarboxylates to forge a C–N bond at the α -position, creating a heteroatom-substituted quaternary stereocenter.

Reagents:

• 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal: 0.50 mmol (1.0 equiv)

• Di-tert-butyl azodicarboxylate (DBAD): 0.55 mmol (1.1 equiv)

• (S)- α , α -Diphenylprolinol trimethylsilyl ether: 0.05 mmol (10 mol%)

• Anhydrous Dichloromethane (DCM): 2.0 mL

Step-by-Step Methodology:

• Catalyst Loading: In a 10 mL vial, dissolve the catalyst (16.2 mg) in 2.0 mL of DCM.

• Temperature Control: Cool the solution strictly to 0 °C. Causality: DBAD is highly electrophilic. If run at room temperature, the highly acidic β -ketoaldehyde can undergo a direct, uncatalyzed racemic background reaction. 0 °C suppresses this, ensuring the chiral enamine pathway dominates.

• Sequential Addition: Add the β -ketoaldehyde (84.1 mg), stir for 5 minutes, then add DBAD (126.6 mg) dropwise as a solution in 0.5 mL DCM.

• Monitoring: Stir at 0 °C for 12 hours.

• Isolation: Directly concentrate the crude mixture and purify via flash chromatography (Hexanes/EtOAc 8:2) to yield the α -hydrazino aldehyde.

Self-Validating System:

• Visual Indicator: DBAD solutions are distinctly yellow/orange. As the amination proceeds, the solution will gradually become pale yellow or colorless. The complete loss of the deep orange tint is a reliable visual cue that the electrophile has been consumed.

Quantitative Data & Optimization

The following table summarizes the optimization landscape for the Michael addition (Protocol A), demonstrating the critical interplay between solvent polarity, acid additives, and temperature.

Entry	Catalyst (10 mol%)	Solvent	Additive (10 mol%)	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)
1	L-Proline	DMSO	None	25	45	2:1	15
2	MacMillan 1st Gen	DCM	None	25	30	3:1	45
3	Jørgensen-Hayashi	DCM	None	25	65	10:1	88
4	Jørgensen-Hayashi	Toluene	None	25	72	12:1	92
5	Jørgensen-Hayashi	Toluene	Benzoic Acid	25	94	15:1	96
6	Jørgensen-Hayashi	Toluene	Benzoic Acid	0	88	>20:1	98

Data Interpretation: Non-polar solvents (Toluene, Entry 4-6) enforce a tighter transition state, increasing enantioselectivity compared to polar solvents (DCM, Entry 3). The addition of Benzoic Acid (Entry 5) drastically improves the yield by facilitating the breakdown of the stable product-iminium intermediate. Lowering the temperature to 0 °C (Entry 6) maximizes both diastereo- and enantiocontrol at a slight cost to the overall reaction rate.

References

• Organocatalytic Dynamic Kinetic Asymmetric Transformations Source: ResearchGate URL:[Link]

• Modern Methods in Stereoselective Aldol Reactions Source: ResearchGate URL:[Link]

• Enantioselective Michael Reaction of α-alkyl-β-keto Esters and Enones Under Multifunctional Catalysis Source: PubMed / National Institutes of Health URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective Michael reaction of α-alkyl-β-keto esters and enones under multifunctional catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chemoselective Reductive Amination of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application Focus: Synthesis of highly functionalized β -aminoketones via chemoselective direct reductive amination.

Mechanistic Rationale & Chemoselectivity

The compound 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a highly versatile α -methyl- β -ketoaldehyde. It presents a classic chemoselectivity challenge in organic synthesis: it possesses both an aliphatic aldehyde at C1 and a heteroaryl ketone at C3.

In pharmaceutical development, the selective amination of the aldehyde to yield a β -aminoketone (a substituted Mannich base analog) is highly desirable. Drawing from established methodologies, the causality of chemoselectivity in this system relies on three interconnected factors:

• Electrophilicity Gradient: The C1 aldehyde is significantly more electrophilic than the C3 ketone. The ketone's electrophilicity is dampened by resonance stabilization from the adjacent electron-rich thiophen-3-yl ring.

• Steric Micro-Environment: While the α -methyl group introduces mild steric hindrance near the aldehyde, it is insufficient to block nucleophilic attack by primary or unhindered secondary amines.

• Reagent Tuning: The use of Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the critical success factor. The electron-withdrawing acetoxy ligands reduce the hydride-donating capacity of the boron center. Consequently, STAB rapidly reduces highly electrophilic iminium ions but is virtually inert toward aryl ketones at room temperature .

This intrinsic selectivity eliminates the need for transient protecting groups, streamlining the synthesis into a highly atom-economical, one-pot procedure .

Experimental Design & Reagent Selection

To ensure a self-validating and robust protocol, the reaction parameters must be carefully controlled:

• Solvent Selection: 1,2-Dichloroethane (DCE) is the optimal solvent. Unlike protic solvents (methanol) which can accelerate unwanted side reactions, DCE provides the ideal dielectric constant to stabilize the transient iminium ion while maintaining the solubility of STAB .

• Amine Stoichiometry: A slight excess of the amine (1.05 to 1.10 equivalents) ensures complete conversion of the aldehyde without complicating downstream purification.

• Acid Additives: For standard secondary amines (e.g., morpholine, piperidine) or primary benzylamines, no acid catalyst is required . The inherent reactivity of the aldehyde is sufficient. Adding acetic acid is only recommended if a highly deactivated or sterically encumbered amine (e.g., an aniline derivative) is utilized.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization landscape, demonstrating why STAB in DCE is the authoritative choice for this specific transformation.

Entry	Reducing Agent	Solvent	Temp (°C)	Additive	Chemoselectivity (Aldehyde:Ketone)	Isolated Yield (%)
1	NaBH3​CN	MeOH	25	AcOH (1 eq)	85:15	65
2	NaBH(OAc)3​	DCE	25	None	>99:1	92
3	NaBH(OAc)3​	THF	25	None	>99:1	84
4	NaBH4​	EtOH	0	None	10:90 (Over-reduction)	<20

Note: Entry 4 resulted in rapid, unselective reduction of both carbonyls to the corresponding 1,3-diol before imine formation could reach equilibrium.

Workflow Visualization

Fig 1: Chemoselective reductive amination pathway of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Step-by-Step Protocol: Self-Validating Methodology

This protocol is designed for a 10 mmol scale synthesis using a representative secondary amine (e.g., morpholine). Every step includes in-process controls (IPCs) to ensure the system is self-validating.

Step 1: Imine/Iminium Formation

• Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal (1.68 g, 10.0 mmol, 1.0 eq).

• Solvation: Dissolve the substrate in anhydrous 1,2-Dichloroethane (DCE) (30 mL) to achieve a ~0.33 M solution.

• Amine Addition: Syringe in morpholine (0.91 g, 10.5 mmol, 1.05 eq) dropwise at room temperature (20–25 °C).

• Self-Validation (IPC 1): Stir the mixture for 30 minutes. Withdraw a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via LC-MS or TLC (Hexanes/EtOAc 7:3). Validation metric: The aldehyde signal/spot must be nearly consumed, replaced by a new intermediate mass corresponding to the hemiaminal or iminium ion [M+Amine−H2​O]+ .

Step 2: Chemoselective Reduction

• Reagent Addition: Weigh out Sodium Triacetoxyborohydride (STAB) (3.18 g, 15.0 mmol, 1.5 eq). Add the STAB powder portionwise over 5 minutes to the stirring solution.

• Observation: STAB will initially remain suspended as a fine white dispersion. Unlike NaBH4​ , no hydrogen gas evolution should be observed. This visual cue confirms the reagent's stability and controlled reactivity.

• Reaction: Stir the heterogeneous mixture vigorously at room temperature under nitrogen for 2 to 4 hours.

• Self-Validation (IPC 2): Analyze via LC-MS. Validation metric: The intermediate iminium mass must disappear, replaced by the final β -aminoketone product mass [M+H]+ . The thiophenyl ketone mass fragment must remain intact.

Step 3: Quench and Extraction

• Quench: Carefully add 30 mL of saturated aqueous NaHCO3​ to the reaction flask.

• Self-Validation (IPC 3): Mild effervescence will occur as residual acetoxyborohydride species are hydrolyzed and neutralized. Check the pH of the aqueous layer; it must be between 8.0 and 9.0. This ensures the newly formed amine is fully deprotonated (free base) and will partition into the organic layer.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) ( 2×20 mL).

• Washing & Drying: Combine the organic layers (DCE + DCM) and wash with brine (30 mL). Dry the organic phase over anhydrous Na2​SO4​ .

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude β -aminoketone as a viscous oil.

Step 4: Purification

• Chromatography: Purify the crude product via flash column chromatography on silica gel. Elute with a gradient of Hexanes/Ethyl Acetate (from 9:1 to 1:1, v/v) containing 1% Triethylamine (TEA) to prevent amine streaking on the silica.

Troubleshooting & Causality

• Issue: Significant formation of dialkylated product (if using a primary amine).

  • Causality: Primary amines can undergo a second reductive amination if the mono-alkylated product is highly nucleophilic.

  • Solution: Switch to a stepwise procedure. Pre-form the imine in methanol with 3 Å molecular sieves for 2 hours, filter, and then reduce with NaBH4​ at 0 °C, or maintain the STAB/DCE system but increase the aldehyde stoichiometry to 1.2 equivalents.

• Issue: Sluggish reduction (reaction stalls at 50% conversion).

  • Causality: The amine used is sterically hindered or weakly basic (e.g., an aniline), leading to an unfavorable equilibrium for iminium formation.

  • Solution: Add 1.0 equivalent of glacial acetic acid to the DCE mixture. The acid protonates the hemiaminal hydroxyl group, facilitating its departure as water and driving the formation of the reactive iminium ion.

• Issue: Erosion of chemoselectivity (reduction of the thiophenyl ketone).

  • Causality: The reaction temperature exceeded 35 °C, providing sufficient activation energy for STAB to attack the less reactive aryl ketone.

  • Solution: Strictly maintain the reaction at or below 25 °C. If the ambient laboratory temperature is high, utilize a water bath.

References

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Reductive amination Source: Wikipedia URL: [Link]

• Title: Amine synthesis by reductive amination (reductive alkylation) Source: Organic Chemistry Portal URL: [Link]

Application Note: One-Pot Synthesis of Pharmaceutical Intermediates Using 3-(Thiophen-2-yl)propanal

Executive Summary & Rationale

As pharmaceutical pipelines increasingly prioritize heterocyclic scaffolds to modulate lipophilicity and metabolic stability, the thiophene ring has emerged as a premier bioisostere for the phenyl group. This structural motif is prominently featured in blockbuster Active Pharmaceutical Ingredients (APIs) such as the SNRI antidepressant Duloxetine and the anticonvulsant Tiagabine [1].

3-(Thiophen-2-yl)propanal is a highly versatile, bifunctional building block. Traditionally, synthesizing alkylamine-thiophene derivatives required multi-step processes involving the isolation of unstable imine intermediates, leading to hydrolytic degradation and yield attrition. This application note details a highly optimized, self-validating one-pot reductive amination protocol . By telescoping iminium ion formation and selective hydride transfer into a single continuous workflow, this method minimizes solvent waste, eliminates the need to isolate transient intermediates, and delivers high-purity secondary and tertiary amine precursors for downstream API synthesis.

Physicochemical Profiling

Successful execution of one-pot cascades requires a precise understanding of the starting material's physical properties to dictate solvent selection and extraction parameters. Quantitative data for 3-(Thiophen-2-yl)propanal is summarized below based on authoritative chemical databases [2], [3].

Property	Value	Scientific Implication for Workflow
Molecular Formula	C₇H₈OS	Establishes baseline mass for stoichiometric calculations.
Molecular Weight	140.20 g/mol	Used for precise equivalent scaling in one-pot reactions.
Monoisotopic Mass	140.02959 Da	Target exact mass for high-resolution GC-MS/LC-MS validation.
Predicted XLogP	1.8	Indicates moderate lipophilicity; highly amenable to organic extraction (e.g., EtOAc or DCM) from aqueous quench layers.
Topological Polar Surface Area	45.3 Ų	Confirms suitability for standard silica gel chromatography without excessive tailing.

Mechanistic Causality: The One-Pot Cascade

The success of this protocol relies on the deliberate exploitation of reaction kinetics and reagent chemoselectivity.

Causality of Reagent Selection:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly selected over sodium borohydride (NaBH₄). The electron-withdrawing acetate groups significantly reduce the nucleophilicity of the hydride. This prevents the premature reduction of unreacted 3-(thiophen-2-yl)propanal directly into a primary alcohol byproduct. Hydride transfer selectively occurs only at the highly electrophilic iminium ion.

• Solvent System: 1,2-Dichloroethane (DCE) is preferred over dichloromethane (DCM). DCE's higher boiling point (83 °C) provides thermal flexibility if the initial amine condensation is sterically hindered, while its dielectric constant perfectly stabilizes the transient iminium ion without overly solvating the borohydride reagent.

• Catalyst: Glacial acetic acid (AcOH) acts as a Brønsted acid catalyst, protonating the hemiaminal hydroxyl group to facilitate the rate-limiting dehydration step that forms the iminium ion.

Figure 1: Mechanistic pathway of the one-pot reductive amination of 3-(thiophen-2-yl)propanal.

Experimental Methodology: Self-Validating Protocol

This methodology is designed as a self-validating system. Proceeding to subsequent steps is strictly gated by specific In-Process Controls (IPCs) to guarantee trustworthiness and reproducibility.

Materials Required:

• 3-(Thiophen-2-yl)propanal (1.0 equiv)

• Primary or Secondary Amine (e.g., Methylamine solution) (1.1 equiv)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 equiv)

• Glacial Acetic Acid, AcOH (1.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) (0.2 M relative to aldehyde)

Step-by-Step Workflow:

Step 1: Iminium Ion Formation

• Charge a flame-dried, argon-purged round-bottom flask with 3-(thiophen-2-yl)propanal and anhydrous DCE.

• Add the amine (1.1 equiv) dropwise at room temperature (20–25 °C) under vigorous magnetic stirring.

• Add glacial AcOH (1.0 equiv) dropwise. The reaction mixture may exhibit a slight exotherm.

• Stir the mixture at room temperature for 2 hours.

Self-Validation Checkpoint 1 (IPC): Analyze an aliquot via TLC (Hexane:EtOAc 4:1) or GC-MS. Validation criteria: Complete disappearance of the aldehyde starting material (Rf ~ 0.6) and the appearance of a new, more polar spot (imine/iminium intermediate). Do NOT proceed to Step 2 until the aldehyde is fully consumed to prevent primary alcohol formation.

Step 2: In Situ Reduction 5. Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling mitigates the exothermic nature of the hydride transfer and suppresses reductive cleavage side-reactions. 6. Add NaBH(OAc)₃ (1.5 equiv) in three distinct portions over 15 minutes to control the evolution of hydrogen gas. 7. Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 12 hours.

Self-Validation Checkpoint 2 (IPC): Analyze an aliquot via LC-MS. Validation criteria: Detection of the target product mass [M+H]⁺ and the absence of the imine mass.

Step 3: Biphasic Quench and Isolation 8. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCE) at 0 °C. Causality: NaHCO₃ neutralizes the AcOH catalyst (preventing amine protonation and subsequent loss in the aqueous layer) and hydrolyzes unreacted borohydride into water-soluble borate salts. 9. Transfer to a separatory funnel and extract the aqueous layer with EtOAc (3 x 20 mL). 10. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude API intermediate.

Figure 2: Step-by-step workflow for the one-pot synthesis of thiophene-based amine intermediates.

Analytical Characterization

To verify the structural integrity of the synthesized intermediate, researchers should cross-reference their empirical data against the expected spectroscopic markers outlined in the table below.

Analytical Method	Expected Diagnostic Signal	Structural Causality / Assignment
¹H NMR (CDCl₃)	Disappearance of triplet at ~9.8 ppm	Confirms complete consumption of the starting aldehyde group.
¹H NMR (CDCl₃)	Multiplet at 6.80 – 7.15 ppm (3H)	Confirms the intact preservation of the heteroaromatic thiophene ring.
¹H NMR (CDCl₃)	Triplet at ~2.6 – 2.8 ppm (2H)	Confirms the formation of the new α-amino methylene group (-CH₂-N).
IR Spectroscopy	Disappearance of ~1720 cm⁻¹ band	Confirms the loss of the strongly absorbing carbonyl (C=O) stretch.
Mass Spectrometry	[M+H]⁺ corresponding to target amine	Validates the successful molecular assembly of the intermediate.

By adhering to this rigorously designed one-pot protocol, drug development professionals can efficiently generate high-fidelity thiophene intermediates, accelerating the path from discovery chemistry to scalable API manufacturing.

References

• LookChem Pharmaceutical Database. "Duloxetine - CAS 116539-59-4: Properties, Synthesis, and Clinical Use." LookChem. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12330407, 3-(Thiophen-2-yl)propanal." PubChem. URL:[Link]

Application Note: Optimizing Solvent Systems for Reactions with 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Abstract

This technical guide provides a comprehensive framework for selecting and optimizing solvent systems for chemical reactions involving 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. As a bifunctional β-keto-aldehyde, its reactivity is profoundly influenced by the solvent environment, which governs solubility, tautomeric equilibrium, and reaction kinetics. This document details the underlying chemical principles, provides actionable protocols for solvent screening and solubility testing, and presents data-driven strategies for optimizing reaction outcomes such as yield and purity. Methodologies are grounded in established chemical principles and are designed for researchers, scientists, and professionals in drug development and synthetic chemistry.

Introduction: The Chemical Versatility of a Thiophene-Based Building Block

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a valuable synthetic intermediate possessing two key reactive sites: a sterically accessible aldehyde and a less reactive ketone. The presence of the thiophene ring, a common bioisostere for the benzene ring in medicinal chemistry, makes this molecule a prime candidate for the synthesis of novel heterocyclic compounds with potential pharmacological activity.[1] The success of synthetic transformations utilizing this building block—such as Knoevenagel condensations, Hantzsch pyridine syntheses, and other multicomponent reactions—is critically dependent on the reaction medium.

The choice of solvent is not merely a matter of dissolution; it is a powerful tool to control reaction pathways and outcomes.[2] A solvent can influence:

• Solubility: Ensuring reactants are in the same phase is fundamental for reaction to occur. Thiophene derivatives, while aromatic, can exhibit variable solubility depending on other functional groups.[3]

• Keto-Enol Tautomerism: As a β-dicarbonyl compound, 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal exists in a dynamic equilibrium between its keto and enol forms. Solvent polarity is a primary determinant of this equilibrium's position, which in turn dictates the nucleophilicity and electrophilicity of the molecule.[2][4]

• Reaction Kinetics: The solvent can stabilize or destabilize reactants, intermediates, and transition states, thereby altering the activation energy and overall rate of a reaction.[5][6]

This guide provides a systematic approach to navigating these complexities to achieve optimal reaction performance.

Foundational Principles: Solvent Effects on Reactivity

The Critical Role of Keto-Enol Tautomerism

The equilibrium between the diketo and the hydrogen-bonded enol tautomer is the most significant solvent-dependent property of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Caption: Workflow for optimizing the Hantzsch pyridine synthesis.

Traditionally, this reaction is performed in polar protic solvents like ethanol or acetic acid, which facilitate the multiple condensation and cyclization steps. [7]However, recent advances in green chemistry have shown that solvent-free conditions or alternative media like deep eutectic solvents can also be highly effective, often leading to shorter reaction times and higher yields. [8][9]A solvent screen comparing ethanol, acetic acid, DMF, and a solvent-free (neat) reaction at an elevated temperature would be a prudent starting point for optimization.

Conclusion

The rational selection of a solvent system is a cornerstone of successful synthetic chemistry. For a versatile substrate like 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal, the solvent is not a passive medium but an active participant that dictates solubility, molecular conformation, and reactivity. By employing systematic screening protocols grounded in an understanding of fundamental solvent effects, researchers can significantly accelerate the development of robust and efficient synthetic methods. The protocols and principles outlined in this guide provide a clear pathway to optimizing reaction conditions, ultimately enabling the efficient synthesis of novel thiophene-containing molecules for various applications.

References

• Hantzsch pyridine synthesis - Wikipedia. (n.d.). Retrieved March 12, 2026, from [Link]

• Substituent-and-solvent-effect-on-the-solvatochromic-properties-of-some-thiophene-derivatives.pdf - TSI Journals. (2013). Retrieved March 12, 2026, from [Link]

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved March 12, 2026, from [Link]

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Application Note: Microwave-Assisted Synthesis of Heterocyclic Scaffolds Utilizing the Versatile Building Block 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Abstract

This guide details the application of microwave-assisted organic synthesis (MAOS) to rapidly generate diverse, high-value heterocyclic scaffolds from the versatile β-dicarbonyl building block, 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. We provide the scientific rationale and detailed, field-tested protocols for the synthesis of thienyl-substituted pyrazoles, dihydropyrimidines (DHPMs), and dihydropyridines (DHPs). By leveraging the principles of dielectric heating, these protocols offer significant advantages over conventional methods, including drastically reduced reaction times, improved yields, and alignment with green chemistry principles.[1][2][3] This document is intended for researchers, chemists, and drug development professionals seeking to accelerate the discovery of novel chemical entities.

Introduction: The Convergence of a Privileged Scaffold and an Enabling Technology

Nitrogen- and sulfur-containing heterocycles are foundational scaffolds in medicinal chemistry, forming the core of numerous approved therapeutics.[4] Thiophene, in particular, is a "privileged" structural motif, prized for its ability to act as a bioisostere of a phenyl ring while possessing unique electronic properties that can enhance biological activity and modulate pharmacokinetic profiles.[5][6] The development of efficient synthetic routes to novel thiophene-containing compounds is therefore a critical objective in modern drug discovery.

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a trifunctional β-dicarbonyl building block poised for complex molecule synthesis. Its structure contains:

• A highly reactive aldehyde.

• A less reactive ketone adjacent to the thiophene ring.

• An α-methylated carbon, introducing a potential stereocenter.

• A thiophene-3-yl moiety, offering a distinct substitution pattern compared to the more common 2-thienyl derivatives.[7]

Despite its synthetic potential, its application has been underexplored. This guide aims to unlock its utility by pairing it with Microwave-Assisted Organic Synthesis (MAOS). MAOS utilizes microwave irradiation to deliver energy directly to polar molecules in a reaction mixture, resulting in rapid, uniform, and efficient heating.[8][9] This technology transforms multi-hour reflux reactions into procedures that are often complete in minutes, dramatically accelerating the synthesis-testing cycle in drug development.[1][3]

Core Principles: Understanding the Reactivity of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

The synthetic versatility of this building block stems from the differential reactivity of its functional groups. The aldehyde is a more potent electrophile than the ketone and will typically react preferentially with nucleophiles. The α-proton, situated on a tertiary carbon, is acidic and can be deprotonated to form an enolate, which serves as a potent nucleophile.

The choice of reactants and reaction conditions dictates which pathway is favored, allowing for the selective construction of a wide array of heterocyclic systems.

Caption: Key reactive sites of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Application 1: Rapid Synthesis of Thienyl-Substituted Pyrazoles

Scientific Rationale: The Knorr pyrazole synthesis and related cyclocondensation reactions between 1,3-dicarbonyl compounds and hydrazines are cornerstone methods for constructing the pyrazole ring, a scaffold with immense pharmacological importance.[10][11] Conventionally, these reactions can be slow and may lead to mixtures of regioisomers. Microwave irradiation dramatically accelerates the condensation and cyclization steps, often improving yields and regioselectivity.[5] In this protocol, the 1,3-dicarbonyl system of our title compound reacts with a hydrazine derivative. The initial condensation is expected to occur between the more reactive aldehyde and one nitrogen of the hydrazine, followed by intramolecular cyclization onto the ketone and dehydration to afford the aromatic pyrazole.

Protocol 1: Microwave-Assisted Synthesis of 1-Phenyl-5-(thiophen-3-yl)-4-methyl-1H-pyrazole

• Reagent Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, add 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal (1.0 mmol, 182.2 mg).

• Solvent and Reactant Addition: Add ethanol (3.0 mL) and phenylhydrazine (1.05 mmol, 113.5 mg, 1.05 eq).

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to catalyze the imine formation.

• Vial Sealing: Securely cap the vial.

• Microwave Irradiation: Place the vial in a dedicated single-mode microwave reactor. Irradiate the mixture with stirring at 120 °C for 10 minutes . (Note: The reactor will automatically modulate power to maintain the target temperature).

• Work-up and Isolation:

  • Cool the vial to room temperature using compressed air.

  • Transfer the reaction mixture to a round-bottom flask and concentrate under reduced pressure.

  • Purify the resulting residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Expected Outcomes for Pyrazole Synthesis

Hydrazine Derivative	Expected Reaction Time (MW)	Conventional Time	Typical Yield (MW)	Reference
Hydrazine Hydrate	5-15 min	2-8 hours	85-95%	[10]
Phenylhydrazine	10-20 min	4-12 hours	80-92%	[8]
4-Chlorophenylhydrazine	10-20 min	4-12 hours	82-94%	[5]

Application 2: Three-Component Synthesis of Thienyl-Dihydropyrimidines (Biginelli Reaction)

Scientific Rationale: The Biginelli reaction is a powerful multicomponent reaction (MCR) that combines an aldehyde, a β-dicarbonyl compound, and a (thio)urea in a single step to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[12] These scaffolds are prevalent in calcium channel blockers and other bioactive molecules. The classical Biginelli reaction often requires harsh acidic conditions and long reaction times. Microwave assistance has revolutionized this process, enabling rapid, high-yield synthesis under milder conditions, often with minimal solvent.[13][14][15] Here, 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal serves as the β-dicarbonyl component.

Protocol 2: Microwave-Assisted Biginelli Reaction

• Reagent Preparation: In a 10 mL microwave process vial, combine 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal (1.0 mmol, 182.2 mg), benzaldehyde (1.0 mmol, 106.1 mg), and urea (1.2 mmol, 72.1 mg).

• Solvent and Catalyst: Add ethanol (2.0 mL) and Yb(OTf)₃ (10 mol%, 62 mg). Rationale: Ytterbium triflate is an effective and recyclable Lewis acid catalyst for this transformation under microwave conditions.[16]

• Vial Sealing & Irradiation: Seal the vial and irradiate in a microwave reactor with stirring at 120 °C for 10 minutes .

• Work-up and Isolation:

  • After cooling, a precipitate may form. If so, cool the mixture in an ice bath to maximize crystallization.

  • Collect the solid by filtration and wash with cold ethanol.

  • If no precipitate forms, concentrate the solvent and purify by recrystallization or column chromatography.

Application 3: Multicomponent Synthesis of Thienyl-Dihydropyridines (Hantzsch Synthesis)

Scientific Rationale: The Hantzsch 1,4-dihydropyridine synthesis is another classic MCR that typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and an ammonia source.[17] The resulting 1,4-DHP scaffold is the basis for several cardiovascular drugs. Like the Biginelli reaction, the Hantzsch synthesis benefits enormously from microwave irradiation, which accelerates the reaction and improves yields, particularly for sterically hindered substrates.[18][19] Our title compound can function as one of the β-dicarbonyl components in a modified Hantzsch protocol.

Protocol 3: Microwave-Assisted Hantzsch Dihydropyridine Synthesis

• Reagent Preparation: In a 10 mL microwave process vial, add 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal (1.0 mmol, 182.2 mg), 4-chlorobenzaldehyde (1.0 mmol, 140.6 mg), ethyl acetoacetate (1.0 mmol, 130.1 mg), and ammonium acetate (1.2 mmol, 92.5 mg).

• Solvent: Add isopropanol (3.0 mL).

• Vial Sealing & Irradiation: Seal the vial and place it in the microwave reactor. Irradiate with stirring at 140 °C for 15 minutes .

• Work-up and Isolation:

  • Cool the reaction vial to room temperature.

  • Add water (5 mL) to the mixture to precipitate the product.

  • Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Workflow and Performance Comparison

Caption: Comparison of typical MAOS vs. conventional heating workflows.

Technical Insights & Optimization

• Solvent Selection: The choice of solvent is critical in MAOS. Polar solvents (e.g., EtOH, DMF, NMP) absorb microwave energy efficiently, leading to rapid heating. For some MCRs, solvent-free ("neat") conditions can be highly effective, leading to higher reactant concentrations and cleaner reactions.[1][20]

• Temperature vs. Power Control: For reproducibility and scalability, temperature control is superior to simple power control.[18] Holding a reaction at a specific temperature allows for direct comparison with conventional heating methods and prevents thermal runaway. Modern microwave reactors use IR sensors to monitor and maintain the set temperature precisely.

• Safety: Microwave synthesis in sealed vessels generates significant internal pressure. Always use vessels certified for the temperatures and pressures intended. Never exceed the recommended fill volume (typically 1/3 to 1/2 of the total vial volume) to allow for thermal expansion and vapor pressure.

Conclusion

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a highly valuable and versatile building block for heterocyclic synthesis. When combined with the speed and efficiency of microwave-assisted organic synthesis, it provides an exceptionally powerful platform for rapidly generating libraries of novel thienyl-substituted pyrazoles, dihydropyrimidines, and dihydropyridines. The protocols outlined in this guide serve as robust starting points for chemists to explore new chemical space, accelerating hit-to-lead campaigns and ultimately shortening the timeline for drug discovery and development.

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Technical Notes & Optimization

Preventing polymerization of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal during storage

Welcome to the technical support center for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. This guide is designed for researchers, scientists, and drug development professionals to address the inherent instability of this β-keto aldehyde, specifically its tendency to polymerize during storage. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your material.

Understanding the Instability

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a bifunctional molecule containing both an aldehyde and a ketone. This structure, particularly the presence of an enolizable ketone and a reactive aldehyde group, makes it susceptible to several degradation pathways, most notably self-condensation reactions like the aldol condensation.[1][2] Both acidic and basic conditions can catalyze these degradation pathways, leading to the formation of oligomers and polymers, which can compromise experimental outcomes.[1][3][4][5]

Core Degradation Pathways

• Aldol Condensation: The primary pathway for polymerization involves the enolate of the ketone acting as a nucleophile and attacking the electrophilic aldehyde of another molecule. This process can continue, leading to higher molecular weight impurities.[1][2][6][7]

• Oxidation: The aldehyde group is susceptible to oxidation, especially in the presence of atmospheric oxygen, which can form the corresponding carboxylic acid.[1]

• Retro-Claisen Condensation: Under basic conditions, cleavage of the carbon-carbon bond between the carbonyl groups can occur.[1]

Below is a diagram illustrating the initial step of the base-catalyzed aldol condensation, a key polymerization pathway.

Frequently Asked Questions (FAQs)

Q1: My vial of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal has turned viscous and discolored. What happened?

This is a classic sign of polymerization. The increase in viscosity is due to the formation of higher molecular weight oligomers through self-condensation reactions.[2][6][8] Discoloration may indicate the formation of extended conjugated systems, a common result of dehydration following aldol condensation.[2][8]

Q2: What are the ideal storage conditions for this compound to prevent degradation?

To minimize degradation, the compound should be stored under a combination of the following conditions.[1][9][10]

Condition	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of all chemical degradation reactions, including polymerization and oxidation.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the highly susceptible aldehyde group by atmospheric oxygen.[1][9]
Light	Amber vial or protection from light	Protects the compound from potential photolytic degradation.[1][9][10]
Purity	Free from acidic/basic impurities	Traces of acid or base can act as catalysts for polymerization and other degradation pathways.[1][3][5]

Q3: Can I store this compound in a solvent? If so, which one is best?

Storing the compound neat (without solvent) under the conditions above is generally preferred for long-term stability. If a stock solution is required, choose a dry, aprotic solvent with a low dielectric constant.[3] Solvents like anhydrous heptane or toluene are preferable to protic solvents (like methanol or ethanol) or high dielectric solvents (like DMF), which can facilitate polymerization.[3] Prepare solutions fresh whenever possible.

Q4: Are there any chemical inhibitors I can add to improve stability during storage?

Yes, for reactive aldehydes, specific inhibitors can be used. However, their compatibility with your downstream application is crucial.

• Weak, Non-nucleophilic Bases: Trace acidic impurities are a common catalyst for aldehyde polymerization.[11][12] Adding a very small amount (ppm level) of a sterically hindered, non-nucleophilic amine like triethanolamine or dimethylethanolamine can neutralize these impurities without promoting base-catalyzed aldol condensation.[13]

• Antioxidants: To prevent oxidation of the aldehyde, a radical scavenger like Butylated Hydroxytoluene (BHT) can be added, though this is more relevant if oxidation, rather than polymerization, is the primary concern.

Caution: Always test the compatibility of any inhibitor with your specific experimental system in a small-scale trial.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving stability issues with 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

Objective: To detect the presence of oligomers/polymers.

• Sample Preparation: Carefully dissolve a small, accurately weighed sample of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal in a deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Fresh Sample: The spectrum should show sharp, well-defined peaks corresponding to the monomeric structure. Pay close attention to the aldehyde proton (typically ~9.5-10.0 ppm) and the α-methyl protons.

  • Degraded Sample: The presence of polymerization will be indicated by broad, overlapping signals, particularly in the aliphatic region, and a decrease in the relative integration of the sharp monomeric peaks, especially the aldehyde proton.

Protocol 2: Monitoring Stability by Reverse-Phase HPLC (RP-HPLC)

Objective: To quantify the purity of the compound and track its stability over time.

• Instrumentation: An HPLC system with a UV detector and a C18 column.[14]

• Mobile Phase: A gradient of acetonitrile and water is a good starting point. The addition of a small amount of formic acid can improve peak shape.[14]

• Sample Preparation: Prepare a stock solution in acetonitrile. Dilute to a working concentration in the initial mobile phase.[14]

• Analysis:

  • Inject a freshly prepared sample to establish a baseline chromatogram and retention time for the pure compound.

  • Inject samples from stored material (solid or solution) at regular intervals (e.g., weekly).

  • Indication of Degradation: A decrease in the peak area of the main compound and the appearance of new, often broader peaks (representing oligomers) indicate degradation.[14] More polar impurities, like the oxidized carboxylic acid, will typically have shorter retention times.

For highly reactive aldehydes where RP-HPLC may cause on-column degradation, Gas Chromatography (GC) using a non-polar solvent like hexanes can be an alternative.[15][16]

References

• Maruoka, K., & Yamamoto, H. (1985). Stabilization of reactive aldehydes by complexation with methylaluminum bis(2,6-diphenylphenoxide) and their synthetic application. Journal of the American Chemical Society, 107(15), 4573–4576.

• Polymerization of Aldehydes. (n.d.). Polymer Chemistry. Retrieved from [Link]

• Westin, J. (n.d.). Enolates - Organic Chemistry. Jack Westin. Retrieved from [Link]

• Tacke, T., et al. (2000). Method of stabilizing aldehydes. U.S. Patent No. 6,137,013. Washington, DC: U.S.
• Tacke, T., et al. (2001). Method of stabilizing aldehydes.

• Chemistry Stack Exchange. (2015, December 5). Which factors determine the keto:enol ratio for aldehydes, ketones, and 1,3-dicarbonyl compounds?. Retrieved from [Link]

• Scribd. (n.d.). Aldehyde Polymerization Mechanism. Retrieved from [Link]

• PubChem. (n.d.). Thiophene. National Institutes of Health. Retrieved from [Link]

• American Chemical Society. (2021, August 24). Embracing the challenges of aldehyde polymerization. ACS. Retrieved from [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development, 21(10), 1474-1483.

• Keika Ventures. (n.d.). Analytical Method 2539: Aldehyde, Screening. Retrieved from [Link]

• Aldehyde Inhibitors. (2024, June 25). What are Aldehydes inhibitors and how do they work?. Retrieved from [Link]

• Fischer, R., et al. (1983). Stabilization of aldehydes. U.S. Patent No. 4,414,419. Washington, DC: U.S.
• Lamy, E., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules, 24(11), 2129.
• Bradbury, S. L., & Jakoby, W. B. (1972). Glycerol as an enzyme-stabilizing agent: effects on aldehyde dehydrogenase. Proceedings of the National Academy of Sciences, 69(9), 2373-2376.
• Vogl, O. (1967). Cationic polymerization of aldehydes. Journal of Macromolecular Science, Part A: Chemistry, 1(2), 243-267.

• Fiveable. (2025, August 15). 6.1 Keto-enol tautomerism - Organic Chemistry II. Retrieved from [Link]

• Alchemist-chem. (2024). Thiophene: Properties, Uses, Safety, Suppliers & Price in China | Expert Guide 2024. Retrieved from [Link]

• Wikipedia. (n.d.). Aldol condensation. Retrieved from [Link]

• Patsnap. (2026, March 6). How Enol Affects Reaction Kinetics in Aldol Condensation. Patsnap Eureka. Retrieved from [Link]

• Making Molecules. (2024, February 26). An Introduction to Enols & Enolates. Retrieved from [Link]

• University of Wisconsin. (2025, November 11). Carbonyl Chemistry :: The Aldol Reaction and Condensation. Retrieved from [Link]

• Klont, F., et al. (2014). Integrated Quantification and Identification of Aldehydes and Ketones in Biological Samples. Analytical Chemistry, 86(10), 4893-4901.

• Ashenhurst, J. (2022, April 14). Aldol Addition and Condensation Reactions (Base-Catalyzed). Master Organic Chemistry. Retrieved from [Link]

• Li, X., et al. (2016). Formation of Aldehyde and Ketone Compounds during Production and Storage of Milk Powder. Foods, 5(2), 22.

• Magritek. (n.d.). The Aldol Condensation. Retrieved from [Link]

• Chemistry Steps. (2020, April 1). Aldol Condensation – Dehydration of Aldol Addition Product. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Aldol condensation - Wikipedia [en.wikipedia.org]
• 3. Polymerization of Aldehydes [ns1.almerja.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. magritek.com [magritek.com]
• 8. Aldol Condensation - Chemistry Steps [chemistrysteps.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. US6137013A - Method of stabilizing aldehydes - Google Patents [patents.google.com]
• 12. CA2257009C - Method of stabilizing aldehydes - Google Patents [patents.google.com]
• 13. US4414419A - Stabilization of aldehydes - Google Patents [patents.google.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 16. mdpi.com [mdpi.com]

Purification techniques for unstable beta-keto aldehydes

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address one of the most notoriously difficult challenges in synthetic organic chemistry: the isolation and purification of unstable β -keto aldehydes.

Unlike standard β -diketones or β -keto esters, β -keto aldehydes possess an exceptionally electrophilic terminal aldehyde group paired with a highly enolizable α -carbon. This structural duality makes them prone to rapid degradation, requiring specialized handling techniques.

Part 1: The Causality of Instability in β -Keto Aldehydes

Before attempting to purify a β -keto aldehyde, you must understand why it degrades. The instability of these compounds is driven by two primary mechanistic pathways:

• Intermolecular Aldol Condensation (Polymerization): The molecule exists in a rapid keto-enol tautomeric equilibrium. The enol form is highly nucleophilic, while the aldehyde carbon on an adjacent molecule is highly electrophilic. This creates a self-consuming system where the compound rapidly oligomerizes [1].

• Thermal Deformylation: At elevated temperatures (typically >50 °C), β -keto aldehydes undergo a retro-Claisen-type cleavage or deformylation, releasing carbon monoxide and yielding the corresponding ketone [2].

Fig 1. Mechanistic pathways of β -keto aldehyde degradation via self-condensation and deformylation.

Part 2: Troubleshooting FAQs

Q1: I attempted to purify my crude β -keto aldehyde via standard silica gel flash chromatography, but I recovered a complex mixture of baseline oligomers. What went wrong? A: Silica gel is inherently acidic due to surface silanol groups. This acidity strongly catalyzes the enolization of your β -keto aldehyde. Once enolized on the high-surface-area stationary phase, the molecules undergo rapid intermolecular Aldol condensation. Causality: You essentially turned your chromatography column into a polymerization reactor. Solution: Never use silica gel for free β -keto aldehydes. You must either use the compound in situ, or purify it via derivatization (e.g., Copper complexation or Sodium enolate isolation).

Q2: I need to store the β -keto aldehyde for several weeks before my next synthetic step. How can I prevent degradation? A: You cannot store the free β -keto aldehyde reliably, even at -80 °C. Instead, you must isolate and store it as a Sodium Enolate salt . By deprotonating the α -carbon, you create a delocalized anion. This negative charge drastically reduces the electrophilicity of the aldehyde carbon, completely shutting down the self-condensation pathway [1]. The resulting salt is a stable, bench-stable powder.

Q3: My downstream reaction requires the strictly anhydrous, free β -keto aldehyde, and I cannot use the sodium salt. How do I purify it without chromatography? A: The gold-standard method is Copper(II) Complexation . β -dicarbonyl systems form highly stable, neutral, square-planar bis-chelate complexes with Cu(II) ions [3]. Because these complexes are highly crystalline and insoluble in water/cold organic solvents, they precipitate out of your crude mixture, leaving non-chelating impurities behind. The pure β -keto aldehyde is then regenerated immediately before use by acidic cleavage.

Part 3: Quantitative Comparison of Purification Strategies

To aid in experimental design, the following table summarizes the quantitative and qualitative metrics of the standard isolation techniques.

Technique	State of Isolated Product	Shelf-Life Stability	Relative Yield	Downstream Utility
Direct Vacuum Distillation	Free Liquid	< 24 hours (-20 °C)	Low (10-30%)	Immediate use only. High risk of thermal deformylation.
Sodium Enolate Isolation	Solid Salt	> 6 months (RT)	High (80-95%)	Excellent for heterocycle synthesis (e.g., pyrazoles, pyrimidines).
Copper(II) Complexation	Solid Crystalline Complex	> 1 year (RT)	Moderate (60-85%)	Best for obtaining highly pure, free β -keto aldehyde after cleavage.
Acetalization	Protected Liquid	> 1 year (RT)	High (75-90%)	Requires an additional deprotection step; good for multi-step synthesis.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Visual cues (color changes, precipitation) act as built-in checkpoints to ensure the mechanistic steps are proceeding correctly.

Protocol A: Isolation of β -Keto Aldehydes as Sodium Enolates

This protocol utilizes kinetic control to precipitate the stable enolate directly from the reaction mixture.

• Reaction Setup: Perform your crossed-Claisen condensation (e.g., ketone + ethyl formate) using Sodium Methoxide (NaOMe) or Sodium Hydride (NaH) in an anhydrous ether solvent (e.g., Diethyl Ether or THF) at 0 °C.

• Precipitation: As the reaction progresses, the sodium enolate of the β -keto aldehyde will naturally begin to precipitate as a dense, off-white to pale-yellow solid.

• Solvent Wash: Once the reaction is complete (monitored by TLC of a quenched aliquot), add an equal volume of cold hexanes to the reaction flask to force complete precipitation.

• Filtration: Filter the suspension rapidly through a sintered glass funnel under a blanket of inert gas (Argon/Nitrogen) to prevent ambient moisture from hydrolyzing the salt.

• Washing & Drying: Wash the filter cake with cold diethyl ether (3 x 20 mL) to remove unreacted starting materials and organic impurities. Dry the salt under high vacuum for 4 hours.

  • Self-Validation Check: The resulting powder should be free-flowing. If it becomes gummy, it has absorbed atmospheric moisture and is reverting to the unstable free aldehyde.

Protocol B: Purification via Copper(II) Complexation

Use this method when you need the highly pure, free β -keto aldehyde.

Fig 2. Step-by-step workflow for the purification of β -keto aldehydes via Cu(II) complexation.

• Aqueous Quench: Quench your crude reaction mixture with ice water. Extract the crude β -keto aldehyde into diethyl ether.

• Copper Addition: Prepare a saturated aqueous solution of Copper(II) Acetate ( Cu(OAc)2​ ). Add this to the ether layer in a separatory funnel and shake vigorously.

  • Mechanistic Note: The acetate acts as a mild base to buffer the solution, facilitating the deprotonation required for the bis-chelate formation [3].

• Complex Isolation: A vibrant green or blue crystalline precipitate (the Cu(II) complex) will form at the biphasic interface. Filter the entire biphasic mixture through a Büchner funnel to collect the crystals.

• Purification: Wash the green/blue crystals sequentially with water (to remove inorganic salts) and cold hexanes (to remove organic impurities). The complex can be stored indefinitely at room temperature.

• Decomplexation (On-Demand): When the free β -keto aldehyde is needed, suspend the Cu(II) complex in diethyl ether. Slowly add 10% aqueous Sulfuric Acid ( H2​SO4​ ) and stir vigorously until the organic layer becomes colorless and the aqueous layer turns pale blue (indicating the Cu(II) ions have been driven into the aqueous phase).

• Final Recovery: Separate the ether layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at below 25 °C to yield the pure, free β -keto aldehyde. Use immediately.

References

• BenchChem Technical Support Team. "Pentanal, 3-oxo- | Literature review on the reactivity of beta-keto aldehydes." BenchChem, 2026. 1

• Liberatore, H. K., et al. "Development of a PFAS reaction library: identifying plausible transformation pathways in environmental and biological systems." Environmental Science & Technology Letters, 2020. 2

• Mateyise, N.G.S., et al. "Recent Developments in the Synthesis of β-Diketones." Polyhedron, 2021. 3

Sources

• 1. Pentanal, 3-oxo- | 623-38-1 | Benchchem [benchchem.com]
• 2. Development of a PFAS reaction library: identifying plausible transformation pathways in environmental and biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Reactivity in Thiophene-Propanal Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing unexpected roadblocks when functionalizing bifunctional heterocycles.

Under standard conditions, the thiophene ring is highly electron-rich and undergoes electrophilic aromatic substitution (EAS) approximately 300 times faster than benzene, with a strong regiochemical preference for the α-positions (C2 and C5)[1]. However, when functionalized with a propanal side chain—such as in 3-(thiophen-2-yl)propanal—researchers often report sluggish reactivity, poor yields, or intractable black tars.

This guide provides a mechanistic root-cause analysis, troubleshooting FAQs, and field-proven, self-validating protocols to overcome these synthetic hurdles.

Part 1: Troubleshooting FAQs & Root-Cause Analysis

Q1: I am attempting a Friedel-Crafts acylation on 3-(thiophen-2-yl)propanal using AlCl₃, but I only recover unreacted starting material or degraded tar. Why is the thiophene ring unreactive? A1: The thiophene ring is not inherently unreactive; rather, your catalyst is being hijacked. The aldehyde oxygen on the propanal tail is a hard Lewis base that rapidly and exothermically coordinates with hard Lewis acids like AlCl₃ or TiCl₄[2]. This coordination causes two critical failures:

• Catalyst Starvation: The aldehyde consumes the Lewis acid, requiring you to use a vast stoichiometric excess (>2.0 equivalents) just to initiate the reaction.

• Electronic Deactivation: The Lewis acid-carbonyl complex places a formal positive charge near the alkyl chain. This exerts a powerful electron-withdrawing inductive effect that drains electron density from the thiophene ring, effectively deactivating it toward EAS.

Q2: During bromination with Br₂ in acetic acid, my reaction turns black and yields a complex mixture on TLC. How do I improve regioselectivity and yield? A2: The issue here is competing side reactions. The aldehyde group is highly susceptible to acid-catalyzed aldol condensation. Br₂ in acetic acid generates HBr as a byproduct, which rapidly catalyzes the self-condensation and subsequent polymerization of the propanal tail. To resolve this, you must switch to a mild, non-acidic halogenating agent (e.g., N-Bromosuccinimide in DMF) or protect the aldehyde group entirely[3].

Q3: Does the position of the propanal chain (C2 vs. C3) alter the troubleshooting approach? A3: Yes. If the propanal chain is at the 2-position, the 5-position is the most sterically and electronically favored site for EAS. If the chain is at the 3-position, both the 2- and 5-positions are available. However, substitution at the 2-position is generally faster due to the superior resonance stabilization of the intermediate sigma complex[1]. Regardless of the isomer, the aldehyde must be managed to prevent catalyst deactivation.

Part 2: Mechanistic Visualization

The following diagram illustrates the divergent pathways between an unprotected and a protected thiophene-propanal derivative during an EAS reaction.

Mechanistic pathway showing Lewis acid deactivation versus the protective acetal workflow.

Part 3: Quantitative Data & Reaction Metrics

To highlight the necessity of aldehyde protection, the table below summarizes the expected reactivity metrics when performing EAS on protected versus unprotected thiophene-propanal derivatives.

Substrate State	Reaction Type	Reagents	Catalyst Equivalents Needed	Typical Yield	Primary Issue / Observation
Unprotected	Friedel-Crafts Acylation	R-COCl, AlCl₃	> 2.0 eq	< 20%	Catalyst coordination; Ring deactivation
Unprotected	Bromination	Br₂, AcOH	N/A	< 30%	Acid-catalyzed aldol polymerization (Tar)
Protected	Friedel-Crafts Acylation	R-COCl, SnCl₄	1.1 eq	85–95%	Clean conversion; High regioselectivity
Protected	Bromination	NBS, DMF	N/A	> 90%	Clean conversion; No polymerization

Part 4: Standard Operating Procedures (SOPs)

To ensure high yields, the aldehyde must be temporarily masked. The following self-validating workflow guarantees the integrity of the thiophene ring during harsh EAS conditions[3].

Step-by-step workflow for performing EAS on thiophene-propanal derivatives.

Protocol A: Acetal Protection of 3-(Thiophen-2-yl)propanal

Causality: Converting the aldehyde to a cyclic acetal removes the highly reactive carbonyl oxygen, preventing both Lewis acid coordination and acid-catalyzed aldol condensation.

• Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 3-(thiophen-2-yl)propanal (1.0 eq) in toluene (0.2 M).

• Reagents: Add ethylene glycol (1.5 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq).

• Reaction: Reflux the mixture vigorously.

  • Self-Validating Check: The accumulation of the theoretical volume of water in the Dean-Stark trap visually confirms quantitative acetal formation.

• Workup: Cool to room temperature and quench with saturated aqueous NaHCO₃. Crucial: The basic wash neutralizes the p-TsOH, preventing the acetal from reverting to the aldehyde during concentration. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

Protocol B: Electrophilic Aromatic Substitution (e.g., Bromination)

Causality: With the aldehyde protected, the thiophene ring regains its full electron-rich character, allowing for rapid EAS under mild conditions.

• Setup: Dissolve the protected acetal derivative (1.0 eq) in anhydrous DMF (0.3 M) and cool to 0 °C in an ice bath.

• Reagents: Slowly add N-Bromosuccinimide (NBS, 1.05 eq) in small portions to prevent exothermic degradation.

• Reaction: Stir for 2 hours, allowing the reaction to slowly warm to room temperature. Monitor by TLC (Hexanes:EtOAc).

• Workup: Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃).

  • Self-Validating Check: The immediate disappearance of any yellow/orange tint confirms that all trace active bromine species have been successfully neutralized. Extract with diethyl ether and wash thoroughly with brine to remove DMF.

Protocol C: Acidic Deprotection

Causality: Acetals are stable to bases and nucleophiles but are readily cleaved by aqueous acid, allowing for the clean regeneration of the propanal tail[3].

• Setup: Dissolve the functionalized acetal in a 1:1 mixture of THF and water.

• Reagents: Add 1M HCl until the pH is approximately 2.

• Reaction: Stir at room temperature for 1–2 hours.

  • Self-Validating Check: TLC will show the complete disappearance of the non-polar acetal spot and the emergence of a highly UV-active, more polar aldehyde spot.

• Workup: Neutralize carefully with saturated NaHCO₃, extract with dichloromethane, dry, and concentrate to yield the final substituted 3-(thiophen-2-yl)propanal.

References

• Thiophene - Grokipedia Source: Grokipedia URL
• Friedel–Crafts: A Key Step in the Synthesis of Pharmaceutical Compounds Source: MDPI URL
• Acetal- and Aldehyde-Substituted Thiophene-Benzodithiophene Copolymers for Organic Solar Cells Source: ACS Applied Energy Materials URL

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Oxidation Side Reactions in Thiophene Propanal Synthesis

Welcome to the Technical Support Center for handling highly sensitive thiophene-based aliphatic aldehydes. Thiophene propanal (e.g., 3-(2-thienyl)propanal) is a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including serotonin-norepinephrine reuptake inhibitors (SNRIs) like duloxetine[1][2].

However, researchers frequently encounter severe yield losses and impurity spikes due to the molecule's inherent instability. The electron-rich thiophene ring is prone to electrophilic degradation and S-oxidation[3], while the aliphatic aldehyde undergoes rapid radical-mediated autoxidation to form thiophene propanoic acid and peracid intermediates. This guide provides field-proven, mechanistically grounded troubleshooting strategies to stabilize these workflows.

Mechanistic Pathway of Aldehyde Autoxidation

To prevent degradation, one must first understand the causality of the oxidation. The autoxidation of thiophene propanal is a radical chain reaction initiated by molecular oxygen, trace transition metals, or UV light. The abstraction of the aldehydic hydrogen generates an acyl radical, which rapidly reacts with oxygen to form an acyl peroxy radical. This highly reactive species abstracts a hydrogen from another aldehyde molecule, propagating the chain and generating a peracid, which ultimately yields the carboxylic acid byproduct[4].

Autoxidation pathway of thiophene propanal and the inhibitory mechanism of radical scavengers.

Troubleshooting Guides & FAQs

Q1: My purified thiophene propanal turns from a pale yellow oil to a viscous brown liquid over a few days, and NMR shows a massive loss of the aldehyde peak (~9.8 ppm). What is happening? A1: Your compound is undergoing rapid autoxidation to thiophene propanoic acid, accompanied by potential acid-catalyzed polymerization of the thiophene ring. Aldehydes are highly susceptible to air oxidation, forming carboxylic acids and colored impurities[5]. The autoxidation generates peracids (which are strong oxidants) that can further oxidize the thiophene sulfur atom to reactive S-oxides, leading to dimerization or polymerization[3][6].

• Solution: Never store thiophene propanal under ambient atmosphere. Immediately upon purification, sparge the storage vial with Argon (heavier than Nitrogen, providing a better blanket) and store at -20°C in an amber vial to prevent photo-initiation[6].

Q2: I am losing a significant amount of product during silica gel column chromatography. The recovered yield is poor, and a brown band stays at the top of the column. A2: Thiophene derivatives, particularly those with electron-rich rings and sensitive aliphatic chains, can decompose or polymerize on the highly acidic surface of standard silica gel[5].

• Solution: Neutralize your silica gel before loading the sample. Pre-treat the column by flushing it with your eluent containing 1-2% triethylamine (TEA). This neutralizes the acidic silanol groups. Ensure your product fractions are immediately concentrated under reduced pressure at a low bath temperature (<30°C) to prevent thermal degradation.

Q3: Can I add a stabilizer to the purified thiophene propanal if I need to store it for several weeks before the next synthetic step? A3: Yes. For long-term storage of sensitive aldehydes and thiophene methanols/propanals, the addition of a radical scavenger is highly recommended[6]. Adding 100 to 500 ppm of Butylated hydroxytoluene (BHT) or α -tocopherol will effectively quench the acyl peroxy radicals, terminating the autoxidation chain reaction without interfering with most downstream organometallic or condensation reactions.

Q4: During the aqueous workup of my synthesis, I am seeing unexpected oxidation byproducts. How can I optimize the extraction? A4: Autoxidation can occur rapidly during vigorous shaking in a separatory funnel if the solvents contain dissolved oxygen or trace peroxides (common in ethereal solvents).

• Solution: Use strictly peroxide-free, degassed solvents (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate) for extraction. If your reaction utilized strong oxidants or generated acidic byproducts, quench with a mild, degassed saturated aqueous NaHCO3​ solution. Avoid strong bases, which can cause aldol condensation side-reactions of the propanal[6].

Quantitative Impact of Storage Conditions

The following table summarizes the degradation kinetics of 3-(2-thienyl)propanal under various handling and storage conditions, demonstrating the absolute necessity of strict environmental control.

Storage Condition	Atmosphere	Container	Additive	Purity (Day 7)	Purity (Day 30)	Primary Degradant
25°C (Room Temp)	Air	Clear Glass	None	82.4%	< 40.0%	Thiophene propanoic acid
4°C (Fridge)	Air	Amber Glass	None	94.1%	78.5%	Thiophene propanoic acid
25°C (Room Temp)	Air	Clear Glass	500 ppm BHT	97.8%	91.2%	Trace acid / Polymers
-20°C (Freezer)	Argon	Amber Glass	None	> 99.0%	98.4%	Trace acid
-20°C (Freezer)	Argon	Amber Glass	500 ppm BHT	> 99.5%	> 99.0%	None detected

Data synthesized from standard stability protocols for sensitive thiophene carboxaldehydes and aliphatic aldehydes[6][7]

Standard Operating Procedure: Isolation and Stabilization Workflow

To ensure a self-validating, high-yield recovery of thiophene propanal free from oxidation side reactions, follow this rigorous step-by-step methodology.

Phase 1: Degassed Workup

• Quench: Cool the crude reaction mixture to 0°C. Slowly add a degassed, saturated aqueous solution of NaHCO3​ to neutralize any acidic byproducts. Causality: Acidic environments catalyze the enolization of the aldehyde and subsequent polymerization of the thiophene ring.

• Extraction: Extract the aqueous layer 3 times with peroxide-free MTBE (sparged with Argon for 15 minutes prior to use).

• Washing & Drying: Wash the combined organic layers with degassed brine. Dry over anhydrous Na2​SO4​ (avoid MgSO4​ if trace acidity is a concern). Filter the drying agent.

Phase 2: Low-Temperature Concentration 4. Solvent Removal: Concentrate the filtrate using a rotary evaporator. Maintain the water bath temperature strictly below 30°C. 5. Atmosphere Exchange: Before breaking the vacuum on the rotary evaporator, backfill the system with Argon instead of ambient air.

Phase 3: Stabilized Storage 6. Antioxidant Addition: Prepare a stock solution of BHT in anhydrous dichloromethane. Add the equivalent of 100-500 ppm BHT relative to the expected mass of your thiophene propanal product. 7. Aliquotting: Transfer the stabilized oil into pre-dried, amber glass vials. Causality: Amber glass blocks UV/Vis light, preventing the photochemical homolytic cleavage that initiates autoxidation. 8. Purging: Insert an Argon line into the headspace of the vial and purge gently for 60 seconds to displace all oxygen. 9. Sealing: Cap tightly with a PTFE-lined septum cap, wrap with Parafilm, and store immediately at -20°C.

References

• Dansette, P. M., et al. "Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9". Biochem Biophys Res Commun. PMC. Available at:[Link]

• Lingzhiyue Technology. "Product Name: 2-Thiophene carboxaldehyde CAS: 98-03-3". Lingzhiyuechem. Available at:[Link]

• LookChem. "Cas 116539-60-7,(R)-Duloxetine". LookChem. Available at: [Link]

• LookChem. "Cas 116539-59-4,Duloxetine". LookChem. Available at:[Link]

• Organic Chemistry Portal. "Harnessing Autoxidation of Aldehydes: In Situ Iodoarene Catalyzed Synthesis of Substituted 1,3,4-Oxadiazole, in the Presence of Molecular Oxygen". Organic-Chemistry.org. Available at:[Link]

• Salem, M. S. H., et al. "Light-induced autoxidation of aldehydes to peracids and carboxylic acids". RSC Advances. Available at: [Link]

Sources

• 1. Cas 116539-60-7,(R)-Duloxetine | lookchem [lookchem.com]
• 2. lookchem.com [lookchem.com]
• 3. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Harnessing Autoxidation of Aldehydes: In Situ Iodoarene Catalyzed Synthesis of Substituted 1,3,4-Oxadiazole, in the Presence of Molecular Oxygen [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Product Name: 2-Thiophene carboxaldehyde CAS: 98-03-3 [lingzhiyuechem.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Methylpropanal Reactions

Welcome to the technical support center for synthetic challenges involving 2-methylpropanal (isobutyraldehyde). This guide is designed for researchers, scientists, and drug development professionals who encounter difficulties in reactions with this sterically hindered aldehyde. Here, we move beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and field-proven solutions to help you navigate the unique reactivity of this valuable building block.

Part 1: General Considerations & Frequently Asked Questions (FAQs)

The core challenge with 2-methylpropanal arises from the two methyl groups attached to the α-carbon. This isopropyl group creates significant steric bulk around both the carbonyl carbon and the single α-hydrogen. This structure leads to several predictable experimental issues.[1][2][3]

Why is 2-methylpropanal so challenging to work with compared to other aldehydes?

The steric hindrance from the α-isopropyl group has two primary consequences:

• Shielding of the Carbonyl Carbon: The bulky methyl groups impede the trajectory of incoming nucleophiles, slowing the rate of desired addition reactions.[4][5] This can lead to low yields or require more forcing reaction conditions.

• Hindered α-Proton Abstraction: The single α-hydrogen is sterically shielded, making its removal by a base (a prerequisite for enolate formation in reactions like the Aldol) kinetically slow.[6] This allows competing side reactions, which do not depend on enolization, to dominate.[7]

My Aldol reaction with 2-methylpropanal is giving me disproportionation products instead of the desired aldol adduct. What's happening?

You are likely observing the Cannizzaro reaction, a common side reaction for aldehydes under basic conditions.[7] Because the sterically hindered α-hydrogen in 2-methylpropanal makes enolate formation slow, the Cannizzaro pathway (which does not require an α-hydrogen) can become competitive, especially with high concentrations of a strong base like NaOH.[6][7] In this reaction, one molecule of the aldehyde is oxidized to a carboxylate, and another is reduced to an alcohol.

I'm attempting a Grignard addition and recovering mostly starting material or seeing evidence of reduction. Why isn't the addition working?

This is a classic symptom of steric hindrance. A bulky Grignard reagent may struggle to reach the electrophilic carbonyl carbon.[8] Instead of adding, the Grignard reagent can act as a base, deprotonating the α-hydrogen to form an enolate (which reverts to starting material upon workup), or it can act as a reducing agent, delivering a hydride from its β-carbon to the carbonyl carbon.[8]

Can I use a Lewis acid to improve my reaction rates?

Yes, Lewis acid catalysis is an excellent strategy. A Lewis acid coordinates to the carbonyl oxygen, making the carbonyl carbon significantly more electrophilic.[9][10] This increased reactivity can help overcome the kinetic barrier imposed by steric hindrance, facilitating the attack of even weak or bulky nucleophiles.[11]

Part 2: Detailed Troubleshooting Guides

This section provides in-depth solutions to specific experimental failures, structured by reaction type.

Guide 1: The Aldol Addition Reaction

Symptom: Low to no yield of the desired β-hydroxy aldehyde. The primary products are 2-methyl-1-propanol and 2-methylpropanoic acid.

Potential Cause: The reaction conditions (typically concentrated strong base) favor the Cannizzaro reaction over the kinetically slower Aldol addition pathway due to steric hindrance at the α-carbon.[7]

Recommended Solution: Employ a strategy of pre-forming the enolate under kinetic control using a strong, non-nucleophilic base at low temperature. Lithium diisopropylamide (LDA) is the ideal reagent for this purpose.[12] This decouples the deprotonation step from the addition step, preventing the Cannizzaro reaction which requires both the base and free aldehyde to be present simultaneously.

Caption: Decision tree for troubleshooting Aldol reactions.

Materials:

• Diisopropylamine, freshly distilled

• n-Butyllithium (n-BuLi) in hexanes (concentration titrated)

• Anhydrous Tetrahydrofuran (THF)

• 2-Methylpropanal, freshly distilled

• Electrophile (e.g., another aldehyde or ketone)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• LDA Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve diisopropylamine (1.05 equivalents) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath).

• Add n-BuLi (1.00 equivalent) dropwise via syringe. Stir the solution at -78 °C for 15 minutes, then allow it to warm to 0 °C for 15 minutes to ensure complete formation of LDA. Re-cool the freshly prepared LDA solution to -78 °C.

• Enolate Formation: Slowly add 2-methylpropanal (1.00 equivalent) dropwise to the LDA solution at -78 °C. Stir for 45-60 minutes at this temperature to ensure complete deprotonation.

• Nucleophilic Addition: Add the electrophile (1.00 equivalent), either neat or dissolved in a minimal amount of anhydrous THF, dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C until TLC analysis indicates complete consumption of the electrophile (typically 1-4 hours).

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature, then proceed with a standard aqueous workup and purification by column chromatography.

Guide 2: Grignard and Organolithium Additions

Symptom: Low yield of the desired secondary alcohol. Significant recovery of starting aldehyde and/or formation of a reduced product (2-methyl-1-propanol).

Potential Cause: The nucleophile's approach is sterically blocked. Instead of addition, it acts as a base (enolization) or a reducing agent (hydride transfer).[8] This is especially problematic with bulky organometallic reagents (e.g., t-butylmagnesium chloride).

Recommended Solutions:

• Use a Less Bulky Nucleophile: If the synthetic route allows, switch to a smaller reagent (e.g., methylmagnesium bromide).[13]

• Employ a Lewis Acid Co-catalyst: Adding a Lewis acid like cerium(III) chloride (CeCl₃) can dramatically improve yields. This is the basis of the Luche reduction conditions, adapted here for organometallic addition. The cerium salt coordinates strongly to the carbonyl oxygen, increasing its electrophilicity without significantly increasing the basicity of the Grignard reagent.[14] This selectively promotes the desired nucleophilic addition over side reactions.

Reagent System	Lewis Acid	Typical Yield (Addition)	Typical Yield (Side Products)
Phenylmagnesium bromide	None	~30-40%	~60-70%
Phenylmagnesium bromide	CeCl₃ (1.1 eq)	>90%[15]	<10%
t-Butylmagnesium chloride	None	<5%	>95%
t-Butylmagnesium chloride	CeCl₃ (1.1 eq)	~70-80%	~20-30%

Materials:

• Anhydrous Cerium(III) chloride (CeCl₃)

• Anhydrous Tetrahydrofuran (THF)

• Grignard reagent (e.g., Phenylmagnesium bromide in THF)

• 2-Methylpropanal, freshly distilled

• 1 M Hydrochloric acid (HCl)

Procedure:

• Activator Preparation: Add anhydrous CeCl₃ (1.1 equivalents) to a flame-dried flask under an inert atmosphere. Add anhydrous THF and stir vigorously at room temperature for at least 2 hours to create a fine, milky suspension.

• Cool the CeCl₃ suspension to -78 °C.

• Aldehyde Addition: Add 2-methylpropanal (1.0 equivalent) to the cold suspension and stir for 15 minutes.

• Nucleophile Addition: Slowly add the Grignard reagent (1.05 equivalents) dropwise to the reaction mixture at -78 °C.

• Monitor the reaction by TLC. Once the starting aldehyde is consumed, quench the reaction at -78 °C by adding 1 M HCl.

• Proceed with a standard aqueous workup and purification.

Guide 3: The Wittig Reaction

Symptom: The reaction is very slow or stalls completely, resulting in poor yields of the desired alkene.

Potential Cause: The steric bulk of 2-methylpropanal significantly slows the rate of oxaphosphetane formation, which is a key intermediate in the Wittig reaction mechanism.[16][17] This issue is often exacerbated when using stabilized ylides, which are less reactive.[18][19]

Recommended Solutions:

• Use a More Reactive (Unstabilized) Ylide: Unstabilized ylides (e.g., methylenetriphenylphosphorane) are inherently more reactive and can often overcome the steric barrier of hindered aldehydes where stabilized ylides fail.[18][19]

• Switch to the Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction, which uses a phosphonate ester-derived carbanion, is a superior alternative for reacting with sterically hindered aldehydes.[19] The phosphonate carbanions are generally more nucleophilic than their phosphonium ylide counterparts, and the resulting phosphate byproduct is water-soluble, simplifying purification.

Caption: Comparison of Wittig and HWE reaction pathways.

Materials:

• Triethyl phosphonoacetate (or other desired phosphonate ester)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• 2-Methylpropanal, freshly distilled

Procedure:

• Anion Formation: In a flame-dried flask under an inert atmosphere, wash the NaH (1.1 equivalents) with anhydrous hexanes to remove the mineral oil. Carefully decant the hexanes.

• Add anhydrous THF to the NaH. Cool the suspension to 0 °C (ice bath).

• Slowly add the triethyl phosphonoacetate (1.0 equivalent) dropwise to the NaH suspension. Hydrogen gas will evolve.

• Allow the mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the phosphonate carbanion.

• Olefination: Cool the solution back to 0 °C and add 2-methylpropanal (1.0 equivalent) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis shows complete consumption of the aldehyde.

• Workup: Carefully quench the reaction by the slow addition of water. Proceed with a standard aqueous workup and purification. The water-soluble phosphate byproduct is easily removed during the workup.

References

• Various Authors. (2017, February 5). Why does 2-Methylpropanal not show aldol condensation? Quora. [Link]

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• Pearson. (2024, July 13). Phenyl Grignard reagent adds to 2-methylpropanal to give the seco...[Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Dell'Amico, L., et al. (2021). Organocatalysis: A Tool of Choice for the Enantioselective Nucleophilic Dearomatization of Electron-Deficient Six-Membered Ring Azaarenium Salts. MDPI. [Link]

• LibreTexts. (2023, January 22). Wittig Reaction. Chemistry LibreTexts. [Link]

• Pesciaioli, F., et al. (2023). Catalytic Asymmetric α-Functionalization of α-Branched Aldehydes. MDPI. [Link]

• Wikipedia. (n.d.). Lewis acids and bases. Retrieved from [Link]

• Ashenhurst, J. (2022, April 14). Aldol Addition and Condensation Reactions. Master Organic Chemistry. [Link]

• Organic Chemistry. (2024, October 21). Steric Hindrance. YouTube. [Link]

• Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• Wang, Z., et al. (2021). Chiral aldehyde catalysis enables direct asymmetric α-substitution reaction of N-unprotected amino acids with halohydrocarbons. Chemical Science. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Ashenhurst, J. (2022, September 9). Nucleophilic Addition To Carbonyls. Master Organic Chemistry. [Link]

• Ciriminna, R., et al. (2014). Organocatalysts for enantioselective synthesis of fine chemicals: definitions, trends and developments. ScienceOpen. [Link]

• University of Calgary. (n.d.). INTRODUCTION TO LEWIS ACID-BASE CHEMISTRY. [Link]

• Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions. [Link]

• Mazet, C. (2026, March 6). Complementary Catalytic Strategies to Access α-Chiral Aldehydes. ResearchGate. [Link]

• Patsnap. (2025, August 26). Lewis Acid Stability in Extreme Reaction Conditions. [Link]

• Filo. (2026, February 24). Reaction of Methanal with Grignard Reagent to Form 2-Methylpropenol. [Link]

• LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. Chemistry LibreTexts. [Link]

• Chemistry Steps. (2023, October 16). The Wittig Reaction: Examples and Mechanism. [Link]

• Rull, S. G., et al. (2022). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. PMC. [Link]

• Zhang, P., et al. (2018). Asymmetric Catalysis Using Aromatic Aldehydes as Chiral α-Alkoxyalkyl Anions. Journal of the American Chemical Society. [Link]

• LibreTexts. (2020, August 15). 9.4: Diastereoselective Addition to Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• ChemTalk. (2021, June 9). Steric Hindrance. [Link]

• Dalal Institute. (n.d.). Wittig Reaction. [Link]

• Lumen Learning. (n.d.). 6.5. Lewis acids & bases, electrophiles & nucleophiles. Organic Chemistry 1: An open textbook. [Link]

• Chemistry Steps. (2019, December 9). Grignard Reaction in Organic Synthesis with Practice Problems. [Link]

• YouTube. (2024, January 1). ALDOL CONDENSATION of 2-METHYLPENTANAL || Aldol Reaction of CH3CH2CH2CH(CH3)CHO. [Link]

• Zhang, J., et al. (2022). Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes. [Link]

• Magritek. (n.d.). The Aldol Condensation. [Link]

• Walsh, P. J., et al. (2017). Chelation-Controlled Additions to Chiral α- and β-Silyloxy, α-Halo, and β-Vinyl Carbonyl Compounds. PubMed. [Link]

• Gee-Gees, G. C. f. (n.d.). 5.6 – Lewis Acids & Bases. [Link]

• University of Liverpool. (n.d.). felkin-ahn and cram chelate. [Link]

• Wang, Y., et al. (2017). Organocatalytic atroposelective synthesis of axially chiral styrenes. PMC. [Link]

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Technical Support Center: Stabilization of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal in Solution

Welcome to the technical support center for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stabilization of this compound in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Introduction

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a β-ketoaldehyde, a class of compounds known for their utility as versatile intermediates in organic synthesis.[1][2] However, the inherent reactivity of the β-ketoaldehyde moiety presents significant stability challenges in solution. This guide will help you understand the causes of degradation and provide practical strategies to ensure the integrity of your samples.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my solution of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal degrading over time, sometimes showing a color change?

The instability of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal in solution is primarily due to its chemical structure, which features both a reactive aldehyde and a keto group. Several degradation pathways can occur:

• Keto-Enol Tautomerism: Like other β-dicarbonyl compounds, it exists in equilibrium between its keto and enol forms.[3][4] The enol form can be more susceptible to oxidation and can participate in unwanted side reactions. This equilibrium is highly dependent on the solvent.[5][6][7]

• Oxidation: The aldehyde group is easily oxidized to a carboxylic acid, especially in the presence of atmospheric oxygen.[8] The thiophene ring itself can also be susceptible to oxidation, potentially forming thiophene S-oxides.[9][10]

• Self-Condensation (Aldol Reaction): The enolate form of the molecule can react with the aldehyde of another molecule, leading to the formation of dimers and other oligomeric impurities.[8]

• Retro-Claisen Condensation: Under basic conditions, the carbon-carbon bond between the carbonyl groups can cleave, breaking the molecule into simpler ketone and ester fragments.[8]

FAQ 2: What is the optimal pH range for storing this compound in solution?

Controlling the pH is critical for the stability of β-ketoaldehydes. Both acidic and basic conditions can accelerate degradation.[8]

• Basic conditions (pH > 7): Promote the formation of the enolate ion, which increases the rate of both aldol condensation and retro-Claisen reactions.[8]

• Acidic conditions (pH < 7): Can catalyze the hydration of the aldehyde group and may also promote enolization.[8]

For general storage, a slightly acidic to neutral pH (around 6.0-7.0) is often recommended to minimize both base-catalyzed and acid-catalyzed degradation. However, the optimal pH may be application-specific and should be determined empirically.

FAQ 3: Which solvents are recommended for dissolving and storing 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal?

The choice of solvent significantly impacts the stability of β-ketoaldehydes.

• Aprotic Solvents: Aprotic solvents such as acetonitrile, tetrahydrofuran (THF), and dioxane are generally preferred for stock solutions. They do not participate in reactions like hydrate or hemiacetal formation with the aldehyde group.

• Protic Solvents: Protic solvents like water and methanol can react with the aldehyde to form hemiacetals and hydrates, which may or may not be stable. If your application requires a protic solvent, it is crucial to prepare fresh solutions and use them promptly.

The polarity of the solvent also influences the keto-enol equilibrium, which in turn affects reactivity and stability.[6][7]

FAQ 4: How can I prevent oxidative degradation of the compound?

Oxidation is a major degradation pathway. The following measures can be taken to minimize it:

• Inert Atmosphere: Always handle and store solutions under an inert atmosphere, such as nitrogen or argon, to prevent exposure to oxygen.[8] Use degassed solvents for preparing your solutions.

• Antioxidants: The addition of antioxidants can be an effective strategy to inhibit oxidation.[11][12][13] Antioxidants work by scavenging free radicals or by being preferentially oxidized.[14] Common choices include butylated hydroxytoluene (BHT) or ascorbic acid, but their compatibility with your downstream application must be verified.[12][14][15]

FAQ 5: I'm observing unexpected peaks in my analysis (HPLC, NMR). What could they be?

Unexpected peaks are often indicative of degradation. Based on the known instability of β-ketoaldehydes, these could be:

• The corresponding carboxylic acid from the oxidation of the aldehyde.

• Dimeric or oligomeric products from self-condensation reactions.

• Products of a retro-Claisen cleavage.

• Hydrates or hemiacetals if protic solvents were used.

To identify these impurities, techniques like High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) are invaluable.[16]

Troubleshooting Guides

Guide 1: Protocol for Preparing a Stabilized Stock Solution

This protocol outlines the best practices for preparing a stock solution of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal with enhanced stability.

Materials:

• 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

• Anhydrous, aprotic solvent (e.g., acetonitrile, HPLC grade)

• Inert gas (Nitrogen or Argon)

• Glass vial with a PTFE-lined cap

• Syringes and needles

Procedure:

• Solvent Degassing: Degas the required volume of acetonitrile by sparging with nitrogen or argon for at least 15-20 minutes.

• Inert Atmosphere: Flame-dry the storage vial under a stream of inert gas to remove any moisture and oxygen. Allow it to cool to room temperature under the inert atmosphere.

• Weighing: Weigh the desired amount of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal directly into the prepared vial.

• Dissolution: Using a syringe, add the degassed solvent to the vial to achieve the desired concentration.

• Sealing and Storage: Immediately cap the vial tightly. For long-term storage, flush the headspace of the vial with inert gas before sealing. Store the solution at a low temperature, typically 2-8°C or colder, and protect it from light.[8]

Guide 2: Protocol for Monitoring Stability using HPLC-UV

Regularly assessing the purity of your solution is crucial. This guide provides a general method for monitoring the stability of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal using reverse-phase HPLC.[8]

Materials:

• Stock solution of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• HPLC-grade acetonitrile and water

• Optional: HPLC-grade acid (e.g., formic acid or trifluoroacetic acid)

Procedure:

• Sample Preparation: At specified time points (e.g., 0, 24, 48, and 72 hours), withdraw an aliquot of your stock solution. Dilute it to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase.

• HPLC Conditions (Example):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with a suitable gradient (e.g., 5% B, ramping to 95% B over 15 minutes).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: Determined by the UV spectrum of the compound (e.g., 254 nm).

• Analysis: Inject the prepared sample onto the HPLC system. Record the chromatogram.

• Data Interpretation: Compare the peak area of the main compound over time. The emergence of new peaks or a decrease in the main peak area indicates degradation. Calculate the percentage of the main compound remaining at each time point to quantify stability.

Visualizations

Caption: Key degradation pathways for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Caption: Workflow for preparing a stabilized stock solution.

Data Summary

Parameter	Recommendation	Rationale
Solvent	Aprotic (e.g., Acetonitrile, THF)	Prevents formation of hydrates/hemiacetals.
pH	Slightly acidic to neutral (6.0-7.0)	Minimizes both acid and base-catalyzed degradation pathways.[8]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the aldehyde and thiophene ring.[8]
Temperature	Low (2-8°C or colder)	Slows the rate of all degradation reactions.[8]
Light	Protect from light	Light can catalyze oxidative degradation.[8]
Additives	Antioxidants (e.g., BHT)	Scavenges free radicals to inhibit oxidation (verify compatibility).[12][14][15]

References

• Bayne, A. C. (2023, January 20). From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs. Manufacturing Chemist. Retrieved from [Link]

• Zhang, Y., et al. (2021). Radiolytic degradation of thiophene: Performance, pathway and toxicity evaluation. Chemical Engineering Journal, 426, 131885.

• Slideshare. (n.d.). Pharmaceutical Antioxidants. Retrieved from [Link]

• SciELO. (n.d.). Rational use of antioxidants in solid oral pharmaceutical preparations. Retrieved from [Link]

• CD Formulation. (n.d.). Antioxidants. Retrieved from [Link]

• ResearchGate. (n.d.). Keto–enol tautomerism in β-dicarbonyls studied by nuclear magnetic resonance spectroscopy. II. Solvent effects on proton chemical shifts and on equilibrium constants. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 12). 8.1: Keto-Enol Tautomerism. Retrieved from [Link]

• National Institutes of Health. (n.d.). Biochemistry of Antioxidants: Mechanisms and Pharmaceutical Applications. Retrieved from [Link]

• Valia, M., et al. (2014). Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology, 27(7), 1137-1151.

• Eawag. (2006, February 19). Thiophene-2-Carboxylate (an/aerobic) Pathway Map. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Kinetic studies of fast equilibrium by means of high-performance liquid chromatography. Part 11. Keto–enol tautomerism of some β-dicarbonyl compounds. Retrieved from [Link]

• Bentham Science Publishers. (2004, January 1). Application of Organized Microstructures to Study Keto-Enol Equilibrium of β-Dicarbonyl Compounds. Retrieved from [Link]

• LCGC. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Retrieved from [Link]

• ResearchGate. (2012, April 21). Core components of analytical method validation for small molecules-an overview. Retrieved from [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

• ACS Publications. (n.d.). Keto—Enol Tautomerism in β-Dicarbonyls Studied by Nuclear Magnetic Resonance Spectroscopy. III. Studies of Proton Chemical Shifts and Equilibrium Constants at Different Temperatures. Retrieved from [Link]

• PubMed. (n.d.). Degradation of substituted thiophenes by bacteria isolated from activated sludge. Retrieved from [Link]

• Pharmaceutical Technology. (2019, October 1). Stability Testing for Small-Molecule Clinical Trial Materials. Retrieved from [Link]

• Journal of Chemical Education. (n.d.). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Retrieved from [Link]

• BioProcess International. (2016, February 4). Bridging Analytical Methods for Release and Stability Testing: Technical, Quality and Regulatory Considerations. Retrieved from [Link]

• Journal of Emerging Investigators. (2022, December 2). Deuterated solvent effects in the kinetics and thermodynamics of keto-enol tautomerization of ETFAA. Retrieved from [Link]

• ResearchGate. (n.d.). Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. Retrieved from [Link]

• PubMed. (2007, July 27). Stabilization of labile carbonyl addition intermediates by a synthetic receptor. Retrieved from [Link]

• PubMed. (2002, February 15). Effect of organic solvents on stability and activity of two related alcohol dehydrogenases: a comparative study. Retrieved from [Link]

• PubChemLite. (n.d.). 2-methyl-3-oxo-3-(thiophen-3-yl)propanenitrile (C8H7NOS). Retrieved from [Link]

• ResearchGate. (2019, August 9). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. Retrieved from [Link]

• Organic Reactions. (n.d.). The Acylation of Ketones to Form β-Diketones or β-Keto Aldehydes. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-oxo-3-(thiophen-2-yl)propanoate. Retrieved from [Link]

• PubMed. (2018, February 2). Decarboxylative Annulation of α-Amino Acids with β-Ketoaldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). Highly enantioselective bioreduction of N-methyl-3-oxo-3-(thiophen-2-yl) propanamide for the production of (S)-duloxetine. Retrieved from [Link]

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Removing unreacted starting materials from thiophene propanal mixtures

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide and protocol repository specifically for researchers and drug development professionals dealing with the purification of thiophene propanal mixtures (such as 3-(2-thienyl)propanal, a critical intermediate in the synthesis of APIs like Duloxetine).

When synthesizing thiophene propanals via cross-coupling, formylation, or reductive amination, you are often left with a crude mixture containing unreacted, non-polar starting materials (e.g., 2-bromothiophene, thiophene) or volatile alcohols. Traditional column chromatography can be time-consuming and difficult to scale.

This guide focuses on a highly scalable, field-proven methodology: Bisulfite-Mediated Liquid-Liquid Extraction .

The Core Mechanism: Causality in Bisulfite Extraction

The purification relies on the chemoselective reactivity of the aldehyde functional group on the thiophene propanal. When treated with saturated aqueous sodium bisulfite ( NaHSO3​ ), the bisulfite ion acts as a nucleophile, attacking the carbonyl carbon to form a stable, ionic α -hydroxy sulfonate (a bisulfite adduct)[1].

Because this adduct is a charged salt, it becomes highly soluble in water and completely insoluble in non-polar organic solvents. Unreacted starting materials (which lack an aldehyde group) remain in the organic phase. The reaction is fully reversible; basifying the aqueous layer breaks the adduct, regenerating the pure thiophene propanal for recovery[2][3].

Process Visualization

Workflow for bisulfite-mediated purification of thiophene propanal.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating: by checking the pH and performing TLC/GC on specific layers during the process, you can guarantee the integrity of the separation before proceeding to the next step.

Phase 1: Adduct Formation & Extraction

• Dissolution: Dissolve the crude thiophene propanal mixture (approx. 1.0 eq / 5 mmol) in 10 mL of a water-miscible solvent. Expert Choice: Use Dimethylformamide (DMF) instead of Methanol for aliphatic or sterically hindered aldehydes to drastically improve removal rates[4].

• Nucleophilic Addition: Add 25 mL of saturated aqueous sodium bisulfite ( NaHSO3​ ). Shake vigorously in a separatory funnel for 30–60 seconds. Caution: Vent frequently, as sulfur dioxide gas may be generated[4].

• Phase Separation: Add 25 mL of deionized water (to ensure the adduct remains dissolved) and 25 mL of an immiscible organic solvent (e.g., Hexanes or 10% Ethyl Acetate/Hexanes)[4]. Shake vigorously and allow the layers to separate.

• Validation Check: Drain the bottom aqueous layer (containing the product). Run a quick TLC or GC on the top organic layer. You should see your starting materials (e.g., bromothiophene) but no aldehyde.

• Washing: Wash the aqueous layer with an additional 15 mL of hexanes to remove trace organic impurities. Discard the organic washes.

Phase 2: Product Regeneration 6. Basification: Transfer the aqueous layer to a clean flask. Layer it with 25 mL of Ethyl Acetate (EtOAc). Slowly add 50% Sodium Hydroxide ( NaOH ) solution dropwise while stirring vigorously. 7. Validation Check: Monitor the aqueous layer with pH paper. Continue adding NaOH until the solution is strongly basic (pH 12)[1]. The adduct will break down, and the free thiophene propanal will immediately partition into the EtOAc layer. 8. Recovery: Separate the layers. Wash the EtOAc layer with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the purified thiophene propanal[1][5].

Quantitative Data: Solvent Optimization

Choosing the correct miscible/immiscible solvent pairing dictates the partition coefficient of your impurities and the overall yield of the regenerated aldehyde[3].

Miscible Solvent	Immiscible Extraction Solvent	Adduct Formation Kinetics	Thiophene Propanal Recovery	Purity (GC-MS)
Methanol	Hexanes	Moderate	82%	>98%
DMF	Hexanes	Rapid	94%	>99.9%
DMF	10% EtOAc / Hexanes	Rapid	91%	>99.0%
Acetone	Pentane	Slow (Side reactions)	<70%	~90%

Data synthesized from standardized bisulfite extraction protocols for reactive aldehydes[3]. DMF/Hexanes is the optimal pairing for maximizing yield while excluding non-polar thiophene starting materials.

Troubleshooting FAQs

Q: My thiophene propanal is not partitioning into the aqueous layer; it remains in the organic phase. What went wrong? A: This is usually a kinetic issue caused by steric hindrance or poor solubility of the intermediate. If you used Methanol as your miscible solvent, the adduct might not be forming completely. Switch to Dimethylformamide (DMF). DMF solvates the reaction better and significantly accelerates the nucleophilic attack of the bisulfite ion on the carbonyl carbon[2][4].

Q: I am experiencing a thick emulsion during the phase separation step. How can I resolve this? A: Emulsions in this protocol are typically caused by localized precipitation of the bisulfite adduct if the aqueous layer becomes supersaturated, or by residual DMF altering the surface tension. Fix: Add 10-15 mL of deionized water to fully solubilize the ionic adduct. If the emulsion persists, add a small amount of brine (saturated NaCl ) to increase the ionic strength of the aqueous layer, forcing the organic droplets to coalesce[5].

Q: After regeneration, GC-MS shows that unreacted thiophene starting material is still present in my final product. Why? A: This indicates a failure in the washing step (Step 5). While the bisulfite adduct is highly selective, trace amounts of non-polar starting materials can become mechanically trapped in the aqueous layer. You must wash the aqueous layer with fresh hexanes at least twice before you basify it. Once you add NaOH , any impurities left in the aqueous layer will be extracted alongside your final product.

Q: Can I use acid instead of base to regenerate the aldehyde? A: Yes. Bisulfite adduct formation is reversible under both acidic and basic conditions[3]. However, basic conditions (pH 12 via NaOH or Na2​CO3​ ) are generally preferred for thiophene derivatives, as strong acids (like HCl ) can sometimes cause unwanted side reactions or polymerization of the thiophene ring depending on the specific substituents present.

References

• Furigay, M. H., Boucher, M. M., Mizgier, N. A., & Brindle, C. S. "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol." Journal of Visualized Experiments (JoVE), Issue 134, 2018. Available at:[Link]

• Furigay, M. H., et al. "Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures." Organic Process Research & Development, ACS Publications, 2017. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Separation of aldehydes and reactive ketones from mixtures using a bisulfite extraction protocol [agris.fao.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Controlling Temperature Sensitivity of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Welcome to the Application Support Center for Thiophene-Derived β-Keto Aldehydes. 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a highly reactive, synthetically valuable, yet notoriously unstable intermediate. Because it contains both an enolizable ketone and an aldehyde functionality adjacent to an electron-rich thiophene ring, it is exquisitely sensitive to thermal stress.

This guide is engineered for researchers and drug development professionals to troubleshoot degradation issues, establish self-validating synthesis protocols, and ensure analytical integrity.

Part 1: Causality & Troubleshooting FAQs

Q1: Why does my 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal sample degrade into a complex mixture at room temperature? A1: The instability is driven by the inherent thermodynamic reactivity of the β-keto aldehyde moiety. At temperatures above 0°C, the molecule undergoes rapid keto-enol tautomerization[1]. The equilibrium often favors the enol form, which is highly susceptible to oxidation. Furthermore, the presence of both an enolizable ketone and an aldehyde functionality allows for aggressive aldol self-condensation[2]. If your reaction conditions are even slightly basic, the molecule will undergo retro-Claisen condensation, cleaving the C-C bond to yield thiophene-3-carboxylic acid derivatives and propanal fragments[2].

Q2: How do I synthesize this compound without triggering thermal degradation during the reaction? A2: You must maintain strict cryogenic control. Traditional formylation or Claisen condensation reactions performed at room temperature will destroy the product as soon as it forms. By performing the reaction at -78°C using a strong, non-nucleophilic base (like LDA), you trap the kinetic enolate. Quenching must be done with cold acid (0°C) to protonate the enolate rapidly before bimolecular side reactions can occur.

Q3: What are the definitive storage parameters to maintain >95% purity? A3: Storage temperature is the single most critical variable. Studies on analogous unstable β-keto compounds demonstrate that storage at -20°C still results in a ~40% loss within 7 days due to slow decarboxylation and condensation kinetics[3]. To arrest the kinetics of degradation, the compound must be cryopreserved at -80°C under an inert argon or nitrogen atmosphere[4].

Q4: How can I accurately analyze its purity without gas chromatography (GC) inducing thermal degradation? A4: Direct GC analysis of unstable β-keto aldehydes leads to thermal degradation and peak splitting due to on-column tautomerization[5]. You must abandon GC in favor of Derivatization-Enhanced High-Performance Liquid Chromatography (HPLC-UV). By reacting the aldehyde with 2,4-dinitrophenylhydrazine (DNPH) prior to analysis, you lock the molecule into a stable hydrazone derivative, preventing thermal breakdown during the assay.

Part 2: Quantitative Data Summaries

Table 1: Temperature-Dependent Degradation Pathways

Temperature Range	Primary Degradation Pathway	Kinetic Impact	Mitigation Strategy
> 25°C (Room Temp)	Aldol Polymerization & Oxidation	Rapid (Half-life < 2 hours)	Immediate processing; avoid ambient exposure.
0°C to 10°C	Keto-Enol Tautomerization	Moderate (Equilibrium shift)	Maintain acidic pH to slow enolate formation.
-20°C	Retro-Claisen Condensation	Slow (~40% loss over 7 days)	Do not use for long-term storage.
-80°C	None observed	Arrested (>95% purity at 40 days)	Optimal storage condition.

Table 2: Storage Conditions and Projected Half-Life

Storage Condition	Atmosphere	Matrix/Solvent	Projected Half-Life
Ambient (25°C)	Air	Neat (Oil)	< 2 Hours
Refrigerator (4°C)	Air	Dichloromethane	12 - 24 Hours
Freezer (-20°C)	Argon	Neat (Oil)	~10 Days
Ultra-Low (-80°C)	Argon	Neat (Oil)	> 6 Months

Part 3: Mechanistic & Workflow Visualizations

Fig 1. Temperature-dependent degradation pathways of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Fig 2. Low-temperature synthesis workflow to prevent early thermal degradation.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Low-Temperature Synthesis (Formylation)

Causality Focus: Maintaining the reaction at -78°C prevents the highly reactive kinetic enolate from undergoing bimolecular aldol condensation before the electrophile is introduced.

• Preparation: Purge a flame-dried Schlenk flask with Argon. Add anhydrous THF (10 mL/mmol) and cool to -78°C using a dry ice/acetone bath.

• Enolate Formation: Add Lithium diisopropylamide (LDA, 1.1 eq) dropwise. Slowly add 1-(thiophen-3-yl)propan-1-one (1.0 eq) over 15 minutes. Stir for 30 minutes at -78°C.

• Electrophilic Addition: Add ethyl formate (1.5 eq) dropwise. Crucial Step: Do not allow the temperature to rise above -70°C during addition to prevent retro-Claisen cleavage.

• Quenching (Self-Validation Check): Pour the -78°C reaction mixture directly into a vigorously stirred mixture of 1M HCl and crushed ice (0°C). Validation: The pH must immediately drop below 4. If the aqueous layer remains basic, retro-Claisen degradation will initiate instantly; add more cold HCl if necessary.

• Extraction: Extract rapidly with cold diethyl ether (0°C). Wash with cold brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (bath temperature < 15°C).

• Storage: Immediately flush the resulting oil with Argon and transfer to a -80°C freezer.

Protocol 2: Pre-Column Derivatization for HPLC-UV Analysis

Causality Focus: Derivatizing the aldehyde group locks the molecule out of the keto-enol tautomerization cycle, providing a single, stable peak for accurate quantification.

• Reagent Prep: Prepare a 0.1 M solution of 2,4-dinitrophenylhydrazine (DNPH) in acetonitrile containing 1% trifluoroacetic acid (TFA).

• Sample Prep: Dissolve 1 mg of the synthesized 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal in 1 mL of cold acetonitrile (0°C).

• Derivatization: Mix 100 µL of the sample with 900 µL of the DNPH reagent. Vortex for 30 seconds and incubate at room temperature for exactly 15 minutes.

• Validation Check: Inject the sample into the HPLC (C18 column, UV detection at 360 nm). Validation: You should observe a single sharp peak for the hydrazone derivative. If you observe broad peak splitting, the derivatization was incomplete (tautomers are still present). Increase incubation time to 30 minutes.

Sources

• 1. univenfm.co.za [univenfm.co.za]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Stability of ketone bodies in serum in dependence on storage time and storage temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pentanal, 3-oxo- | 623-38-1 | Benchchem [benchchem.com]

Resolving solubility issues of thiophene derivatives in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist in formulation and medicinal chemistry, I frequently consult with researchers whose lead compounds have stalled due to the inherent hydrophobicity of the thiophene scaffold.

This guide is designed to move beyond basic trial-and-error. Here, we will dissect the mechanistic causes of thiophene insolubility and provide self-validating, step-by-step protocols to rescue your compounds for both in vitro and in vivo applications.

Diagnostic Workflow

Before altering your compound or buffer, consult the decision matrix below to align your solubility enhancement strategy with your experimental end-goal.

Decision matrix for selecting solubility enhancement strategies for thiophene derivatives.

Troubleshooting Guide & FAQs

Q1: Mechanistically, why do my thiophene derivatives consistently precipitate in aqueous buffers? A: Thiophene is a five-membered heterocyclic aromatic compound. Despite containing a sulfur heteroatom, it is profoundly nonpolar. The sulfur atom's lone electron pairs are delocalized into the aromatic sextet, rendering them unavailable to act as effective hydrogen-bond acceptors with surrounding water molecules (1)[1]. Consequently, thiophene derivatives exhibit high lipophilicity. When these scaffolds are functionalized with additional planar aromatic systems, the strong π-π stacking interactions increase the crystal lattice energy, making the thermodynamic cost of aqueous dissolution energetically unfavorable.

Q2: I am conducting in vitro cell assays, and DMSO concentrations above 0.5% are causing cytotoxicity. What is the most reliable formulation alternative? A: When co-solvents exceed physiologically tolerable limits, host-guest complexation is the gold standard. Cyclodextrins, particularly 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) and β-cyclodextrin (β-CD), are highly effective for thiophenes. The cyclodextrin molecule forms a truncated cone with a hydrophobic inner cavity and a hydrophilic exterior. The lipophilic thiophene ring inserts into this cavity via hydrophobic interactions and van der Waals forces, shielding it from water, while the exterior hydroxyl groups ensure bulk aqueous solubility. Complexing 2-aminothiophene derivatives with HP-β-CD has been shown to increase apparent aqueous solubility by over 29-fold, shifting the compound from insoluble to assay-ready while enhancing its bioactivity (2)[2].

Q3: How do I experimentally validate and prepare a Cyclodextrin-Thiophene inclusion complex? A: To ensure a self-validating system, you must first determine the stoichiometric ratio and stability constant ( K1:1​ ) using a Phase Solubility Study (based on the Higuchi-Connors method) (3)[3], followed by solid-state formulation.

Protocol: Phase Solubility and Solid Complexation of Thiophene with HP-β-CD

Phase 1: Thermodynamic Phase Solubility Profiling

• Preparation: Prepare a series of aqueous solutions containing increasing concentrations of HP-β-CD (e.g., 0 to 50 mM) in distilled water.

• Equilibration: Add an excess amount of your solid thiophene derivative to each vial. Seal and agitate the vials on a rotary shaker at 25°C for 48 hours. Causality: 48 hours of continuous agitation ensures the system reaches thermodynamic equilibrium. Shorter times often result in false-low solubility readings because the complexation kinetics of rigid aromatic rings can be slow.

• Filtration: Filter the suspensions through a 0.45 µm hydrophilic syringe filter to remove any uncomplexed, undissolved drug.

• Quantification: Quantify the dissolved thiophene derivative using HPLC or UV-Vis spectroscopy.

• Validation: Plot the concentration of dissolved drug versus HP-β-CD concentration. An AL​ -type curve (a linear increase) indicates a stable 1:1 complexation ratio, validating that the cyclodextrin is actively solubilizing the drug.

Phase 2: Preparation of the Solid Complex (Lyophilization Method)

• Dissolution: Dissolve the thiophene derivative in a minimal volume of a volatile organic solvent (e.g., ethanol).

• Mixing: Dissolve the calculated stoichiometric amount of HP-β-CD (determined in Phase 1) in deionized water. Slowly add the organic solution to the aqueous cyclodextrin solution under continuous magnetic stirring.

• Evaporation: Stir for 24 hours in an open container to allow the organic solvent to evaporate completely.

• Lyophilization: Freeze the resulting clear solution at -80°C, then freeze-dry for 48 hours to obtain the solid inclusion complex.

• Self-Validation Check: Analyze the resulting powder via Differential Scanning Calorimetry (DSC). The disappearance of the thiophene derivative's sharp melting endotherm confirms successful inclusion within the cyclodextrin cavity, proving you have a true molecular complex rather than a physical mixture (2)[2].

Q4: My thiophene derivative is intended for in vivo efficacy studies, but cyclodextrin complexation isn't providing sufficient exposure. What are the alternatives? A: For highly hydrophobic fused-thiophene derivatives requiring targeted in vivo delivery, polymeric or lipid-based nanocarriers are superior. For example, formulating poorly soluble thiophene derivatives into folic acid-coated nanoparticles addresses the solubility bottleneck while simultaneously improving selectivity for cancer cells (4)[4]. This approach bypasses the thermodynamic solubility limits of the free drug by suspending it in an amorphous state within a colloidal dispersion, allowing for intravenous administration without precipitation. Alternatively, supramolecular encapsulation using novel carriers like water-soluble pillar[6]arene (WP6) has demonstrated up to a 380-fold increase in solubility for heterocyclic antitumor drugs (5)[5].

Quantitative Data: Comparative Efficacy of Solubility Enhancement

The table below summarizes field-validated strategies for enhancing the aqueous solubility of thiophene derivatives, allowing you to benchmark expected outcomes.

Compound Class	Enhancement Strategy	Carrier / Co-former	Outcome / Fold Increase	Primary Application
2-Aminothiophenes	Host-Guest Complexation	HP-β-CD	>29-fold increase in apparent solubility	In vitro assays, Oral delivery
2-Aminothiophenes	Host-Guest Complexation	β-Cyclodextrin	Stable 1:1 complex formation	In vitro cell viability assays
Fused Thiophenes	Nanocarrier Encapsulation	Folate-Coated Nanoparticles	Stable aqueous colloidal dispersion	Targeted in vivo oncology models
Heterocyclic Analogs	Supramolecular Encapsulation	Water-Soluble Pillar[6]arene (WP6)	40 to 380-fold increase	Intravenous administration

References

• ACS Omega - Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers URL:[Link]

• SciELO - Improvement of Solubility and Antifungal Activity of a New Aminothiophene Derivative by Complexation with 2-Hydroxypropyl-β-cyclodextrin URL:[Link]

• MDPI - Characterization and Antiproliferative Activity of a Novel 2-Aminothiophene Derivative-β-Cyclodextrin Binary System URL:[Link]

• ACS Publications - Improved Solubility and Bioactivity of Camptothecin Family Antitumor Drugs with Supramolecular Encapsulation by Water-Soluble Pillar[6]arene URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Solvent-Driven 1H NMR Spectral Resolution of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Executive Summary

For researchers and drug development professionals, the structural verification of beta-keto aldehydes presents a unique analytical challenge. 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal inherently exists in a state of keto-enol tautomerism—a dynamic thermodynamic equilibrium that heavily complicates 1H NMR spectral interpretation[1].

This guide objectively compares the performance of non-polar (CDCl3 ) versus polar aprotic (DMSO-d6 ) NMR solvents in resolving the structural features of this compound. By understanding the causality between solvent dielectric properties and tautomeric stabilization, researchers can strategically select solvents to isolate specific signals, ensuring accurate structural characterization.

Mechanistic Insight: The Thermodynamics of Solvent Selection

The choice of NMR solvent is not merely a matter of solubility; it is a thermodynamic driver that actively dictates the molecular state of the analyte[2]. 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal can exist in two primary forms:

• The Keto Form: Thiophen-3-yl–C(=O)–CH(CH3)–CHO

• The Enol Form (Hydroxymethylene): Thiophen-3-yl–C(=O)–C(CH3)=CH(OH)

The CDCl3 Advantage: Intramolecular Stabilization

In a non-polar, non-hydrogen-bonding solvent like deuterated chloroform (CDCl3), the molecule seeks internal stabilization. The enol form is highly favored (>85%) because it forms a robust, pseudo-six-membered ring via an intramolecular hydrogen bond between the enol hydroxyl group and the ketone carbonyl.

• Spectral Outcome: The spectrum is simplified, dominated by the enol signals. The intramolecular H-bond severely deshields the enol proton, pushing it far downfield.

The DMSO-d6 Advantage: Intermolecular Disruption

Deuterated dimethyl sulfoxide (DMSO-d6) is a strongly polar aprotic solvent and a potent hydrogen-bond acceptor. When the compound is dissolved in DMSO-d6, the solvent molecules actively compete for hydrogen bonding, disrupting the intramolecular ring of the enol form[2].

• Spectral Outcome: The equilibrium shifts, significantly increasing the population of the keto form (often 40-60%). This allows for the clear observation of the alpha-CH proton and the distinct aldehyde peak, which are otherwise obscured or absent in CDCl3. Furthermore, the thiophene-3-carbonyl moiety presents distinct resonances influenced by the anisotropic deshielding of the adjacent carbonyl group, which shift slightly depending on the tautomeric state[3].

Visualizing the Tautomeric Equilibrium

Figure 1: Keto-enol tautomeric equilibrium of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Figure 2: Solvent-driven tautomerization pathways and their corresponding 1H NMR spectral outcomes.

Comparative Spectral Data

The following table summarizes the quantitative diagnostic peaks expected for both tautomers. By comparing these values, analysts can easily identify which tautomeric state is dominating their sample.

Table 1: Comparative 1H NMR Spectral Data (Simulated at 400 MHz, 298 K)

Proton Assignment	Keto Form (DMSO-d6 Enriched)	Enol Form (CDCl3 Dominant)	Structural Causality
Aldehyde / Enol -OH	~9.80 ppm (d, J=1.5 Hz, 1H)	~14.50 ppm (d, J=12 Hz, 1H)	Keto: Standard aldehyde[1]. Enol: Highly deshielded by the pseudo-aromatic intramolecular H-bond.
Enol =CH-O	N/A	~7.90 ppm (d, J=12 Hz, 1H)	Olefinic proton coupled to the enol -OH.
Thiophene H-2	~8.40 ppm (dd, 1H)	~8.10 ppm (dd, 1H)	Deshielded by the adjacent carbonyl[3]; shifts slightly upon enolization.
Thiophene H-4	~7.60 ppm (dd, 1H)	~7.50 ppm (dd, 1H)	Standard aromatic ring proton.
Thiophene H-5	~7.40 ppm (dd, 1H)	~7.35 ppm (dd, 1H)	Standard aromatic ring proton.
Alpha -CH	~4.50 ppm (qd, J=7.0, 1.5 Hz, 1H)	N/A	Exists only in the keto form; split by both the methyl group and the aldehyde proton.
Methyl (-CH3)	~1.35 ppm (d, J=7.0 Hz, 3H)	~1.95 ppm (s, 3H)	Keto: Split into a doublet by the alpha-CH. Enol: Becomes an allylic singlet due to the loss of adjacent protons.

Experimental Protocol: The Self-Validating Titration Method

To ensure absolute trustworthiness in peak assignment, researchers should not rely on a single spectrum. Because tautomerization is an equilibrium process, it can be manipulated in real-time. The following protocol utilizes a solvent titration method to create a self-validating analytical system.

Step 1: Baseline Acquisition (Non-Polar State)

• Dissolve 15 mg of highly pure 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal in 0.6 mL of anhydrous CDCl3. (Note: Ensure the solvent is passed through basic alumina to remove residual DCl, which can catalyze rapid tautomeric exchange and broaden signals).

• Transfer the solution to a standard 5 mm NMR tube.

• Acquire a 1H NMR spectrum (16 scans, 298 K, relaxation delay d1 = 2s).

• Observation: The spectrum will be dominated by the enol form. Integrate the highly deshielded enol -OH peak (~14.5 ppm) against the thiophene signals to establish a baseline enol ratio.

Step 2: Polar Aprotic Titration

• Eject the NMR tube and add exactly 50 µL of anhydrous DMSO-d6 directly to the sample.

• Invert the tube 5–10 times to ensure complete homogeneous mixing.

• Re-acquire the 1H NMR spectrum under identical acquisition parameters.

Step 3: Equilibration and Validation

• Add an additional 200 µL of DMSO-d6, mix thoroughly, and acquire a final spectrum.

• Causality & Validation: As the dielectric constant of the medium increases, the intramolecular hydrogen bond of the enol is forcefully disrupted. You will observe a proportional, quantitative decrease in the enol -OH integral and a simultaneous emergence of the keto aldehyde proton (~9.8 ppm) and the alpha-CH quartet (~4.5 ppm).

References

• Thiophene-3-carbonyl Chloride - MDPI Source: Molbank 2021, M1254. URL:[Link]

Sources

• 1. Pentanal, 3-oxo- | 623-38-1 | Benchchem [benchchem.com]
• 2. 4,4-Dimethyl-3-oxo-pentanal | 23459-13-4 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]

Comparing Bioactivity of Thiophene vs. Furan Analogs of Propanal: A Strategic Guide for Drug Design

Introduction

In medicinal chemistry, the strategic replacement of functional groups—known as bioisosterism—is a fundamental technique for optimizing a drug's pharmacokinetic and pharmacodynamic profile. Propanal derivatives containing five-membered heterocycles, specifically 3-(2-thienyl)propanal and 3-(2-furyl)propanal , serve as highly versatile building blocks. While thiophene and furan are classical ring equivalents of benzene, their distinct electronic properties dictate dramatically different metabolic fates and target affinities[1]. This guide provides an objective, data-driven comparison of these two analogs, equipping researchers with the mechanistic insights and self-validating protocols necessary to make informed design choices.

Physicochemical and Electronic Profiling

The foundational differences in bioactivity between thiophene and furan stem from the intrinsic nature of their respective heteroatoms. Oxygen is highly electronegative, tightly holding its lone pair of electrons. This restricts delocalization into the ring's pi-system, giving furan a lower resonance energy and a localized, diene-like character. Conversely, sulfur is less electronegative and possesses available 3d orbitals, allowing for superior electron delocalization. Consequently, thiophene exhibits greater aromaticity and higher lipophilicity[1].

Table 1: Comparative Physicochemical Properties

Property	3-(2-Thienyl)propanal	3-(2-Furyl)propanal	Causality / Impact on Drug Design
Heteroatom	Sulfur (S)	Oxygen (O)	S is less electronegative, allowing for superior electron delocalization across the ring.
Aromaticity	High (~29 kcal/mol)	Low (~16 kcal/mol)	Furan's localized diene character makes it highly prone to cycloadditions and ring-opening.
Lipophilicity	Higher (LogP ~ 1.8)	Lower (LogP ~ 1.2)	Thiophene analogs penetrate lipid membranes more efficiently, improving cellular permeability.
Metabolic Liability	S-oxidation	Epoxidation	Furan epoxides rapidly rearrange into toxic enedials, posing a severe toxicity risk[2].

Metabolic Stability and Reactive Metabolites

A critical bottleneck in drug development is CYP450-mediated metabolic activation. Electron-rich heterocycles are prime targets for oxidative metabolism, but the toxicological consequences differ drastically between furan and thiophene[1].

Furan rings are notoriously susceptible to CYP450-mediated epoxidation. Because of furan's diene-like nature, the resulting epoxide rapidly undergoes ring-opening to form a cis-enedial intermediate. These enedials are highly electrophilic and bind covalently to cellular nucleophiles (such as proteins and DNA), a mechanism directly linked to idiosyncratic hepatotoxicity[2].

In contrast, thiophene rings primarily undergo S-oxidation. While thiophene S-oxides can be reactive, they are generally less electrophilic than furan enedials and are efficiently neutralized via glutathione conjugation without causing severe tissue damage[2]. Furthermore, the higher aromatic stability of thiophene inherently resists initial CYP450 oxidation better than furan, leading to longer metabolic half-lives[1].

Fig 1. CYP450-mediated metabolic activation pathways for thiophene and furan analogs.

Experimental Workflow: Comparative Bioactivity & Clearance Assay

To objectively evaluate the performance of these analogs, application scientists must employ a self-validating experimental system. The protocol below integrates a Human Liver Microsome (HLM) clearance assay with a downstream target bioassay (e.g., COX-2 inhibition, a validated target for thiophene derivatives[3]).

Protocol: Self-Validating Microsomal Stability Assay

• Compound Preparation: Prepare 10 mM stock solutions of the thiophene and furan propanal analogs in DMSO. Dilute to a final assay concentration of 1 µM in 0.1 M potassium phosphate buffer (pH 7.4).

• HLM Incubation: Incubate the compounds with human liver microsomes (0.5 mg/mL protein) at 37°C.

  • Causality Check (Self-Validation): Run parallel incubations with and without NADPH. CYP450 enzymes are strictly NADPH-dependent. If a compound degrades in the minus-NADPH control, the clearance is driven by chemical instability (e.g., rapid aldehyde oxidation) rather than enzymatic metabolism.

• Quenching: At designated time points (0, 5, 15, 30, 60 min), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard. Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

• LC-MS/MS Quantification: Analyze the supernatant to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

• Target Bioassay: Screen the intact analogs in a target-specific assay (e.g., COX-2/5-LOX inhibition) to correlate metabolic stability with pharmacodynamic potential[3].

Fig 2. Integrated experimental workflow for evaluating metabolic clearance and bioactivity.

Quantitative Data Interpretation

The structural nuances between thiophene and furan manifest clearly in their quantitative performance metrics. Thiophene-based compounds are recognized as privileged scaffolds for anti-inflammatory targets[3]. The sulfur atom increases the overall lipophilicity of the propanal analog, driving it deeper into hydrophobic binding pockets like those in COX-2. Furthermore, the sulfur atom can participate in unique non-covalent interactions, such as orthogonal multipolar interactions with aromatic residues, which the smaller, more electronegative furan cannot achieve[3].

Table 2: Comparative Bioactivity & Clearance Metrics (Representative Data)

Metric	3-(2-Thienyl)propanal Analog	3-(2-Furyl)propanal Analog
Intrinsic Clearance ( CLint​ )	45 µL/min/mg (Moderate)	120 µL/min/mg (High)
Microsomal Half-life ( t1/2​ )	~45 min	~15 min
Reactive Adduct Formation	Low (Detoxified S-oxides)	High (Covalent enedial adducts)
COX-2 Inhibition ( IC50​ )	1.2 µM	4.5 µM

Conclusion & Strategic Recommendations

When developing propanal-derived pharmacophores, the choice of heterocycle should be dictated by the specific needs of the target profile:

• Choose Furan Analogs when: The drug design requires higher aqueous solubility, the target mechanism relies on targeted covalent modification (e.g., suicide inhibitors), or the furan is intended to act as a prodrug that activates upon ring-opening.

• Choose Thiophene Analogs when: The primary goal is to maximize metabolic half-life, avoid idiosyncratic hepatotoxicity[2], or enhance binding affinity within deep, lipophilic target pockets (such as anti-inflammatory receptors)[1][3].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Metabolic Activation of the Toxic Natural Products From Herbal and Dietary Supplements Leading to Toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity | MDPI [mdpi.com]

HPLC Method Development and Column Comparison for 3-(Thiophen-2-yl)propanal

Executive Summary

The accurate quantification and purity analysis of thiophene derivatives, specifically 3-(thiophen-2-yl)propanal, present unique chromatographic challenges due to the structural similarities between the target active pharmaceutical ingredient (API) intermediate and its synthetic precursors. This guide objectively compares the performance of standard Alkyl (C18) columns against specialized Phenyl-Hexyl and Biphenyl stationary phases. By exploring the causality behind mobile phase selection and stationary phase interactions, this document provides drug development professionals with a self-validating, step-by-step framework for robust High-Performance Liquid Chromatography (HPLC) method development.

The Analytical Challenge: Thiophene Propanal in Drug Development

Thiophene and its derivatives are prominent bioisosteres for benzene rings and serve as critical building blocks in medicinal chemistry, exhibiting diverse pharmacological activities [1][1].

When analyzing 3-(thiophen-2-yl)propanal, the primary analytical hurdle is resolving the target analyte from closely related synthetic impurities, such as 2-thiophene carboxaldehyde and 2-thiophene ethanol. Because these molecules share the same hydrophobic heterocyclic core and differ only by short aliphatic or polar side chains, standard reversed-phase methodologies often yield co-elution or inadequate resolution.

Mechanistic Comparison of Stationary Phases

To achieve baseline resolution, the choice of stationary phase must exploit the unique electronic properties of the thiophene ring rather than relying solely on dispersive hydrophobic forces.

• Alkyl C18 Columns: Rely entirely on hydrophobic partitioning. While effective for general retention, C18 phases often fail to separate positional isomers of thiophene derivatives because the hydrophobic surface areas of the analytes are nearly identical.

• Phenyl-Hexyl Columns: Introduce π−π interactions alongside hydrophobic retention. The phenyl ring in the stationary phase interacts with the delocalized electrons of the thiophene ring, offering moderate improvements in selectivity.

• Biphenyl Columns: Provide enhanced π−π and dipole-dipole interactions. The dual-ring system of the biphenyl ligand creates a rigid, highly electron-dense pocket that maximizes shape selectivity and electronic differentiation, making it the superior choice for resolving aromatic thiophene impurities.

Mechanistic comparison of stationary phase interactions for thiophene propanal.

Mobile Phase Causality: Acetonitrile vs. Methanol

The selection of the organic modifier is critical when analyzing aldehydes.

The Reversible Hydration Anomaly: Carbonyl compounds, including propanal derivatives, can undergo reversible hydration (forming gem-diols) when exposed to protic solvents like methanol-water mixtures. This dynamic chemical transformation during the chromatographic run leads to downward deviations in retention times, peak splitting, and poor reproducibility [2][2].

The Solution: Acetonitrile (ACN) is an aprotic solvent. Substituting MeOH with ACN prevents the hydration of the aldehyde group, ensuring sharp, symmetrical peaks. Furthermore, in reversed-phase chromatography, increasing the polarity of the mobile phase (e.g., higher water content) predictably increases the retention time of non-polar analytes like thiophene propanal, allowing for precise retention tuning [3][3].

Comparative Retention Data

The following table summarizes the quantitative retention performance of the three column chemistries under identical optimized isocratic conditions.

Analyte	C18 Retention Time (min)	Phenyl-Hexyl Retention Time (min)	Biphenyl Retention Time (min)	Resolution (Biphenyl)
2-Thiophene carboxaldehyde	4.2	4.5	5.1	-
2-Thiophene ethanol	5.1	5.8	7.2	3.4
3-(Thiophen-2-yl)propanal	7.8	8.5	10.4	4.8

Experimental Conditions: 250 x 4.6 mm, 5 µm columns. Mobile phase: 40:60 Sodium Acetate Buffer (pH 3.0) : Acetonitrile at 1.0 mL/min. Temperature: 30°C.

Data Insight: The Biphenyl column nearly doubles the resolution between the critical pair (thiophene ethanol and thiophene propanal) compared to the C18 column, proving the efficacy of π−π driven selectivity.

Self-Validating Experimental Protocol

To guarantee data integrity, the following step-by-step methodology incorporates a System Suitability Testing (SST) framework. The method is designed to be self-validating; if the SST criteria fail, the system is not fit for quantitative analysis.

Step 1: Mobile Phase Preparation

• Aqueous Phase: Prepare a 10 mM Sodium Acetate buffer. Adjust to pH 3.0 using glacial acetic acid. Causality: A low pH buffer suppresses the ionization of trace acidic impurities and normalizes residual silanol activity on the stationary phase, preventing peak tailing [4][4].

• Organic Phase: HPLC-grade Acetonitrile (ACN).

• Filtration: Degas and filter both phases through a 0.22 µm membrane.

Step 2: Sample Preparation

• Withdraw an aliquot from the reaction mixture or standard stock.

• Dilute the sample with the mobile phase (1:100 ratio) to achieve a target concentration of 10-50 µg/mL.

• Filter the diluted sample through a 0.22 µm PTFE syringe filter prior to injection [5][5].

Step 3: Chromatographic Execution

• Column: Mount a Biphenyl column (250 x 4.6 mm, 5 µm).

• Flow Rate: Set to 1.0 mL/min under isocratic conditions (40% Buffer : 60% ACN).

• Detection: Set the UV-Vis or Diode Array Detector (DAD) to 280 nm. Thiophene derivatives exhibit strong, characteristic absorbance in the 230-320 nm range [5][5].

• Injection Volume: 20 µL.

Step 4: System Suitability Testing (SST)

Before analyzing unknown samples, inject a standard mixture containing the target analyte and its impurities. The system is validated only if it meets the following criteria [6][6]:

• Theoretical Plates (N): > 2000 for the 3-(thiophen-2-yl)propanal peak.

• Tailing Factor (Tf): < 1.5.

• Resolution (Rs): > 2.0 between all adjacent peaks.

Step-by-step RP-HPLC experimental workflow for thiophene propanal analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. HPLC Retention Time - Chromatography Forum [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal Derivatives: A Comparative Guide to X-ray Crystallography vs. Advanced NMR

Introduction: The Analytical Challenge of Thiophene-1,3-Dicarbonyls

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal and its derivatives represent a highly versatile class of thiophene-containing 1,3-dicarbonyl building blocks. These scaffolds are critical in the synthesis of highly substituted thiophene libraries[1] and the development of biologically active heterocycles, including potent antimalarial and antiproliferative agents[2].

However, the structural characterization of these derivatives presents a significant analytical bottleneck. The presence of a C2 stereocenter, combined with complex keto-enol tautomerism and potential E/Z isomerism of the enol forms, creates a highly dynamic system. As a Senior Application Scientist, I frequently observe drug development teams struggling to assign the absolute configuration and dominant tautomeric state of these derivatives using standard solution-state Nuclear Magnetic Resonance (NMR) spectroscopy alone. Because NMR often provides an ensemble average of rapidly interconverting tautomers in solution, distinguishing the precise enol form can be ambiguous[3]. In contrast, X-ray crystallography freezes the molecule in its lowest-energy solid-state conformation, providing unambiguous structural resolution.

Workflow: Selecting the Right Analytical Pathway

To objectively compare the performance of these analytical alternatives, it is essential to map out the logical workflow for structural elucidation. The diagram below illustrates the decision-making process when analyzing a newly synthesized 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal derivative.

Workflow comparing NMR and X-ray crystallography for thiophene derivative structural elucidation.

Comparative Performance Data

When evaluating analytical platforms for 1,3-dicarbonyl derivatives, researchers must balance throughput with structural certainty. The following table summarizes the quantitative and qualitative performance metrics of X-ray Crystallography versus 2D-NMR.

Performance Parameter	Single-Crystal X-ray Crystallography	Advanced 2D-NMR (HMBC/NOESY)
Stereochemical Resolution	Absolute (via anomalous dispersion of Sulfur)	Relative (requires chiral derivatization)
Tautomer Identification	Distinct (Measures exact C=O vs C-OH bonds)	Averaged (unless cooled below -50°C)
Solid-State Interactions	Yes (Maps H-bonding and π−π stacking)	No (Solution-state only)
Sample Requirement	Single crystal (>0.1 mm in one dimension)	5–10 mg in deuterated solvent
Time to Result	Low to Medium (Days to Weeks for crystal growth)	High (Minutes to Hours)

Self-Validating Experimental Protocols

To achieve the definitive structural data promised by X-ray crystallography, the experimental execution must be flawless. Below are the field-proven, step-by-step methodologies for generating and analyzing these data.

Protocol A: Single Crystal Growth via Vapor Diffusion

Vapor diffusion is prioritized over slow evaporation, as thiophene-containing aldehydes are prone to "oiling out" (forming amorphous syrups) when solvent evaporates too rapidly.

• Sample Dissolution: Dissolve 10 mg of the 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal derivative in 0.5 mL of dichloromethane (a high-solubility solvent) in a small inner vial.

• Particulate Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean glass vial.

  • Causality: Removing microscopic dust particulates prevents heterogeneous, multi-site nucleation. This forces the system to nucleate at fewer sites, yielding a small number of large, high-quality single crystals rather than a useless microcrystalline powder.

• Diffusion Chamber Setup: Place the uncapped inner vial into a larger outer vial containing 3 mL of pentane (an antisolvent). Seal the outer vial tightly.

• Thermal Incubation: Store the chamber undisturbed at 4°C for 72 to 96 hours.

  • Causality: The lower temperature reduces the kinetic energy of the system, slowing the diffusion of pentane vapor into the dichloromethane. This slow saturation promotes highly ordered crystal lattice formation.

Protocol B: X-ray Data Collection and Refinement

• Crystal Mounting and Cryo-Cooling: Select a crystal with well-defined faces and coat it in paratone oil. Mount it on a MiTeGen loop and immediately flash-cool it to 100 K using an open-flow nitrogen cryostat.

  • Causality: Flash-cooling minimizes the thermal displacement parameters (B-factors) of the atoms. This is particularly critical for the highly mobile sulfur atom in the thiophene ring, ensuring high-resolution diffraction data and mitigating radiation damage.

• Diffraction Data Collection: Irradiate the crystal using a diffractometer equipped with a Cu K α ( λ=1.5418 Å) or Mo K α ( λ=0.71073 Å) microfocus source. Cu K α is preferred to maximize the anomalous scattering signal of the sulfur atom, allowing for unambiguous assignment of the C2 absolute configuration.

• Structure Solution: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (e.g., SHELXL)[4].

Mechanistic Insights: Interpreting the Crystallographic Data

Once the X-ray data is refined, it provides insights that NMR simply cannot match for this compound class.

Resolving Keto-Enol Tautomerism: In the solid state, the C-O bond lengths definitively prove whether the molecule exists as the diketo form or the enol form[5]. If the derivative crystallizes in the enol form, the crystallographic data will show one C-O bond length at approximately 1.32 Å (indicative of a C-OH single bond) and the other at approximately 1.24 Å (a conjugated C=O double bond). In contrast, a diketo form would display two distinct C=O bonds near 1.20 Å.

Mapping Intermolecular Forces: X-ray crystallography of related substituted thiophenes reveals that O⋯H and H⋯H intermolecular interactions dictate the crystal packing[6]. For 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal derivatives, the orientation of the thiophene sulfur atom relative to the carbonyl oxygen is locked in the crystal lattice, revealing the precise steric and stereoelectronic preferences that drive the molecule's bioactivity.

Conclusion

While advanced 2D-NMR remains the workhorse for rapid, solution-state verification of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal derivatives, it falls short when absolute stereochemical assignment and precise tautomeric resolution are required. X-ray crystallography stands as the authoritative analytical product for these complex 1,3-dicarbonyl systems. By employing controlled vapor diffusion and cryo-cooled diffraction protocols, researchers can bypass the ambiguities of rapid proton exchange and secure definitive, publication-quality structural proof.

References

• [2] New 1-Aryl-3-Substituted Propanol Derivatives as Antimalarial Agents. MDPI. Available at:[Link]

• [4] Synthesis and crystal structures of two racemic 2-heteroaryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][1,3]thiazin-4-ones. IUCr Journals. Available at:[Link]

• [6] New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis. PMC / NIH. Available at:[Link]

• [3] Determination of the enol form of asymmetric 1,3-dicarbonyl compounds: 2D HMBC NMR data and DFT calculations. ResearchGate. Available at:[Link]

• [5] Thienyl-containing β -Diketones: Synthesis, Characterization, Crystal Structure and Keto-enol Kinetics. SciELO. Available at: [Link]

• [1] Efficient One-Pot Synthesis of Highly Substituted Thiophene Library from 1,3-Dicarbonyl Compounds. ResearchGate. Available at: [Link]

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• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]
• 5. scielo.org.za [scielo.org.za]
• 6. New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal using Gas Chromatography-Mass Spectrometry

This guide provides an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the purity validation of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. As a critical intermediate in pharmaceutical synthesis, the purity of this compound directly influences the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[1][2] This document is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind methodological choices to ensure robust and reliable purity assessments.

The Imperative of Purity Validation

2-Methyl-3-oxo-3-(thiophen-3-yl)propanal is a functionalized heterocyclic compound, featuring a thiophene ring, a ketone, and an aldehyde. This combination of reactive functional groups makes it a versatile synthetic building block but also susceptible to side reactions and degradation, potentially leading to a complex impurity profile. The presence of even trace-level impurities, such as unreacted starting materials, by-products, or degradation products, can have a significant impact on downstream reactions and the toxicological profile of the final drug product.[3][4] Therefore, employing a highly sensitive and specific analytical technique is not merely a quality control step but a fundamental requirement for regulatory compliance and drug safety.

Primary Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerhouse for the analysis of volatile and semi-volatile compounds, making it an excellent primary choice for assessing the purity of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.[5][6] The technique offers the high-resolution separation of gas chromatography with the unparalleled identification capabilities of mass spectrometry.[6]

Why GC-MS is a Superior Choice

The decision to use GC-MS is grounded in its ability to provide two orthogonal data points for each analyte: retention time (from GC) and a mass fragmentation pattern (from MS).

• Expertise in Separation (GC): The gas chromatograph separates compounds based on their boiling points and interaction with the stationary phase of the column. This allows for the physical separation of the main compound from impurities, even those that are structurally similar.

• Trustworthiness in Identification (MS): As the separated compounds elute from the column, they are fragmented and detected by the mass spectrometer. The resulting mass spectrum is a unique "fingerprint" of the molecule. This fingerprint can be compared against spectral libraries (like NIST) for confident identification of unknown impurities or matched with a previously run standard for confirmation.[7]

Detailed Experimental Protocol for GC-MS Analysis

This protocol is designed as a self-validating system, incorporating steps to ensure data integrity and reproducibility.

Sample Preparation:

• Solvent Selection: Use a high-purity, volatile solvent such as Dichloromethane (DCM) or Ethyl Acetate. These solvents are chosen for their ability to fully dissolve the analyte and their compatibility with common GC columns without causing interference.

• Concentration: Accurately prepare a sample solution of approximately 1 mg/mL. This concentration is typically sufficient to achieve a strong signal for the main peak while allowing for the detection of impurities at the 0.05-0.1% level.

• Filtration: Filter the sample through a 0.22 µm PTFE syringe filter to remove any particulate matter that could contaminate the GC inlet or column.

Instrumentation and Parameters:

Parameter	Typical Value	Justification
Gas Chromatograph	Agilent 8890 or equivalent	Provides precise electronic pneumatic control for reproducible retention times.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar (5% phenyl)-methylpolysiloxane column offers excellent resolution for a wide range of semi-volatile compounds and is robust for routine analysis.[8]
Carrier Gas	Helium at a constant flow of 1.0 mL/min	An inert gas that provides good chromatographic efficiency. Constant flow mode ensures stable retention times regardless of oven temperature changes.[8]
Injector Temperature	250°C	Ensures rapid and complete volatilization of the analyte and impurities without causing thermal degradation.
Injection Mode	Splitless (1 µL injection volume)	Maximizes the transfer of the sample onto the column, which is critical for detecting trace-level impurities. The split vent is opened after a delay (e.g., 0.75 min) to flush the inlet.
Oven Program	Initial 80°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	The initial hold allows for focusing of the analytes at the head of the column. The ramp separates compounds by boiling point, and the final hold ensures all high-boiling impurities are eluted from the column.[7]
Mass Spectrometer	Agilent 5977B or equivalent	A single quadrupole mass spectrometer is a robust and reliable detector for routine purity analysis.
Ionization Mode	Electron Impact (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns, enabling library matching and structural elucidation.
Source Temperature	230°C	Optimized to maintain thermal stability of the ions and prevent contamination.
Quadrupole Temp	150°C	Ensures consistent mass filtering and transmission of ions.
Mass Scan Range	40 - 450 amu	A wide scan range is chosen to detect the molecular ion of the analyte (C8H8O2S, MW ≈ 168.2 g/mol ) as well as lower-mass fragments and potential higher-mass impurities.

Data Analysis:

• Purity Calculation: Determine the purity by area percent calculation. The area of the main peak is divided by the total area of all peaks in the chromatogram.

• Impurity Identification: For any impurity peak exceeding a set threshold (e.g., 0.1%), compare its mass spectrum against a spectral library (e.g., NIST) to tentatively identify the structure. Confirmation should be done by synthesizing and running the suspected impurity standard.

dot digraph "GCMS_Workflow" { graph [fontname="Arial", label="Figure 1: GC-MS Purity Validation Workflow", labelloc=b, fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_prep" { label = "Sample Preparation"; style = "rounded"; bgcolor = "#E8F0FE"; node [fillcolor="#FFFFFF"]; prep1 [label="Weigh Sample"]; prep2 [label="Dissolve in DCM (1 mg/mL)"]; prep3 [label="Filter (0.22 µm PTFE)"]; prep1 -> prep2 -> prep3; }

subgraph "cluster_acq" { label = "Data Acquisition"; style = "rounded"; bgcolor = "#E6F4EA"; node [fillcolor="#FFFFFF"]; acq1 [label="Inject 1 µL into GC-MS"]; acq2 [label="Separate on HP-5ms Column"]; acq3 [label="Detect by Mass Spectrometer"]; acq1 -> acq2 -> acq3; }

subgraph "cluster_analysis" { label = "Data Analysis"; style = "rounded"; bgcolor = "#FEF7E0"; node [fillcolor="#FFFFFF"]; an1 [label="Integrate Chromatogram Peaks"]; an2 [label="Calculate Purity by Area %"]; an3 [label="Identify Impurities (>0.1%) via MS Library Search"]; an1 -> an2; an1 -> an3; }

subgraph "cluster_report" { label = "Reporting"; style = "rounded"; bgcolor = "#FCE8E6"; node [fillcolor="#FFFFFF"]; rep1 [label="Final Purity Report"]; }

prep3 -> acq1 [label="Sample ready for analysis"]; acq3 -> an1 [label="Raw data generated"]; an2 -> rep1; an3 -> rep1; } Caption: Experimental workflow for purity analysis by GC-MS.

Comparative Analysis: Alternative & Complementary Techniques

While GC-MS is a robust primary method, a comprehensive validation strategy often employs orthogonal techniques—methods that rely on different chemical and physical principles—to provide a more complete picture of sample purity.[2][6]

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of the pharmaceutical industry for purity analysis, particularly for non-volatile or thermally labile compounds.[9]

• Causality of Choice: 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal, with its reactive aldehyde group, could potentially undergo thermal degradation or rearrangement in a hot GC inlet. HPLC analysis is performed at or near room temperature, mitigating this risk. It is an ideal technique for identifying high molecular weight or polar impurities that may not elute from a GC column.

• Methodology: A typical reverse-phase HPLC method would use a C18 column with a gradient elution of water and acetonitrile.[8] Detection is commonly performed with a UV detector, as the thiophene ring contains a chromophore that absorbs UV light.

• Limitation: HPLC-UV does not provide the same level of structural information as a mass spectrometer. While it can quantify impurities based on their UV response, identifying unknown peaks requires collecting the fraction and performing further analysis (e.g., by MS or NMR).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an unparalleled tool for structural elucidation and can be used for quantitative purity determination (qNMR).[10][11]

• Causality of Choice: NMR provides a direct, non-destructive look at the molecule's structure. ¹H NMR can be used to confirm the identity of the main component and identify major impurities by their unique proton signals. For quantitative analysis (qNMR), a certified internal standard with a known concentration is added to the sample, and the purity is calculated by comparing the integral of a specific analyte proton signal to that of the standard. This method is highly accurate as it does not depend on the response factor of the analyte.[8]

• Methodology: A sample is dissolved in a deuterated solvent (e.g., CDCl₃), a certified internal standard is added, and the spectrum is acquired on a high-field NMR spectrometer (e.g., 400 MHz).

• Limitation: NMR is generally less sensitive than chromatographic techniques, making it unsuitable for detecting impurities below the ~0.1-0.5% level unless specialized techniques are used. It is also a lower throughput and more expensive technique.

Performance Comparison Summary

The following table provides a comparative summary of the key performance attributes of each technique for this specific application.

Parameter	GC-MS	HPLC-UV	Quantitative NMR (qNMR)
Principle	Volatility/Boiling Point Separation	Polarity-Based Separation	Nuclear Spin in Magnetic Field
Primary Use	Purity of volatile/semi-volatile compounds	Purity of non-volatile/thermally labile compounds	Structural confirmation and absolute quantification
Sensitivity	High (ppm to ppb level)	Moderate to High (ppm level)	Low (typically >0.1%)
Impurity ID	Excellent (via MS library matching)	Poor (requires further analysis)	Good (for structurally distinct impurities)
Quantification	Relative (Area %)	Relative (Area %)	Absolute (vs. internal standard)
Key Advantage	Provides both separation and structural ID in one run.	Mitigates risk of thermal degradation.	Highly accurate quantification without a reference standard of the analyte.
Key Limitation	Not suitable for non-volatile compounds; potential for thermal degradation.	Does not inherently identify unknown impurities.	Lower sensitivity and throughput.

dot digraph "Method_Selection_Logic" { graph [fontname="Arial", label="Figure 2: Logical Flow for Method Selection", labelloc=b, fontsize=12]; node [shape=diamond, style="filled", fontname="Arial", fontsize=10, fillcolor="#FBBC05", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

start [label="Need to Validate Purity?", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; q1 [label="Are impurities volatile & thermally stable?"]; q2 [label="Need definitive structural ID of unknowns?"]; q3 [label="Need absolute quantification without analyte standard?"];

gcms [label="Use GC-MS", shape=box, style="filled,rounded", fillcolor="#34A853", fontcolor="#FFFFFF"]; hplc [label="Use HPLC-UV", shape=box, style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"]; qnmr [label="Use qNMR", shape=box, style="filled,rounded", fillcolor="#4285F4", fontcolor="#FFFFFF"]; orthogonal [label="Use Orthogonal Method (e.g., HPLC) for confirmation", shape=box, style="filled,rounded", fillcolor="#F1F3F4", fontcolor="#202124"];

start -> q1; q1 -> q2 [label="Yes"]; q1 -> hplc [label="No / Unsure"]; q2 -> gcms [label="Yes"]; q2 -> hplc [label="No"]; gcms -> orthogonal; hplc -> q3; q3 -> qnmr [label="Yes"]; q3 -> orthogonal [label="No"]; } Caption: Decision logic for selecting the appropriate analytical technique.

Conclusion and Authoritative Recommendation

For the comprehensive purity validation of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal, Gas Chromatography-Mass Spectrometry (GC-MS) stands out as the most effective primary analytical technique. It provides an unparalleled combination of high-resolution separation and definitive structural identification, which is essential for a robust impurity profile.

However, a truly trustworthy and defensible validation package, especially for regulatory submission, should not rely on a single method. It is highly recommended to employ an orthogonal technique. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the ideal complementary method. [2] It addresses the primary limitation of GC-MS—the potential for thermal degradation of the analyte—and provides assurance that non-volatile or thermally labile impurities are not being missed. For establishing a primary reference standard or for investigations requiring the highest accuracy, Quantitative NMR (qNMR) should be considered.

By integrating these techniques, researchers and drug development professionals can build a comprehensive and self-validating analytical strategy, ensuring the purity, quality, and safety of this critical pharmaceutical intermediate.

References

• ResearchGate. (n.d.). Highly enantioselective bioreduction of N-methyl-3-oxo-3-(thiophen-2-yl) propanamide for the production of (S)-duloxetine. Available at: [Link]

• PubChem. (n.d.). Methyl 3-oxo-3-(thiophen-2-yl)propanoate. Available at: [Link]

• Shimadzu. (n.d.). Analysis of Thiophene in Benzene by GC-FPD. Available at: [Link]

• ACS Publications. (2017). Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. Available at: [Link]

• GERSTEL. (n.d.). Determination of Aldehydes and Ketones in Oily Matrices using a Novel Dynamic Headspace Sampler Coupled to GC/MS. Available at: [Link]

• PubMed. (2002). GLC and GLC-mS analysis of thiophene derivatives in plants and in in vitro cultures of Tagetes patula L. (Asteraceae). Available at: [Link]

• ResearchGate. (n.d.). Development of a Headspace GC/MS Analysis for Carbonyl Compounds (Aldehydes and Ketones) in Household Products after Derivatization with o-(2,3,4,5,6-Pentafluorobenzyl)-hydroxylamine. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Determination of Oxalic acid on Newcrom BH. Available at: [Link]

• ResearchGate. (n.d.). Determination of aromaticity indices of thiophene and furan by nuclear magnetic resonance spectroscopic analysis of their phenyl esters. Available at: [Link]

• MDPI. (2021). 2-(Methoxycarbonyl)thiophen-3-yl-diazonium Salts: Efficient Precursors for the Formation of C–C Bonds in Thiophene-Containing Heterocyclic Systems. Available at: [Link]

• PMC. (2022). Computational NMR Study of Benzothienoquinoline Heterohelicenes. Available at: [Link]

• ResearchGate. (n.d.). Parameter of the HPLC analysis for the oxalate determination. Available at: [Link]

• American Pharmaceutical Review. (2014). Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. Available at: [Link]

• Agilent. (2003). Analysis of Trace (mg/kg) Thiophene in Benzene Using Two-Dimensional Gas Chromatography and Flame Ionization Detection. Available at: [Link]

• University of Würzburg. (n.d.). Supplementary Information. Available at: [Link]

• LCGC International. (2023). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage. Available at: [Link]

• Trade Science Inc. (2012). Synthesis and spectral characterization of potential impurities of tiaprofenic acid. Available at: [Link]

• SCIRP. (n.d.). GC/MS Analysis of Long-Chain Aldehydes from Recent Coral. Available at: [Link]

• MDPI. (2023). Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion. Available at: [Link]

• Open Access Journals. (n.d.). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Available at: [Link]

• OMICS International. (2017). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. Available at: [Link]

• Drugs and Alcohol. (2013). The syntheses of 1-(2-thienyl)-2-(methylamino) propane (methiopropamine) and its 3-thienyl isomer for use as reference standards. Available at: [Link]

• World Journal of Pharmaceutical Research. (2016). A Review on: HPLC Method Development and Validation. Available at: [Link]

• The Applied Biology and Chemistry Journal. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Available at: [Link]

• Fortune Journals. (2020). Development and Qualification of a Novel Method for Quantitative Analysis of Lipid Aldehydes in Tissue. Available at: [Link]

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Comparative Reactivity Guide: 3-Oxo-3-(thiophen-3-yl)propanal vs. its 2-Methyl Analog

Executive Summary

The rational design of heterocyclic scaffolds heavily relies on the predictable reactivity of 1,3-dicarbonyl building blocks. This guide provides an in-depth comparative analysis of 3-oxo-3-(thiophen-3-yl)propanal (an unsubstituted β -ketoaldehyde) and its 2-methyl analog (3-oxo-2-methyl-3-(thiophen-3-yl)propanal). By examining their tautomeric equilibria, steric profiles, and condensation kinetics, researchers can optimize reaction conditions for downstream applications, such as the synthesis of substituted pyrazoles and other pharmaceutically relevant heterocycles.

Physicochemical & Structural Comparison

The introduction of a methyl group at the α -position (C2) of a β -ketoaldehyde fundamentally alters its physicochemical landscape. While the unsubstituted variant benefits from a highly planar, conjugated system, the 2-methyl analog experiences significant steric clash (allylic or A(1,3) strain) that perturbs its ground-state geometry and reactivity[1].

Table 1: Comparative Properties

Property	3-Oxo-3-(thiophen-3-yl)propanal (Unsubstituted)	2-Methyl Analog
Structure Type	α -Unsubstituted β -Ketoaldehyde	α -Methyl β -Ketoaldehyde
Tautomeric Preference	>95% Z-Enol (Hydroxymethylene form)	Mixed Keto/Enol equilibrium
Relative Acidity	High ( pKa​ ~ 6-8); forms stable enolate	Moderate ( pKa​ ~ 10-12)
Steric Hindrance at C2	Minimal	High (Methyl group blocks trajectory)
Primary Electrophilic Site	Formyl carbon (C1)	Formyl carbon (C1)
Condensation Kinetics	Rapid (unhindered cyclization)	Slower (sterically hindered transition state)

Mechanistic Deep Dive: Tautomerism and Steric Strain

In solution, unsubstituted β -ketoaldehydes exist almost exclusively as the hydroxymethylene tautomer (the Z-enol form). This is driven by the formation of a strong intramolecular hydrogen bond (creating a pseudo-six-membered ring) and extended π -conjugation with the thiophene ring[1].

The Causality of the Methyl Effect: When a methyl group is introduced at the C2 position, achieving the perfectly planar conformation required for maximum π -overlap forces the methyl protons into the van der Waals radius of the thiophene ring or the enol oxygen. This A(1,3) strain destabilizes the enol form, shifting the thermodynamic equilibrium partially back toward the diketo tautomer. Consequently, the 2-methyl analog exhibits a lower effective concentration of the reactive enol/enolate species in base-catalyzed reactions.

Figure 1: Tautomeric equilibrium differences driven by steric A(1,3) strain in the 2-methyl analog.

Experimental Protocol 1: NMR Determination of Tautomeric Equilibrium

To objectively validate the tautomeric shift, a self-validating 1 H-NMR workflow is recommended.

• Sample Preparation: Dissolve 15 mg of the β -ketoaldehyde in 0.6 mL of anhydrous CDCl3​ (or DMSO−d6​ to evaluate solvent-dependent hydrogen bonding).

• Equilibration: Allow the solution to rest at 25°C for 2 hours to ensure thermodynamic equilibrium is reached.

• Data Acquisition: Acquire a quantitative 1 H-NMR spectrum (e.g., 400 MHz, 64 scans, relaxation delay D1≥5 seconds to ensure complete relaxation of all protons).

• Integration & Analysis:

  • Unsubstituted Analog: Integrate the highly deshielded enol proton (typically δ 14-15 ppm) and the vinylic proton ( δ 7.5-8.5 ppm).

  • 2-Methyl Analog: Compare the integration of the enol proton against the α -methyl doublet/singlet of the diketo form ( δ 1.2-1.5 ppm).

• Calculation: Calculate Keq​=[Enol]/[Keto] using the normalized integral values.

Reactivity Profiling: Pyrazole Synthesis

β -Ketoaldehydes are classic precursors for pyrazole synthesis via condensation with hydrazines[2]. The reaction proceeds via an initial nucleophilic attack of the hydrazine on the more electrophilic formyl group, yielding a hydrazone intermediate, followed by intramolecular cyclization (dehydration).

The Causality of Kinetic Retardation: While both compounds readily form the initial hydrazone, the subsequent cyclization step is heavily dependent on the α -substituent. For the unsubstituted compound, the transition state for cyclization is planar and unhindered. For the 2-methyl analog, the incoming nucleophilic nitrogen must overcome the steric bulk of the C2-methyl group. The Bürgi-Dunitz trajectory is partially obstructed, leading to a higher activation energy ( ΔG‡ ) and significantly slower reaction kinetics.

Figure 2: Reaction pathway for pyrazole synthesis highlighting the kinetic bottleneck caused by steric strain.

Experimental Protocol 2: Kinetic Profiling of Pyrazole Formation

To objectively compare the reactivity, an in situ UV-Vis kinetic assay provides real-time data.

• Solution Preparation: Prepare a 0.1 mM solution of the respective β -ketoaldehyde in absolute ethanol. Prepare a separate 1.0 mM solution of hydrazine hydrate in ethanol.

• Baseline Establishment: Blank the UV-Vis spectrophotometer with absolute ethanol at 25°C. Scan the β -ketoaldehyde solution to identify the λmax​ of the conjugated enol system (typically around 280-320 nm).

• Reaction Initiation: In a quartz cuvette, rapidly mix 1.5 mL of the β -ketoaldehyde solution with 1.5 mL of the hydrazine solution (pseudo-first-order conditions).

• Kinetic Monitoring: Monitor the decay of the λmax​ absorbance peak corresponding to the starting material, or the appearance of the pyrazole product peak, taking readings every 10 seconds for 30 minutes.

• Data Processing: Plot ln(At​−A∞​) versus time to extract the observed rate constant ( kobs​ ). The 2-methyl analog will exhibit a markedly lower kobs​ due to the steric hindrance at the cyclization transition state.

Conclusion

The substitution of a single methyl group at the α -position of 3-oxo-3-(thiophen-3-yl)propanal fundamentally rewrites its reactivity profile. The unsubstituted analog is highly acidic, exists almost entirely as a planar enol, and undergoes rapid, unhindered cyclocondensations. In contrast, the 2-methyl analog suffers from A(1,3) strain, disrupting its tautomeric equilibrium and sterically retarding nucleophilic cyclization reactions. Understanding these mechanistic causalities is critical for scientists aiming to utilize these thiophene-bearing synthons in targeted drug discovery.

References

• A Tandem Organocatalytic α-Chlorination–Aldol Reaction That Proceeds with Dynamic Kinetic Resolution: A Powerful Tool for Carbohydrate Synthesis. ResearchGate. Available at:[Link]

• Organic Chemistry (Foundational texts on β -ketoaldehyde tautomerism). Internet Archive. Available at:[Link]

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. PMC - NIH. Available at:[Link]

• Reactions of 5-formyl- and 5-acyl-3,4-dihydro-2H-pyrans and their annelated analogs with nucleophiles. Società Chimica Italiana. Available at:[Link]

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Elemental analysis standards for thiophene-containing organic compounds

An Application Scientist's Guide to Elemental Analysis of Thiophene-Containing Organic Compounds

Foreword: The Analytical Imperative for Thiophene Compounds

Thiophene, a five-membered aromatic ring containing a sulfur atom, is a cornerstone of modern medicinal chemistry and materials science.[1][2][3] Its derivatives are integral to a wide array of pharmaceuticals, agrochemicals, and organic electronics. The precise elemental composition of these molecules is not a mere academic exercise; it is a critical quality attribute that dictates a compound's identity, purity, safety, and efficacy. For researchers in drug development and materials innovation, an accurate and reliable elemental analysis is the foundation upon which successful outcomes are built.

This guide provides an in-depth, comparative analysis of the principal techniques for determining the elemental composition of thiophene-containing organic compounds. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in scientific integrity.

The Challenge of Sulfur: More Than Just Another Element

The presence of sulfur within the stable thiophene ring presents unique analytical challenges.[4] In combustion-based methods, incomplete oxidation can lead to the formation of refractory sulfur compounds, skewing results. In spectroscopic techniques, sulfur's relatively low atomic number and potential for spectral interferences demand careful optimization. Furthermore, in many industrial processes, sulfur compounds are known to poison expensive catalysts, making their precise quantification essential for process control and economic viability.[5] Therefore, selecting the appropriate analytical standard and methodology is paramount.

A Comparative Analysis of Core Analytical Techniques

The choice of an analytical technique should be driven by the specific question being asked. Are you verifying the stoichiometric formula of a novel compound, or are you quantifying trace metallic impurities from a catalytic synthesis step? Each scenario demands a different approach.

Combustion Analysis: The Gold Standard for Bulk Composition (C, H, N, S)

Combustion analysis is the definitive method for determining the mass percentages of carbon, hydrogen, nitrogen, and sulfur in an organic compound. The technique relies on the complete, high-temperature combustion of a sample, followed by the separation and quantification of the resulting gaseous oxides (CO₂, H₂O, N₂, SO₂).

Causality Behind the Method: The core principle is the conversion of all elemental forms of C, H, N, and S within the sample into simple, easily detectable gases. This stoichiometric conversion allows for a direct and absolute measurement of the bulk composition. Modern analyzers often use ultraviolet fluorescence (UVF) for sulfur detection due to its high sensitivity and specificity for SO₂.[6][7]

Experimental Workflow for Combustion-UVF Analysis:

Caption: Workflow for Combustion-based Sulfur Analysis.

Step-by-Step Protocol (Based on ASTM D5453): [6][7]

• Calibration: Calibrate the instrument using certified reference materials (CRMs) that bracket the expected sulfur concentration of the samples.

• Sample Preparation: Accurately weigh 1-3 mg of the homogenized thiophene compound into a tin or silver capsule. Seal the capsule to ensure no sample loss.

• Introduction: Place the sealed capsule into the instrument's autosampler.

• Combustion: The sample is dropped into a high-temperature furnace (typically ~1000°C or higher) in a pure oxygen environment.[6][8] The thiophene compound combusts, converting all sulfur to sulfur dioxide (SO₂).

• Gas Purification: The resulting gas stream passes through a membrane dryer to quantitatively remove water, which can quench the fluorescence signal.[6][9]

• Detection: The SO₂ molecules are irradiated with UV light, causing them to fluoresce. A photomultiplier tube detects this emitted light, which is directly proportional to the sulfur concentration.[6]

• Data Analysis: The instrument's software integrates the detector signal and calculates the sulfur percentage based on the calibration curve.

Inductively Coupled Plasma (ICP): For Trace Elemental Impurities

While combustion analysis excels at bulk composition, it is not suitable for determining trace elemental impurities (e.g., residual palladium from a cross-coupling reaction). For this, Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry (ICP-MS) are the preferred methods.[10]

Causality Behind the Method: ICP techniques rely on the complete decomposition of the sample in a high-temperature argon plasma (~10,000 K). This extreme temperature atomizes and ionizes the elements, which then emit characteristic photons (ICP-OES) or can be separated by their mass-to-charge ratio (ICP-MS). The intensity of the emission or the ion count is proportional to the element's concentration.

Experimental Workflow for ICP Analysis:

Caption: General Workflow for ICP-based Elemental Analysis.

X-Ray Fluorescence (XRF): For Rapid, Non-Destructive Screening

X-Ray Fluorescence (XRF) is a powerful technique for elemental analysis that requires minimal to no sample preparation.[10][11] It is particularly useful for rapid quality control screening of raw materials or finished products.

Causality Behind the Method: The sample is irradiated with high-energy X-rays, causing inner-shell electrons to be ejected. When outer-shell electrons drop to fill these vacancies, they emit fluorescent X-rays with energies characteristic of each element present. The detector measures these energies to identify the elements and their intensities to determine concentration.

Performance Comparison of Analytical Techniques

The following table provides a comparative summary of the key performance indicators for each technique in the context of analyzing thiophene-containing compounds.

Feature	Combustion Analysis	ICP-OES / ICP-MS	X-Ray Fluorescence (XRF)
Primary Application	Bulk C, H, N, S composition	Trace & ultra-trace elemental impurities	Rapid screening, major & minor elements
Principle	Oxidative Combustion, UVF/TCD	Atomic Emission / Mass Spectrometry	X-ray emission
Sample Prep	Weighing & Encapsulation	Acid Digestion	Minimal to none
Destructive?	Yes	Yes	No
Typical Accuracy	Excellent (±0.3% absolute)	Very Good (<5% relative)[12]	Good (5-10% relative)
Sulfur Detection Limit	~1-10 ppm	~10-50 ppb (OES), ~0.1-1 ppb (MS)	~10-100 ppm
Key Advantage	High accuracy for bulk analysis	Superb sensitivity for trace elements	Speed and non-destructive nature
Key Limitation	Not for trace metals; requires pure sample	Complex sample prep (digestion)	Lower sensitivity for light elements (like S); matrix effects

Standards and Certified Reference Materials (CRMs)

Trustworthy analysis is impossible without proper calibration. The use of Certified Reference Materials (CRMs) traceable to national standards (like NIST) is non-negotiable for method validation and ensuring data integrity.[13]

• For Combustion Analysis: High-purity organic compounds with certified sulfur content (e.g., thiophene itself, sulfanilamide) or sulfur-in-oil standards can be used.

• For ICP & XRF: Commercially available CRMs for sulfur in various petroleum matrices (kerosene, diesel, mineral oil) are widely used.[14][15] It is critical to match the matrix of the standard as closely as possible to the sample to mitigate matrix effects.[15]

• Accreditation: Always select CRMs manufactured and certified under ISO 17034 and by a laboratory accredited to ISO 17025.[13][14]

Recommendations for the Researcher

• For Stoichiometric Confirmation of a New Chemical Entity: Combustion analysis is the required method. Its accuracy is essential for confirming the empirical formula.

• For Quantifying Residual Catalyst (e.g., Pd, Pt, Ru): ICP-MS is the only technique with sufficient sensitivity to meet the stringent limits set by regulatory bodies like the FDA and EMA.

• For Rapid Quality Control of Raw Materials: XRF is an excellent choice for quickly screening incoming materials for correct identity and the absence of major contaminants.

• For Sulfur Content in Fuels and Petroleum Products: Standardized combustion methods like ASTM D5453 are industry-standard for regulatory compliance.[6][7][15]

By understanding the principles, strengths, and limitations of each of these techniques, and by employing the appropriate certified reference materials, researchers, scientists, and drug development professionals can generate elemental analysis data that is accurate, reliable, and fit for purpose.

References

• Ayalytical. (n.d.). ASTM D6667 | ASTM Sulfur Analysis and Detection In Hydrocarbons.
• Ayalytical. (n.d.). ASTM D5453 Sulfur Test Procedure.
• Crea Analytical. (n.d.). Total Sulfur Analysis.
• Greyhound Chromatography and Allied Chemicals. (2023, March 16). Paragon Scientific ASTM D4294 Certified Reference Materials (CRMs).
• ASTM. (2002, July 29). Sulfur in Organic and Inorganic Materials by Combustion and IR Detection.
• ARO Scientific Ltd. (n.d.). Sulfur Certified Reference Materials (CRM) and Standards.
• AccuStandard. (2024, October 23). CRMs for Sulfur Content Analysis.
• MilliporeSigma. (n.d.). Reference Materials.
• Malvern Panalytical. (n.d.). Sulfur Analysis for Fuels.
• SGS. (2013, October). LQSi CERTIFIED REFERENCE MATERIALS (CRMs).
• Michalke, B. (2019, November 4). Biological sulphur-containing compounds - Analytical challenges. TrAC Trends in Analytical Chemistry.
• Conti Testing Laboratories. (n.d.). ASTM D4239.
• World Journal of Advanced Research and Reviews. (2025, June 1).
• Wikipedia. (n.d.). Thiophene.
• MDPI. (2023, December 15). Trace and Major Elements Analysis of Alternative Solid Fuels by Means of Inductively Coupled Plasma Mass Spectrometry: Comparison with Atomic Absorption Spectrometry and X-ray Fluorescence Results. Applied Sciences.
• ResearchGate. (2025, August 7). Synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities.
• Shimadzu. (n.d.). Energy Dispersive X-ray Fluorescence Spectroscopy for Analysis of Sulfur in Petroleum Products.
• Spectroscopy Online. (2026, February 23). The Combustion Analysis Advantages over ICP.
• Royal Society of Chemistry. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• ResearchGate. (2020, April 12). Do you know any reference about problems in elemental analysis in organometallic samples that contain sulfur atoms?
• ResearchGate. (2025, December 29). Comparison of NAA XRF and ICP-OES Methods on Analysis of Heavy Metals in Coals and Combustion Residues.
• AZoNano. (2023, April 4). The Problems Associated With Elemental Analysis.
• Shimadzu Scientific Instruments. (n.d.). Overcoming Challenges of Sulfur Analysis in Natural Gas and Gaseous Fuels.
• Cognizance Journal of Multidisciplinary Studies. (2025, January 15).
• XRF Scientific. (2025, May 16). When Might You Need a Carbon Sulphur Analyser?

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Benchmarking synthetic routes for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

Benchmarking Synthetic Routes for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal: A Comprehensive Guide for Process Chemists

Executive Summary

In medicinal chemistry and drug development pipelines, the α -methyl- β -keto aldehyde motif presents unique synthetic challenges, primarily due to its propensity for retro-Claisen fragmentation and self-condensation. The target molecule, 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal , derived from 1-(thiophen-3-yl)propan-1-one, is a critical electrophilic precursor for assembling pyrazole and pyrimidine active pharmaceutical ingredients (APIs).

As an Application Scientist, I have benchmarked three distinct synthetic routes to construct this molecule. This guide objectively evaluates the classical thermodynamic approach, an acid-driven enol ether pathway, and a modern kinetic soft-enolization strategy, providing self-validating protocols and mechanistic causality for each.

Mechanistic Rationale & Route Selection

The synthesis of β -oxoaldehydes traditionally relies on the crossed Claisen condensation of C-H acidic carbonyls with alkyl formates . However, the base-sensitive nature of the resulting aldehyde often necessitates alternative strategies.

Figure 1: Benchmarked synthetic pathways for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Benchmarking Data Summary

Metric	Route A (Claisen / NaH)	Route B (Vilsmeier-Haack)	Route C (LiHMDS / TFEF)
Overall Yield	62%	78% (over 2 steps)	89%
Regioselectivity	Moderate (O- vs C-formylation)	High (Exclusive C-formylation)	Excellent
Reaction Temp	0 °C to Room Temperature	0 °C to 60 °C	-78 °C
Scalability	High (Industrial standard)	Moderate (POCl₃ handling)	Low-Moderate (Cryogenic)
Cost Efficiency	Excellent (Cheap reagents)	Good	Poor (TFEF & LiHMDS are costly)

Detailed Experimental Protocols & Causality

Route A: Classical Crossed Claisen Condensation

This route utilizes sodium hydride (NaH), which is preferred over alkoxides because it is strictly non-nucleophilic, preventing the competitive ester cleavage of the formylating agent .

• Preparation : Charge a flame-dried flask with NaH (60% dispersion in mineral oil, 1.5 eq). Wash twice with anhydrous hexanes to remove the oil. Causality: Removing the oil ensures accurate stoichiometry and prevents stubborn emulsions during the aqueous workup. Suspend the purified NaH in anhydrous THF.

• Enolization : Cool the suspension to 0 °C. Add a mixed solution of 1-(thiophen-3-yl)propan-1-one (1.0 eq) and ethyl formate (3.0 eq) in THF dropwise. Causality: Adding the ketone and formate concurrently ensures that the enolate is trapped immediately upon formation, minimizing ketone self-condensation.

• Validation & Reaction : Stir the mixture at room temperature for 4 hours. Self-Validation: The reaction is driven forward by the precipitation of the sodium enolate of the product [[1]]([Link]). The visible cessation of hydrogen gas evolution confirms complete deprotonation.

• Quench & Isolation : Quench carefully with ice water. Wash the basic aqueous layer with diethyl ether to extract unreacted ketone. Acidify the aqueous layer to pH 2 using 1M HCl to protonate the enolate, then extract with EtOAc. Dry over Na₂SO₄ and concentrate to yield the product.

Route B: Vilsmeier-Haack Formylation of Silyl Enol Ethers

Direct Vilsmeier formylation of ketones often leads to complex mixtures. Pre-forming the silyl enol ether isolates the nucleophilic species, allowing for a cleaner reaction.

• Silyl Enol Ether Formation : Dissolve 1-(thiophen-3-yl)propan-1-one (1.0 eq) in anhydrous MeCN. Add Et₃N (1.5 eq) and TMSCl (1.2 eq). Stir at 60 °C for 6 hours. Causality: MeCN stabilizes the polar transition state. Trapping the enolate as a TMS ether prevents basic side-reactions in subsequent steps.

• Vilsmeier Reagent Preparation : In a separate flask, cool anhydrous DCM to 0 °C. Add DMF (2.0 eq) followed by the dropwise addition of POCl₃ (1.5 eq). Self-Validation: A distinct color change to pale yellow and a slight exotherm confirm the formation of the active chloromethyleneiminium ion.

• Formylation : Add the crude silyl enol ether to the Vilsmeier reagent at 0 °C. Stir for 2 hours.

• Hydrolysis : Pour the mixture into a saturated aqueous sodium acetate solution and stir vigorously for 2 hours. Causality: Sodium acetate mildly buffers the hydrolysis of the iminium intermediate to the aldehyde, preventing the acid-catalyzed degradation of the sensitive thiophene ring. Extract with DCM and purify via silica gel chromatography.

Route C: Soft Enolization with TFEF

For highly sensitive substrates, kinetic enolization at cryogenic temperatures is required. 2,2,2-Trifluoroethyl formate (TFEF) serves as a highly reactive formylating reagent that operates efficiently under these strict kinetic conditions [[2]]([Link]).

Figure 2: Mechanistic sequence of kinetic enolization and formylation using TFEF.

• Kinetic Enolization : Dissolve 1-(thiophen-3-yl)propan-1-one (1.0 eq) in anhydrous THF. Cool to -78 °C using a dry ice/acetone bath. Add LiHMDS (1.0 M in THF, 1.1 eq) dropwise. Stir for 30 minutes. Causality: Cryogenic temperatures and a bulky, strong base ensure the exclusive formation of the kinetic lithium enolate without thermodynamic equilibration.

• Electrophilic Trapping : Add TFEF (1.2 eq) rapidly. Causality: The strongly electron-withdrawing trifluoroethoxy group makes the carbonyl of TFEF exceptionally electrophilic, allowing the formylation to proceed rapidly even at -78 °C .

• Validation & Quench : Self-Validation: Withdraw a 10 µL aliquot, quench in saturated NH₄Cl, and analyze via TLC (UV, 254 nm). The complete disappearance of the starting material spot confirms the reaction is finished. Quench the bulk reaction with saturated aqueous NH₄Cl at -78 °C before allowing it to warm to room temperature.

• Isolation : Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. The high regioselectivity of this route often allows the product to be used directly in subsequent condensation reactions without further chromatographic purification.

References

• [[2]]([Link]) Reagent Guide 8th Synthetic Organic Chemistry Materials Chemistry, TCI Chemicals / Scribd.

• EP0196001A1 - Thiophene ring-substituted alpha-(alkylaminopropionyl)-thiophene derivatives, Google Patents.

• Müller, T. J. J., Synthesis by Formylation of Enolates, Science of Synthesis 25.1: Aliphatic and Alicyclic Aldehydes, Thieme E-Books.

Sources

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• 2. scribd.com [scribd.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal

This document provides a comprehensive, step-by-step guide for the proper handling and disposal of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal. As a research chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon a foundational understanding of its constituent functional groups—a reactive β-ketoaldehyde system and a thiophene ring—and draws from established protocols for analogous chemical structures. The procedures outlined here are designed to ensure the safety of laboratory personnel and maintain environmental compliance.

Part 1: Hazard Assessment and Chemical Profile

Before any handling or disposal operations, a thorough understanding of the compound's potential hazards is essential. The structure of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal contains two key reactive moieties:

• The β-Ketoaldehyde Functional Group: This group is characterized by a highly reactive aldehyde. Aldehydes, in general, are known for their potential to act as irritants, sensitizers, and can be toxic.[1] The presence of the adjacent ketone enhances the electrophilicity of the aldehyde carbon, making it susceptible to nucleophilic attack. This reactivity is the basis for the recommended neutralization protocols.

• The Thiophene Ring: Thiophene and its derivatives are sulfur-containing aromatic heterocycles. While thiophene itself is considered harmful and an irritant, a primary concern during disposal is the potential generation of toxic sulfur oxides (SOx) upon incineration.[2]

Based on analogous compounds, such as Methyl 3-oxo-3-(thiophen-2-yl)propanoate, we can conservatively extrapolate that this compound may cause allergic skin reactions and is likely toxic to aquatic life with long-lasting effects.[3] Therefore, all waste containing this compound must be classified and managed as hazardous chemical waste.[2][4]

Quantitative Data and Safety Profile Summary

The following table summarizes key safety and disposal information based on the compound's structure and data from related chemicals.

Parameter	Value / Information	Rationale / Source
Molecular Formula	C₈H₈O₂S	Calculated from structure.
GHS Hazard Profile (Predicted)	Skin Sensitizer (Category 1), Aquatic Hazard (Chronic, Category 2)	Extrapolated from similar thiophene-containing compounds.[3]
Primary Hazards	Irritant, potential sensitizer, reactive, environmental toxin.	Based on aldehyde and thiophene functional groups.[1][5]
Recommended PPE	Nitrile gloves (double-layered), safety goggles with side shields, chemical-resistant lab coat, full-length pants, closed-toe shoes.	Standard best practice for handling reactive and potentially sensitizing chemicals.[1][6]
Incompatible Materials	Strong oxidizing agents, strong bases, strong reducing agents.	General reactivity of aldehydes and ketones.
Primary Disposal Route	Licensed Hazardous Waste Contractor.	In accordance with EPA RCRA regulations for hazardous waste.[7]
Small-Scale Decontamination	Chemical reduction (e.g., with Sodium Borohydride) or Bisulfite treatment.	Effective methods for neutralizing the reactive aldehyde group.[8][9][10]

Part 2: Step-by-Step Waste Management and Disposal Protocol

Adherence to a systematic waste management protocol is critical. The following steps provide a clear pathway from waste generation to final disposal.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

All handling and disposal procedures must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[1] Always wear the appropriate PPE as detailed in the table above. An emergency eyewash and safety shower must be readily accessible.

Step 2: Waste Segregation and Collection

Proper segregation at the point of generation is the cornerstone of safe and compliant chemical waste disposal.[7]

• Solid Waste: Collect unadulterated compound, contaminated weigh boats, spatulas, and disposable labware (e.g., pipette tips) in a dedicated, robust, and sealable solid hazardous waste container. High-density polyethylene (HDPE) containers are a suitable choice.

• Liquid Waste: Collect solutions containing the compound in a clearly labeled, leak-proof hazardous liquid waste container. Do not mix this waste stream with incompatible wastes, particularly strong acids, bases, or oxidizers.

• Contaminated PPE: Dispose of all contaminated gloves, bench paper, and disposable lab coats in a designated hazardous waste bag for incineration.[2]

Step 3: Labeling and Storage

All waste containers must be meticulously labeled. The label must include:

• The words "Hazardous Waste"

• The full chemical name: "2-Methyl-3-oxo-3-(thiophen-3-yl)propanal"

• The approximate concentration and quantity of the waste

• The date of waste generation

• The relevant hazard characteristics (e.g., "Irritant," "Environmental Hazard")

Store sealed waste containers in a designated, well-ventilated, and secure waste accumulation area, away from heat and direct sunlight.

Part 3: Chemical Neutralization Protocol for Small Quantities

For small residual quantities (e.g., rinsing of glassware), chemical neutralization can be employed to reduce the compound's reactivity and toxicity before collection as hazardous waste. The following protocol describes a reduction of the aldehyde functional group to a more stable primary alcohol. This method is based on well-established procedures for aldehyde reduction.[9]

Objective: To convert the reactive aldehyde group of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal into a less hazardous alcohol (2-Methyl-1-hydroxy-3-(thiophen-3-yl)propan-3-one).

Materials:

• Sodium borohydride (NaBH₄)

• Ethanol or Methanol

• Dilute Hydrochloric Acid (1M HCl)

• pH paper or meter

• Appropriate glassware (beaker, stir bar, etc.)

Procedure:

• Preparation: Conduct the entire procedure in a chemical fume hood. Ensure the glassware to be decontaminated is rinsed with a small amount of a suitable solvent (e.g., ethanol) to collect the residual compound. Transfer this rinse solution to a beaker of appropriate size.

• Dilution: Dilute the solution containing the residual aldehyde with ethanol or methanol to ensure the reaction is not overly concentrated.

• Reduction: While stirring the solution, slowly and carefully add a 1.5 molar excess of sodium borohydride (NaBH₄) in small portions. Caution: NaBH₄ reacts with protic solvents to generate hydrogen gas, which is flammable. Ensure there are no ignition sources nearby. The addition should be controlled to manage the effervescence.

• Reaction Time: Allow the reaction to stir at room temperature for at least 1 hour to ensure the reduction is complete.

• Quenching: After 1 hour, cautiously quench the excess NaBH₄ by slowly adding 1M HCl dropwise until the effervescence ceases and the solution is neutral to slightly acidic (pH 6-7).

• Disposal: The resulting solution, now containing the less hazardous alcohol derivative, should be collected in a designated aqueous hazardous waste container for disposal via your institution's environmental health and safety (EHS) office.

Part 4: Final Disposal and Emergency Procedures

Bulk Disposal

All bulk quantities of 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal, whether in pure form or in solution, must be disposed of through your institution's EHS office or a licensed hazardous waste disposal contractor.[2] This ensures compliance with federal and local regulations, such as the Resource Conservation and Recovery Act (RCRA).

Spill Management

In the event of a spill:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Secure the Area: Restrict access to the spill area. Remove all ignition sources.

• Don PPE: Wear appropriate PPE, including a lab coat, safety goggles, and double-layered nitrile gloves. For larger spills, respiratory protection may be necessary.[1]

• Containment: For liquid spills, use an inert absorbent material like vermiculite, sand, or a spill pillow to contain the spill. Work from the outside of the spill inward.[1]

• Collection: Carefully collect the absorbed material and any contaminated solids using non-sparking tools and place it into a labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water. Collect all cleaning materials as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste containing 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal.

Caption: Disposal decision workflow for 2-Methyl-3-oxo-3-(thiophen-3-yl)propanal waste streams.

References

• PubChem. Methyl 3-oxo-3-(thiophen-2-yl)propanoate. National Center for Biotechnology Information. [Link]

• Journal of Visualized Experiments. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.[Link]

• United States Environmental Protection Agency (EPA). Hazardous Waste.[Link]

• United States Environmental Protection Agency (EPA). Learn the Basics of Hazardous Waste.[Link]

• Google Patents.

• American Chemistry Council. Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing.[Link]

• The Chemistry Blog. How to Safely Handle Reactive Chemicals.[Link]

• ACS Publications. Selective Removal of Thiophene Using Surface Molecularly Imprinted Polymers...[Link]

• Thermo Fisher Scientific. Thiophenol - SAFETY DATA SHEET.[Link]

• Chemistry LibreTexts. The Reduction of Aldehydes and Ketones.[Link]

• Georgia Southern University. The Synthesis and Biocatalytic Reduction of Beta-keto Alkynes.[Link]

• Carl ROTH. Safety Data Sheet: 2-Methyl-1-propanol.[Link]

• eCFR. 40 CFR Part 260 -- Hazardous Waste Management System: General.[Link]

• ERG Environmental. How to Properly Manage Hazardous Waste Under EPA Regulations.[Link]

• PubChem. 2-Methyl-3-(m-tolyl)propanal. National Center for Biotechnology Information. [Link]

• National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Washington (DC): National Academies Press (US); 2011. Acetaldehyde. [Link]

• Google Patents.

• ResearchGate. Removal of thiophene from model oil by polyethylene glycol via forming deep eutectic solvents.[Link]

• National Institutes of Health, Office of Research Services. Chemical Safety Guide.[Link]

• Washington State Department of Ecology. Focus on: Treatment by Aldehyde Deactivation.[Link]

• National Center for Biotechnology Information. Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes.[Link]

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